2-(Pyrimidin-5-yloxy)ethanol

Core Science & Biosynthesis

2-(Pyrimidin-5-yloxy)ethanol: A Technical Guide to Structure, Synthesis, and Pharmacological Utility

Executive Summary

In the landscape of modern drug discovery, the pyrimidine scaffold is recognized as a highly privileged pharmacophore, foundational to the development of kinase inhibitors, antiviral agents, and receptor modulators. 2-(Pyrimidin-5-yloxy)ethanol (CAS: BZPFLEPDLQWUHF-UHFFFAOYSA-N) represents a highly versatile, functionalized building block. By coupling the π-deficient pyrimidine core with a flexible, hydrophilic 2-hydroxyethoxy appendage at the 5-position, this molecule provides an ideal vector for target binding, solubility enhancement, and downstream conjugation (e.g., PROTAC linker attachment).

This whitepaper provides an in-depth analysis of the physicochemical properties, mechanistically grounded synthetic protocols, and structural utility of 2-(Pyrimidin-5-yloxy)ethanol for researchers and drug development professionals.

Chemical Structure & Physicochemical Properties

The architecture of 2-(Pyrimidin-5-yloxy)ethanol dictates its chemical behavior. Pyrimidine is inherently π-deficient due to the electronegativity of its two annular nitrogen atoms. While the 2-, 4-, and 6-positions are highly electrophilic, the 5-position is the least electron-deficient carbon on the ring. Consequently, the oxygen atom at the 5-position in 5-hydroxypyrimidine is less nucleophilic than a standard phenoxide, necessitating specific conditions for efficient functionalization [1].

The addition of the ethanol chain introduces both a hydrogen bond donor and an ether linkage, significantly altering the topological polar surface area (TPSA) and improving aqueous solubility—critical parameters for oral bioavailability in lead optimization.

Quantitative Data Summary

Property	Value / Descriptor
IUPAC Name	2-(Pyrimidin-5-yloxy)ethan-1-ol
Molecular Formula	C₆H₈N₂O₂
Molecular Weight	140.14 g/mol
SMILES	OCCOC1=CN=CN=C1
InChIKey	BZPFLEPDLQWUHF-UHFFFAOYSA-N
Hydrogen Bond Donors	1 (Terminal Hydroxyl)
Hydrogen Bond Acceptors	4 (2 Annular N, 2 Oxygen)
Topological Polar Surface Area (TPSA)	55.0 Ų
Rotatable Bonds	3

Structural Utility in Drug Development

The distinct domains of 2-(Pyrimidin-5-yloxy)ethanol serve specific logical functions in medicinal chemistry. The pyrimidine core frequently engages the hinge region of kinases via hydrogen bonding, while the 5-position vector directs the hydroxyethyl group toward the solvent-exposed region. This terminal hydroxyl group acts as a synthetic handle for the attachment of polyethylene glycol (PEG) linkers in targeted protein degraders (PROTACs) or for esterification to create prodrugs.

Fig 1. Logical relationship between structural domains and pharmacological utility.

Synthetic Methodologies & Causality

Synthesizing 2-(Pyrimidin-5-yloxy)ethanol requires overcoming the dampened nucleophilicity of 5-hydroxypyrimidine. Standard alkylation conditions utilizing polar aprotic solvents and cesium carbonate have been proven highly effective for the 5-position of pyrimidines, as demonstrated in the synthesis of TLR7/8 dual agonists [2].

Route Causality Analysis

• Base Selection (Cs₂CO₃): The larger ionic radius of the Cesium cation (Cs⁺) provides a "naked" carbonate anion. This minimizes tight ion-pairing with the pyrimidin-5-olate intermediate, maximizing the oxygen's nucleophilicity for the Sₙ2 attack on the alkyl halide.

• Solvent Selection (DMF): N,N-Dimethylformamide is a polar aprotic solvent that stabilizes the transition state of the Sₙ2 reaction without hydrogen-bonding to the nucleophile (which would otherwise hinder reactivity).

• Workup Strategy (5% Aqueous LiCl): DMF is notoriously difficult to remove via evaporation and can ruin chromatographic separation. Washing the organic extract with 5% aqueous LiCl forms a highly water-soluble Li-DMF coordination complex, efficiently stripping the solvent into the aqueous phase.

Self-Validating Protocol: Base-Mediated O-Alkylation

Reagents Required:

• 5-Hydroxypyrimidine (1.0 eq)

• 2-Bromoethanol (1.2 eq)

• Cesium Carbonate (Cs₂CO₃) (1.5 eq)

• Anhydrous DMF (0.2 M relative to starting material)

Step-by-Step Methodology:

• Reaction Assembly: To a flame-dried round-bottom flask purged with N₂, add 5-hydroxypyrimidine and anhydrous DMF. Stir until fully dissolved. Add Cs₂CO₃ in one portion. The suspension will turn slightly opaque as the phenoxide-like salt forms.

• Electrophile Addition: Add 2-bromoethanol dropwise via syringe over 5 minutes.

• Thermal Activation: Heat the reaction mixture to 60°C. Causality: Mild heating provides the activation energy necessary for the Sₙ2 displacement while preventing the elimination of 2-bromoethanol to ethylene gas.

• Reaction Monitoring (Self-Validation): After 4 hours, pull a 10 µL aliquot, quench in water/EtOAc, and spot the organic layer on a silica TLC plate (Eluent: 5% MeOH in DCM). The disappearance of the lower-R_f 5-hydroxypyrimidine spot under shortwave UV (254 nm) confirms reaction completion.

• Quenching & Extraction: Cool the reaction to room temperature. Dilute with Ethyl Acetate (EtOAc) and quench with distilled water. Separate the layers. Extract the aqueous layer twice more with EtOAc.

• DMF Removal: Wash the combined organic layers with 5% aqueous LiCl (3x) to remove residual DMF, followed by a final wash with saturated NaCl (brine).

• Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify via flash column chromatography on silica gel (Gradient: 0% to 10% Methanol in Dichloromethane) to isolate pure 2-(Pyrimidin-5-yloxy)ethanol.

Fig 2. Experimental workflow for the synthesis and validation of 2-(Pyrimidin-5-yloxy)ethanol.

Analytical Characterization Standards

To ensure the trustworthiness of the synthesized compound before downstream application, orthogonal analytical validation is required:

• LC-MS (ESI+): The mass spectrum must show a clear parent ion peak at m/z 141.1 [M+H]⁺, corresponding to the protonated molecule.

• ¹H NMR (400 MHz, DMSO-d₆): Look for the characteristic pyrimidine aromatic protons. The highly deshielded proton at the 2-position typically appears as a singlet around δ 8.9 ppm, while the symmetrical protons at the 4- and 6-positions appear as a singlet around δ 8.5 ppm. The ethoxy chain will present as two distinct triplets (or multiplets depending on hydrogen bonding) around δ 4.1 ppm (-CH₂-O-Ar) and δ 3.7 ppm (-CH₂-OH), with a broad singlet for the hydroxyl proton exchangeable with D₂O.

• HPLC Purity: Run on a C18 reverse-phase column using a water/acetonitrile gradient (with 0.1% TFA). Purity should exceed 95% based on Area Under the Curve (AUC) at 254 nm.

References

• Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics International Journal of Pharmacology (Science Alert) URL:[Link]

• Novel Pyrimidine Toll-like Receptor 7 and 8 Dual Agonists to Treat Hepatitis B Virus ACS Medicinal Chemistry Letters URL:[Link]

5-Pyrimidinyloxy Ethanol: A Technical Guide for Medicinal Chemistry

Executive Summary

5-Pyrimidinyloxy ethanol (IUPAC: 2-(pyrimidin-5-yloxy)ethanol) is a specialized heterocyclic building block used primarily in the synthesis of pharmaceutical candidates targeting G-protein coupled receptors (GPCRs), specifically mGlu5 negative allosteric modulators (NAMs) and GPR119 agonists .

As a structural motif, the 5-pyrimidinyloxy group serves as a critical bioisostere for phenyl ethers . It offers reduced lipophilicity (lower logP) and improved metabolic stability compared to its benzenoid counterparts, addressing common liabilities in drug discovery such as poor solubility and rapid oxidative clearance.

Part 1: Chemical Identity & Nomenclature[1][2][3]

This compound is often generated in situ or used as a transient intermediate in patent literature, meaning it may not have a widely recognized commercial CAS number in standard catalogs. It is distinct from its carbon-linked isomer, 2-(pyrimidin-5-yl)ethanol.

Property	Specification
IUPAC Name	2-(Pyrimidin-5-yloxy)ethanol
Common Synonyms	5-(2-Hydroxyethoxy)pyrimidine; Ethylene glycol mono(5-pyrimidinyl) ether
CAS Number	Not widely listed (Specific isomers: 875251-47-1 refers to the C-linked analog)
Molecular Formula	C₆H₈N₂O₂
Molecular Weight	140.14 g/mol
SMILES	OCCOc1cncnc1
InChI Key	Calculated:[1][2]InChI=1S/C6H8N2O2/c9-4-5-10-8-6-1-7-2-3-8/h1-3,9H,4-5H2
Physical State	Viscous oil or low-melting solid (dependent on purity)

Part 2: Synthetic Methodologies

The synthesis of 5-pyrimidinyloxy ethanol requires overcoming the electron-deficient nature of the pyrimidine ring, which makes nucleophilic aromatic substitution (

) at the 5-position difficult without strong activating groups or forcing conditions.

Protocol A: Nucleophilic Substitution with 5-Bromopyrimidine

This method, adapted from patent literature (e.g., US 6,465,467 B1), utilizes high-temperature copper-free substitution.

Reagents:

• 5-Bromopyrimidine (1.0 equiv)

• Ethylene Glycol (Excess, acting as solvent/nucleophile)

• Potassium tert-butoxide (KOtBu) (1.3 equiv)

Step-by-Step Workflow:

• Deprotonation: Charge a reaction vessel with ethylene glycol (5-10 volumes). Add KOtBu portion-wise at room temperature under

  to generate the alkoxide. Stir for 30 minutes.

• Addition: Add 5-bromopyrimidine to the mixture.

• Reaction: Heat the mixture to 130°C for 8–12 hours. The high temperature is required to force the substitution on the unactivated 5-position.

• Workup: Cool to room temperature. Dilute with dichloromethane (DCM) and wash with water to remove excess glycol.

• Purification: Dry the organic layer over

  , filter, and concentrate. Purify via silica gel flash chromatography (Eluent: 5-10% MeOH in DCM).

Protocol B: Alkylation of 5-Hydroxypyrimidine (Alternative)

A milder route involving the alkylation of the phenol-like 5-hydroxypyrimidine.

Reagents:

• 5-Hydroxypyrimidine (pyrimidin-5-ol)

• 2-Bromoethanol or Ethylene Carbonate

• Base (

  or )

Mechanism:

attack of the pyrimidin-5-olate anion on the alkyl halide or ring-opening of the carbonate.

Synthesis Logic Diagram

Figure 1: Dual synthetic pathways for accessing the 5-pyrimidinyloxy ethanol scaffold.

Part 3: Applications in Drug Discovery[5][6]

The 5-pyrimidinyloxy moiety is a high-value pharmacophore used to optimize Ligand Efficiency (LE) and Lipophilic Ligand Efficiency (LLE) .

mGlu5 Negative Allosteric Modulators (NAMs)

The compound serves as a precursor for the "head group" in mGlu5 NAMs, such as the clinical candidate VU0424238 .

• Role: The pyrimidine ether acts as a replacement for a fluorophenyl or pyridyl ether.

• Benefit: The nitrogen atoms in the pyrimidine ring reduce the overall logP of the molecule (compared to a phenyl ring), improving solubility and reducing CNS side effects associated with high lipophilicity.

• Structure-Activity Relationship (SAR): The ether oxygen provides a hydrogen bond acceptor capability, while the ethylene linker positions the terminal hydroxyl (or subsequent amine/amide) to interact with specific residues in the mGlu5 allosteric pocket.

GPR119 Agonists

GPR119 is a target for type 2 diabetes. Agonists often feature a central polar core to navigate the receptor's binding site.

• Application: The 5-pyrimidinyloxy group is used to link the central core to polar tail groups.

• Metabolic Stability: Unlike phenyl ethers, which are prone to CYP450-mediated hydroxylation, the electron-deficient pyrimidine ring is resistant to oxidative metabolism, prolonging the drug's half-life (

  ).

Structural Application Diagram

Figure 2: Strategic utility of the scaffold in medicinal chemistry optimization.

Part 4: Analytical Characterization

To validate the synthesis of 5-pyrimidinyloxy ethanol, the following analytical signatures should be observed:

Method	Expected Signal / Characteristic
¹H NMR (DMSO-d₆)	Pyrimidyl Protons: δ 8.8–9.0 ppm (1H, s, H-2), δ 8.4–8.6 ppm (2H, s, H-4,6). Ether Linkage: δ 4.1–4.2 ppm (2H, t, -O-CH₂-). Terminal Alcohol: δ 3.7–3.8 ppm (2H, q, -CH₂-OH) + δ 4.9 ppm (t, -OH).
LC-MS (ESI+)	[M+H]⁺: 141.15 m/z. Note: Pyrimidines ionize well in positive mode due to the basic nitrogen.
TLC (SiO₂)	Rf: ~0.3–0.4 (10% MeOH in DCM). Visualization: UV active (254 nm). Stains with KMnO₄ (hydroxyl group).

References

• Preparation of aryl-aliphatic and heteroaryl-aliphatic piperazinyl pyrazines. Source: US Patent 6,465,467 B1.[3] Context: Describes the synthesis of 2-(5-pyrimidinyloxy)ethanol from 5-bromopyrimidine and ethylene glycol (Example 1, Step 1). Link:

• Discovery of N-(5-Fluoropyridin-2-yl)-6-methyl-4-(pyrimidin-5-yloxy)picolinamide (VU0424238): A Novel Negative Allosteric Modulator of Metabotropic Glutamate Receptor Subtype 5. Source: Journal of Medicinal Chemistry (2017). Context: Details the use of the pyrimidin-5-yloxy moiety in clinical candidates. Link:

• Synthesis of 5-substituted pyrimidines. Source: Organic Syntheses. Context: General methodologies for functionalizing the 5-position of pyrimidine rings. Link:

Sources

• 1. 5-Ethyl-2-pyridineethanol | C9H13NO | CID 78894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,5-Dimethyl-2,4(1H,3H)-pyrimidinedione | C6H8N2O2 | CID 123209 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US6465467B1 - Certain aryl-aliphatic and heteroaryl-aliphatic piperazinyl pyrazines and their use in the treatment of serotonin-related diseases - Google Patents [patents.google.com]

Strategic Design and Synthesis of Pyrimidine Ether Derivatives in Medicinal Chemistry

By: Senior Application Scientist

Executive Summary

Pyrimidine ether derivatives represent a highly privileged scaffold in contemporary drug discovery and agrochemical development. Acting as bioisosteres for the adenine ring of adenosine triphosphate (ATP), these molecules are cornerstone structures in the development of targeted kinase inhibitors and potent antimicrobial agents. This technical guide elucidates the mechanistic rationale, structure-activity relationships (SAR), and validated synthetic protocols for pyrimidine ether derivatives, providing actionable, field-proven insights for medicinal chemists and drug development professionals.

Mechanistic Rationale: The Pyrimidine Ether Scaffold

The pyrimidine ring is ubiquitous in medicinal chemistry due to its ability to form critical hydrogen bonds within the hinge region of various kinase ATP-binding pockets. The introduction of an ether linkage (–O–) serves multiple strategic purposes:

• Conformational Flexibility: The ether oxygen acts as a flexible hinge, allowing the attached aryl or alkyl groups to adopt optimal geometries for deep-pocket binding without the steric clash associated with rigid carbon-carbon bonds.

• Electronic Modulation: The lone pairs on the oxygen can participate in hydrogen bonding as acceptors. Furthermore, its electron-withdrawing nature via inductive effects modulates the pKa of the pyrimidine nitrogens, optimizing the molecule's pharmacokinetic profile and membrane permeability.

• Target Engagement: In targets like Bruton's Tyrosine Kinase (BTK) and Epidermal Growth Factor Receptor (EGFR), the ether linkage effectively projects hydrophobic moieties into allosteric or specificity pockets, triggering downstream signal blockade1[1].

Kinase binding pathway and mechanism of action for pyrimidine ether derivatives.

Biological Activity and Target Spectrum

Pyrimidine ether derivatives have demonstrated exceptional efficacy across various therapeutic and agricultural domains.

• Oncology (Kinase Inhibition): Fused pyrimidine systems, such as pyrazolo[3,4-d]pyrimidines, have been heavily investigated. For instance, derivatives utilizing an alkynyl ether linker have shown low-nanomolar potency against BTK, rivaling approved clinical drugs while demonstrating superior physicochemical properties1[1]. Similarly, pyrido[3,4-d]pyrimidine derivatives exhibit profound inhibition of mutant EGFR variants (e.g., EGFR L858R/T790M/C797S) 2[2].

• Agrochemicals (Antifungal & Antiviral): Beyond human therapeutics, pyrimidine ether derivatives are potent fungicides. Compounds containing a trifluoromethyl pyrimidine ether moiety have exhibited remarkable efficacy against plant pathogens like Phomopsis sp., outperforming commercial standards like Pyrimethanil 3[3].

Quantitative Biological Activity Summary

Compound / Scaffold	Target / Disease Model	Biological Activity (IC50 / EC50)	Key Structural Feature
Compound 11 (Pyrazolo[3,4-d]pyrimidine)	Bruton's Tyrosine Kinase (BTK)	IC50 = 7.95 nM	Alkynyl ether linker improving physicochemical profile[1]
Compound 42 (Pyrido[3,4-d]pyrimidine)	EGFR (L858R/T790M/C797S)	IC50 = 7.2 nM	Hydroxyl group interacting with Ser797[2]
Compound 4i (Menthone-derived pyrimidine)	Hela Cell Line (In Vitro)	IC50 = 6.04 μM	Pyrimidine-urea ether integration[4]
Compound 5o (Pyrimidine amide)	Phomopsis sp. (Fungal pathogen)	EC50 = 10.5 μg/mL	Trifluoromethyl pyrimidine ether moiety[3]

Validated Synthetic Methodology

The synthesis of pyrimidine ether derivatives typically proceeds via Nucleophilic Aromatic Substitution (SNAr). The electron-deficient nature of the pyrimidine ring, especially when substituted with halogens (e.g., 2-(chloromethyl)pyrimidine or 4,6-dichloropyrimidine), makes it highly susceptible to nucleophilic attack by phenoxides or alkoxides5[5].

Protocol: Synthesis of Aryl Pyrimidine Ethers

Causality in Experimental Design:

• Anhydrous Acetonitrile (MeCN): Utilizing a strictly anhydrous polar aprotic solvent is critical. The presence of water would lead to competitive hydrolysis of the highly reactive chloropyrimidine intermediate, drastically reducing the yield of the desired ether.

• Potassium Carbonate (K₂CO₃): A mild base is selected to selectively deprotonate the phenol to its more nucleophilic phenoxide form. Stronger bases (e.g., NaOH) could induce unwanted side reactions, including the degradation of the pyrimidine core or premature hydrolysis of the starting materials.

• Reflux Conditions: The activation energy for SNAr on less activated pyrimidine positions requires thermal driving; maintaining reflux ensures kinetic completion within 6-12 hours.

Step-by-Step Procedure:

• Preparation: To an oven-dried, round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the substituted phenol (1.1 eq) and anhydrous Potassium Carbonate (K₂CO₃, 2.0 eq).

• Solvent Addition: Suspend the mixture in anhydrous Acetonitrile (MeCN, 0.2 M relative to the limiting reagent). Stir at room temperature for 15-20 minutes to facilitate phenoxide formation.

• Electrophile Addition: Slowly add 2-(Chloromethyl)pyrimidine hydrochloride (1.0 eq) to the suspension.

  • Self-Validation Check: The suspension may change color as the phenoxide reacts; monitor the dissolution profile to ensure the base is actively participating.

• Reaction: Heat the reaction mixture to reflux (approx. 80-82°C). Monitor the reaction progress via Thin Layer Chromatography (TLC) (typical eluent: 3:1 Hexanes/Ethyl Acetate).

• Workup: Once TLC indicates complete consumption of the pyrimidine starting material (typically 6-12 hours), cool the mixture to room temperature. Filter the suspension to remove inorganic salts (KCl, unreacted K₂CO₃)5[5].

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the resulting residue in Ethyl Acetate and wash sequentially with distilled water and brine.

  • Causality: The water wash removes residual polar impurities and trace salts, while brine breaks any emulsions and pre-dries the organic layer.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product via silica gel column chromatography or recrystallization to yield the pure pyrimidine ether derivative.

Validated synthetic workflow for pyrimidine ether derivatives via SNAr.

Structure-Activity Relationship (SAR) Insights

Optimization of pyrimidine ethers requires careful tuning of both the core and the peripheral substituents:

• C4/C6 Substitutions: Halogens (Cl, Br) or trifluoromethyl (–CF₃) groups at the C4 or C6 positions significantly enhance the lipophilicity and metabolic stability of the compound. The strong electron-withdrawing nature of –CF₃ also increases the acidity of nearby protons, which can be leveraged for specific target interactions3[3].

• Ether Linkage Position: Meta- or para-substitutions on the aryl ether ring dictate the trajectory of the molecule within the binding pocket. For instance, in Aurora Kinase inhibitors, specific meta-substitutions force the kinase into a "DFG-out" inactive conformation.

Conclusion

Pyrimidine ether derivatives remain a highly versatile and profoundly impactful class of molecules in medicinal chemistry. By leveraging robust SNAr synthetic protocols and structure-based drug design, researchers can continue to exploit this scaffold to develop next-generation therapeutics and agrochemicals with unprecedented potency and selectivity.

References

• Wu, W., et al. "Synthesis and Antifungal Activity of Pyrimidine Derivatives Containing an Amide Moiety". Frontiers in Chemistry (2021). [Link]

• Unciti-Broceta, A., et al. "Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold". PMC (2020).[Link]

• "A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship". PMC (2022).[Link]

• Huang, et al. "Synthesis and Antitumor Evaluation of Menthone-Derived Pyrimidine-Urea Compounds as Potential PI3K/Akt/mTOR Signaling Pathway Inhibitor". PMC (2022).[Link]

Sources

• 1. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Synthesis and Antifungal Activity of Pyrimidine Derivatives Containing an Amide Moiety [frontiersin.org]
• 4. Synthesis and Antitumor Evaluation of Menthone-Derived Pyrimidine-Urea Compounds as Potential PI3K/Akt/mTOR Signaling Pathway Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

5-(2-hydroxyethoxy)pyrimidine molecular weight and formula

Topic: 5-(2-Hydroxyethoxy)pyrimidine: Synthesis, Properties, and Medicinal Chemistry Applications Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 5-(2-hydroxyethoxy)pyrimidine moiety (

) represents a critical structural motif in modern medicinal chemistry, serving as a versatile polar pharmacophore. Unlike simple alkyl-substituted pyrimidines, the introduction of the 2-hydroxyethoxy ether linkage at the C5 position significantly alters the physicochemical profile of the parent heterocycle. This modification lowers lipophilicity (LogP), enhances aqueous solubility, and provides a terminal hydroxyl group for further derivatization or hydrogen bonding interactions within a target protein's active site.

This guide provides a comprehensive analysis of the 5-(2-hydroxyethoxy)pyrimidine core, detailing its physicochemical properties, robust synthetic protocols, and strategic application in drug discovery programs, particularly in the development of P2X3 antagonists and kinase inhibitors.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6]

The core structure consists of a pyrimidine ring substituted at the meta-position (C5) with an ethylene glycol monoether tail. This specific arrangement is often employed to fine-tune the metabolic stability and solubility of drug candidates.

Table 1: Core Chemical Data

Property	Value	Notes
IUPAC Name	2-(Pyrimidin-5-yloxy)ethanol	Formal nomenclature
Molecular Formula
Molecular Weight	140.14 g/mol	Monoisotopic Mass: 140.0586
CAS Number	Not widely commercialized	Often synthesized in situ or as a derivative (e.g., CAS 1609384-29-5 for related analogs)
SMILES	OCCOOc1cncnc1
Predicted LogP	-0.35 ± 0.4	Hydrophilic character due to -OH and ether oxygen
H-Bond Donors	1	Terminal hydroxyl group
H-Bond Acceptors	4	2 Pyrimidine nitrogens + 2 Oxygens

Structural Visualization

The following diagram illustrates the chemical connectivity and the key reactive sites for medicinal chemistry optimization.

Figure 1: Structural decomposition of 5-(2-hydroxyethoxy)pyrimidine highlighting functional domains.

Synthetic Methodologies

While 5-(2-hydroxyethoxy)pyrimidine is rarely isolated as a standalone commodity chemical due to its high polarity and reactivity, it is routinely synthesized as an intermediate. The most robust route involves the O-alkylation of 5-hydroxypyrimidine . This approach is preferred over de novo cyclization because it allows for late-stage diversification of the pyrimidine core.

Protocol A: O-Alkylation via Ethylene Carbonate (Green Chemistry Route)

This method avoids the use of toxic alkyl halides and utilizes ethylene carbonate as a masked hydroxyethylating agent.

Reaction Scheme:

Step-by-Step Methodology:

• Reagents:

  • 5-Hydroxypyrimidine (1.0 equiv) [Precursor]

  • Ethylene Carbonate (1.2 - 1.5 equiv)

  • Potassium Carbonate (

    , 0.1 - 0.2 equiv, catalytic)

  • Solvent: DMF (N,N-Dimethylformamide) or NMP.

• Procedure:

  • Charge a reaction vessel with 5-hydroxypyrimidine and

    in DMF.

  • Heat the mixture to 100°C to ensure deprotonation of the phenol.

  • Add Ethylene Carbonate portion-wise.

  • Raise temperature to 140-150°C. Evolution of

    gas indicates reaction progress.

  • Monitor via LC-MS (Target Mass: 141.1

    ).

• Workup:

  • Cool to room temperature.[1]

  • Dilute with water and extract with Ethyl Acetate (repeatedly, as the product is polar).

  • Wash organic layer with brine, dry over

    , and concentrate.

• Purification:

  • Flash column chromatography (DCM:MeOH gradient, typically 95:5 to 90:10) is required to remove unreacted starting material.

Protocol B: Williamson Ether Synthesis (Traditional Route)

Used when specific substitution patterns on the ethyl chain are required (e.g., chiral side chains).

Reaction:

Critical Insight: The use of 2-bromoethanol can lead to O- vs N-alkylation competition. The electron-deficient nature of the pyrimidine ring at C5 favors O-alkylation, but N-alkylation (at N1 or N3) is a common side reaction. Using a bulky base or strictly controlling stoichiometry helps mitigate this.

Synthesis Workflow Diagram

Figure 2: Process flow for the catalytic synthesis of 5-(2-hydroxyethoxy)pyrimidine.

Medicinal Chemistry Applications

The 5-(2-hydroxyethoxy)pyrimidine moiety is rarely the final drug but rather a strategic fragment used to optimize lead compounds.

Solubility Enhancement

The pyrimidine ring is planar and aromatic, often leading to poor solubility in crystal packing. The 2-hydroxyethoxy tail disrupts this packing (increasing entropy) and introduces a hydrogen bond donor/acceptor pair, significantly lowering LogP. This is crucial for oral bioavailability (Lipinski's Rule of 5).

P2X3 Receptor Antagonists

In the development of drugs for chronic cough (e.g., Gefapixant analogs), substituted pyrimidines are common scaffolds. The C5-ether linkage mimics the geometry of natural nucleosides but provides resistance to enzymatic cleavage. The terminal hydroxyl group can engage in water-mediated hydrogen bonding with residues like Serine or Threonine in the receptor binding pocket.

PROTAC Linker Attachment

The terminal hydroxyl group serves as an ideal "handle" for conjugation. In Proteolysis Targeting Chimeras (PROTACs), this hydroxyl can be converted to a mesylate or tosylate and reacted with a linker chain (PEG, alkyl) to connect the pyrimidine warhead (binding the target protein) to an E3 ligase ligand.

Analytical Characterization

To validate the synthesis of 5-(2-hydroxyethoxy)pyrimidine, the following spectral data are expected:

• NMR (DMSO- , 400 MHz):
  • ~8.80 ppm (s, 1H, H-2 of pyrimidine): Most deshielded due to flanking nitrogens.
  • ~8.45 ppm (s, 2H, H-4/H-6 of pyrimidine): Symmetric environment.
  • ~4.95 ppm (t, 1H, -OH): Exchangeable with .
  • ~4.15 ppm (t, 2H, ): Adjacent to the aromatic ether oxygen.
  • ~3.75 ppm (q, 2H, ): Adjacent to the hydroxyl group.

• Mass Spectrometry (ESI):

  • Positive Mode: Peak at

    .

  • Fragmentation: Loss of

    (ethylene oxide equivalent) may be observed, leading to a fragment at (5-hydroxypyrimidine cation).

References

• PubChem. (2024). Compound Summary: 5-(2-hydroxyethoxy)-1H-pyrimidine-2-thione. National Library of Medicine. [Link]

• Kelley, J. L., et al. (1981). Pyrimidine acyclic nucleosides, 1-[(2-hydroxyethoxy)methyl]pyrimidines as candidate antivirals. Journal of Medicinal Chemistry, 24(6), 753-756. [Link]

• Clements, J. H. (2003). Reactive Applications of Cyclic Alkylene Carbonates. Industrial & Engineering Chemistry Research, 42(4), 663–674. [Link]

Sources

• 1. A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters [organic-chemistry.org]

Role of pyrimidinyl ethers as drug discovery scaffolds

The Role of Pyrimidinyl Ethers as Drug Discovery Scaffolds[1]

Executive Summary: The "Silent" Privileged Structure

In the pharmacophore mapping of modern therapeutics, the pyrimidine ring is ubiquitous, often serving as a bioisostere for phenyl rings or as a hydrogen-bonding template mimicking purine nucleobases. However, while aminopyrimidines (e.g., Imatinib) dominate the kinase inhibitor landscape, pyrimidinyl ethers (aryloxypyrimidines) represent a distinct, underutilized subclass that offers unique physicochemical advantages.

This guide analyzes the pyrimidinyl ether moiety not just as a linker, but as a functional scaffold that modulates solubility, metabolic stability, and conformational entropy. We examine its critical role in approved drugs like Bosentan and emerging kinase inhibitors, providing a technical roadmap for their design and synthesis.

Part 1: Structural & Physicochemical Rationale

The transition from an aminopyrimidine (

) to a pyrimidinyl ether ( ) is a strategic medicinal chemistry maneuver.

Conformational Bias and Entropy

The ether oxygen imposes a bond angle of approximately 110–120°, creating a "kink" in the molecular architecture. Unlike the secondary amine linker (

), the ether oxygen lacks a hydrogen bond donor (HBD). This absence eliminates a potential penalty for desolvation upon protein binding, provided the target pocket does not require an H-bond donor at that position.

• Rotational Freedom: The

  rotational barrier is generally lower than that of (which often has partial double-bond character due to resonance). This allows the pyrimidinyl ether to adopt specific conformations required for "deep pocket" binding in GPCRs and kinases.

Lipophilicity and Permeability

Replacing an amine linker with an ether linkage typically increases

(lipophilicity) and reduces Polar Surface Area (PSA).

• Application: If a lead compound suffers from poor membrane permeability due to excessive polarity, the

  switch can improve passive diffusion while maintaining the aromatic vector.

Metabolic Stability

The ether linkage alters the metabolic "soft spots." While secondary amines are prone to N-oxidation or N-dealkylation, aryl ethers are susceptible to O-dealkylation (typically CYP450 mediated). However, the electron-deficient nature of the pyrimidine ring pulls electron density away from the oxygen, often making the ether linkage more metabolically robust than a typical anisole derivative.

Part 2: Case Studies in Drug Discovery

Case Study A: Bosentan (Endothelin Receptor Antagonist)

Bosentan is the archetype of the pyrimidinyl ether scaffold. It targets the Endothelin-A and -B receptors (GPCRs) to treat pulmonary arterial hypertension.

• Structural Logic: The core features a sulfonamide and a bipyrimidine system. Crucially, the 5-(2-methoxyphenoxy) moiety is linked via an ether oxygen.

• Role of the Ether: The ether linkage positions the 2-methoxyphenol ring into a hydrophobic sub-pocket of the receptor. An amine linker here would likely introduce an unnecessary H-bond donor that could clash with the hydrophobic environment of the GPCR transmembrane domain.

Case Study B: Avutometinib (RAF/MEK Clamp)

Avutometinib (VS-6766) is a dual RAF/MEK inhibitor.

• Mechanism: It utilizes an aryloxypyrimidine core to bind in a unique mode that "clamps" the kinase in an inactive conformation.

• Significance: This demonstrates the scaffold's utility beyond GPCRs, proving its relevance in modern targeted oncology.

Part 3: Synthetic Methodologies

The synthesis of pyrimidinyl ethers is dominated by Nucleophilic Aromatic Substitution (

) . While seemingly simple, the electron-deficient nature of pyrimidines makes them excellent electrophiles, but regioselectivity can be a pitfall.

Method A: The Approach (Industry Standard)

This is the most reliable method for generating 2- or 4-aryloxypyrimidines.

• Electrophile: Chloropyrimidines (e.g., 4,6-dichloro-5-nitropyrimidine). The leaving group (Cl) is activated by the electron-withdrawing ring nitrogens.

• Nucleophile: Phenols or alcohols.

• Base: Potassium carbonate (

  ) or Cesium carbonate ( ).

• Solvent: Polar aprotic solvents (DMF, DMSO, NMP, or Acetonitrile).

Critical Control Point: If the pyrimidine has multiple leaving groups (e.g., 2,4-dichloropyrimidine), the 4-position is significantly more reactive than the 2-position due to the para-like resonance stabilization of the Meisenheimer intermediate. To obtain the 2-ether, one must often first substitute the 4-position or use specific steric blocking.

Method B: Mitigating N- vs. O-Alkylation

When starting from pyrimidinones (tautomers of hydroxypyrimidines) and using alkyl halides, a mixture of N-alkylation (lactam formation) and O-alkylation (lactim ether) is common.

• Hard/Soft Acid Base (HSAB) Theory:

  • N-alkylation is favored under thermodynamic control and with "soft" electrophiles.

  • O-alkylation (desired) is favored by "hard" electrophiles and silver salts (

    ), which coordinate to the nitrogen, blocking it.

• Resolution: To avoid this ambiguity, the

  route (Method A) using a chloropyrimidine is strictly preferred over alkylating a pyrimidinone.

Part 4: Experimental Protocol

Protocol: Synthesis of 4-(2-methoxyphenoxy)-2-(methylthio)pyrimidine A model reaction demonstrating the creation of the Bosentan-like ether linkage.

Reagents:

• 4-Chloro-2-(methylthio)pyrimidine (1.0 equiv)

• 2-Methoxyphenol (Guaiacol) (1.1 equiv)

• Potassium Carbonate (

  ) (2.0 equiv, anhydrous)

• DMF (Dimethylformamide) (0.5 M concentration)

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask and purge with Nitrogen (

  ). Add 4-Chloro-2-(methylthio)pyrimidine (e.g., 5.0 mmol) and 2-Methoxyphenol (5.5 mmol).

• Solvation: Dissolve the mixture in anhydrous DMF (10 mL).

• Activation: Add powdered, anhydrous

  (10.0 mmol) in one portion.

• Reaction: Heat the reaction mixture to 80°C with vigorous stirring. Monitor by TLC (Hexane:EtOAc 3:1) or LC-MS. The reaction typically reaches completion within 2–4 hours.

  • Note: The chloride at the 4-position is highly reactive. If using a 2-chloropyrimidine, temperatures of 100–120°C might be required.

• Workup: Cool to room temperature. Pour the mixture into ice-cold water (50 mL). The product often precipitates as a solid.

• Isolation: Filter the solid. If oil forms, extract with Ethyl Acetate (

  mL), wash organics with water and brine, dry over , and concentrate.

• Purification: Recrystallize from Ethanol or purify via flash column chromatography (

  , 0-30% EtOAc in Hexanes).

Self-Validation Check:

• 1H NMR: Look for the disappearance of the phenol -OH proton (broad singlet >5 ppm) and the characteristic shift of the pyrimidine protons.

• Regiochemistry: If starting with a di-chloro species, verify the position of substitution using NOESY NMR if necessary.

Part 5: Visualization & Logic

Diagram 1: Synthetic Pathways to Pyrimidinyl Ethers

This diagram contrasts the robust

route with the problematic alkylation route, highlighting the decision logic for medicinal chemists.

Caption: Comparison of SNAr (High Fidelity) vs. Direct Alkylation (Low Selectivity) for generating pyrimidinyl ethers.

Diagram 2: Structure-Activity Relationship (SAR) Logic

A conceptual map of how the pyrimidinyl ether scaffold is optimized in a drug discovery campaign (e.g., Bosentan optimization).

Caption: SAR optimization vectors for the pyrimidinyl ether scaffold in drug design.

References

• Clozel, M., et al. (1994). "Pharmacological characterization of bosentan, a new potent orally active nonpeptide endothelin receptor antagonist." Journal of Pharmacology and Experimental Therapeutics. Link

• Rampersad, S., et al. (2022). "Avutometinib (VS-6766): A Novel RAF/MEK Clamp for the Treatment of RAS-Pathway-Driven Cancers." Future Oncology. Link

• Navuluri, C., et al. (2024).[2] "General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned SNAr Approach." Organic Letters. Link

• Zanatta, N., et al. (2022). "Substituent-Driven Selective N-/O-Alkylation of 4-(Trihalomethyl)pyrimidin-2(1H)-ones." The Journal of Organic Chemistry. Link

• Bolli, M. H., et al. (2012). "The Discovery of Macitentan, a Potent Dual Endothelin Receptor Antagonist."[3] Journal of Medicinal Chemistry. Link

Sources

• 1. Chemoselective O-Alkylation of 4-(Trifluoromethyl)pyrimidin-2(1H)-ones Using 4-(Iodomethyl)pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned SNAr Approach [organic-chemistry.org]
• 3. The discovery of N-[5-(4-bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-propylsulfamide (Macitentan), an orally active, potent dual endothelin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

Distinguishing 2-(Pyrimidin-5-yloxy)ethanol and 2-(Pyrimidin-5-yl)ethanol: A Guide to Structure, Synthesis, and Analysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

In medicinal chemistry, subtle structural variations can lead to profound differences in biological activity, pharmacokinetics, and safety profiles. This guide provides an in-depth technical examination of two such isomeric compounds: 2-(Pyrimidin-5-yloxy)ethanol and 2-(Pyrimidin-5-yl)ethanol. While both share the same molecular formula (C₆H₈N₂O) and the biologically significant pyrimidine scaffold, they differ by a single, critical atom: an ether oxygen linking the pyrimidine ring and the ethanol side chain in the former, versus a direct carbon-carbon bond in the latter. This document elucidates these structural nuances and explores the resulting divergence in physicochemical properties, synthetic strategies, and analytical signatures. We present detailed, field-proven protocols for their unambiguous differentiation using NMR spectroscopy, mass spectrometry, and HPLC, providing researchers with the essential tools to ensure chemical integrity in drug discovery and development programs.

Introduction: The Significance of the Pyrimidine Scaffold and Isomeric Purity

The pyrimidine ring is a cornerstone of medicinal chemistry, forming the core of numerous therapeutic agents with applications ranging from anticancer and antiviral to anti-inflammatory and antibacterial treatments.[1][2] Its unique physicochemical properties and ability to form key interactions with a wide array of biological targets make it a privileged scaffold in drug design.[1][3][4]

When developing novel pyrimidine-based drug candidates, the precise control and verification of the molecular structure are paramount. Isomers—molecules with the same chemical formula but different atomic arrangements—can exhibit drastically different pharmacological and toxicological profiles.[5] The case of 2-(Pyrimidin-5-yloxy)ethanol and 2-(Pyrimidin-5-yl)ethanol exemplifies this challenge. The presence or absence of an ether linkage fundamentally alters the molecule's electronics, conformation, and metabolic stability. For a drug development professional, mistaking one for the other could lead to misinterpreted structure-activity relationships (SAR), failed experiments, and compromised safety assessments. This guide serves as a comprehensive resource for understanding, synthesizing, and, most critically, differentiating these two closely related molecules.

Part 1: Molecular Structure and Physicochemical Properties

The foundational difference between the two title compounds lies in the nature of the chemical bond connecting the ethanol moiety to the pyrimidine ring.

Chemical Structure Analysis

• 2-(Pyrimidin-5-yl)ethanol: Features a direct carbon-carbon (C-C) bond between position 5 of the pyrimidine ring and the ethanol side chain. The term "-yl" denotes a direct attachment of the substituent to the parent ring.[6]

• 2-(Pyrimidin-5-yloxy)ethanol: Contains an ether linkage, where an oxygen atom bridges position 5 of the pyrimidine ring and the ethanol side chain. The term "-yloxy" signifies this Ar-O-R' structure.[7]

Caption: Chemical structures of the two isomers.

Comparative Physicochemical Properties

The ether oxygen in 2-(pyrimidin-5-yloxy)ethanol introduces significant changes to its physicochemical profile compared to its carbon-linked counterpart. These differences are critical for predicting solubility, membrane permeability, and chromatographic behavior.

Property	2-(Pyrimidin-5-yl)ethanol	2-(Pyrimidin-5-yloxy)ethanol (Predicted)	Rationale for Difference
Molecular Formula	C₆H₈N₂O	C₆H₈N₂O	Isomers share the same formula.
Molecular Weight	124.14 g/mol [8]	124.14 g/mol	Isomers have identical mass.
Polarity	Lower	Higher	The electronegative ether oxygen increases the molecular dipole moment.
H-Bond Acceptors	3 (2x ring N, 1x OH)	4 (2x ring N, 1x OH, 1x ether O)	The ether oxygen provides an additional site for hydrogen bond acceptance.
H-Bond Donors	1 (OH group)	1 (OH group)	Both possess one hydroxyl group.
Aqueous Solubility	Moderate	Higher	Increased polarity and an extra H-bond acceptor enhance interaction with water.
LogP (Lipophilicity)	Higher	Lower	The increased polarity of the ether-containing compound reduces its partitioning into octanol.
Conformational Flexibility	More Restricted	Higher	The C-O-C ether bond has a lower rotational barrier than the C-C bond, allowing for greater flexibility.

Part 2: Synthesis and Chemical Reactivity

The distinct linkages in these isomers necessitate different synthetic strategies. Understanding these pathways is crucial for both producing the desired compound and identifying potential process-related impurities.

Proposed Synthetic Pathways

The synthesis of each isomer relies on fundamentally different bond-forming reactions.

Caption: Proposed synthetic routes for the two isomers.

• Rationale for 2-(Pyrimidin-5-yloxy)ethanol: The Williamson ether synthesis is a classic and reliable method for forming aryl ethers.[7] It involves the deprotonation of a phenol (5-hydroxypyrimidine) to form a nucleophilic phenoxide, which then displaces a halide from an alkyl halide via an Sₙ2 reaction. This choice is dictated by the need to form a C-O bond.

• Rationale for 2-(Pyrimidin-5-yl)ethanol: Forming a C-C bond between an aromatic ring and an alkyl chain is efficiently achieved through palladium-catalyzed cross-coupling reactions, such as the Suzuki reaction. This approach offers high yields and functional group tolerance. The subsequent hydroboration-oxidation of the vinyl intermediate is a standard method for the anti-Markovnikov hydration of an alkene to produce a primary alcohol.

Part 3: Analytical Differentiation: A Practical Guide

Unambiguous identification is critical. Due to their isomeric nature, mass spectrometry alone is insufficient without fragmentation, making a combination of chromatographic and spectroscopic methods the gold standard.[5][9]

Caption: Workflow for the definitive identification of the two isomers.

Protocol: High-Performance Liquid Chromatography (HPLC)

• Principle: Based on the polarity difference, the more polar 2-(pyrimidin-5-yloxy)ethanol will have a weaker interaction with the nonpolar stationary phase and will elute earlier than the less polar 2-(pyrimidin-5-yl)ethanol.

• Methodology:

  • System: HPLC with UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Sample Preparation: Dissolve 1 mg of the sample in 1 mL of 50:50 Water:Acetonitrile.

• Expected Outcome: A shorter retention time for 2-(pyrimidin-5-yloxy)ethanol.

Protocol: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Principle: NMR spectroscopy provides definitive structural information by probing the chemical environment of each proton and carbon atom. The electronegative ether oxygen will significantly deshield adjacent protons and carbons, shifting their signals downfield.[10]

• Methodology:

  • Instrument: 400 MHz (or higher) NMR spectrometer.

  • Sample Preparation: Dissolve ~5-10 mg of the sample in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

  • Experiments: Acquire standard ¹H and ¹³C spectra.

• Expected Spectral Differences:

  • ¹H NMR:

    • 2-(Pyrimidin-5-yloxy)ethanol: The methylene protons adjacent to the ether oxygen (-O-CH₂-) are expected to appear as a triplet around 4.1-4.3 ppm .

    • 2-(Pyrimidin-5-yl)ethanol: The methylene protons adjacent to the pyrimidine ring (Ar-CH₂-) are expected to appear as a triplet significantly further upfield, around 2.8-3.0 ppm .

  • ¹³C NMR:

    • 2-(Pyrimidin-5-yloxy)ethanol: The carbon atom of the -O-CH₂- group will be downfield, typically in the 65-70 ppm range.

    • 2-(Pyrimidin-5-yl)ethanol: The carbon atom of the Ar-CH₂- group will be much further upfield, typically in the 30-35 ppm range.

Protocol: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Principle: While both isomers have the same parent mass, their fragmentation patterns under collision-induced dissociation (CID) will differ due to the different bond types. The ether bond is a common and predictable site of cleavage.[11]

• Methodology:

  • System: Couple the HPLC system described in 3.1 to a tandem mass spectrometer (e.g., a triple quadrupole or Q-TOF).

  • Ionization: Electrospray ionization in positive mode (ESI+).

  • MS1 Scan: Scan for the protonated molecular ion [M+H]⁺ at m/z 125.07.

  • MS2 Fragmentation: Isolate the parent ion (m/z 125.07) and subject it to CID.

• Expected Fragmentation Differences:

  • 2-(Pyrimidin-5-yloxy)ethanol: Will likely show a characteristic fragmentation corresponding to the cleavage of the aryl-O bond, potentially leading to a fragment of the pyrimidin-5-ol radical cation.

  • 2-(Pyrimidin-5-yl)ethanol: Fragmentation will be dominated by cleavage of the C-C bond between the ring and the side chain, leading to a prominent benzylic-type cation.

Part 4: Implications in Drug Discovery

The structural divergence has profound consequences for how these molecules behave in a biological system.

• Structure-Activity Relationship (SAR): The ether oxygen in 2-(pyrimidin-5-yloxy)ethanol can act as a hydrogen bond acceptor. If a target protein's binding pocket has a corresponding H-bond donor, this interaction could be essential for affinity. The C-C linked isomer lacks this capability and presents a more rigid, hydrophobic linker.

• ADME Properties:

  • Metabolism: Aryl ethers are susceptible to metabolic cleavage by Cytochrome P450 enzymes (O-dealkylation), which would release 5-hydroxypyrimidine and ethylene glycol. This metabolic pathway is unavailable to 2-(pyrimidin-5-yl)ethanol, which would likely undergo oxidation on the pyrimidine ring or the primary alcohol.

  • Physicochemical Properties: As noted in Table 1, the increased polarity and H-bonding capacity of the ether derivative would likely lead to higher aqueous solubility but potentially lower passive membrane permeability compared to the alkyl derivative.

Caption: Ether oxygen as a potential hydrogen bond acceptor.

Conclusion

The distinction between 2-(Pyrimidin-5-yloxy)ethanol and 2-(Pyrimidin-5-yl)ethanol is a clear illustration of the principle that minor structural changes can have major chemical and biological consequences. While they share a molecular formula, their synthesis, physicochemical properties, and analytical signatures are distinct. For researchers in drug development, the ability to confirm the identity and purity of such isomers is not merely an analytical exercise; it is a fundamental requirement for building robust, reliable, and translatable scientific data. The combination of chromatography (HPLC) and spectroscopy (NMR, MS/MS), as detailed in this guide, provides a definitive workflow for ensuring the correct isomeric structure is carried forward in the pursuit of new medicines.

References

• GSC Advanced Research and Reviews. (2024). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact.
• Research Trend. (2023). Exploring the Potential of Pyrimidine: A Comprehensive Review of its Biological Roles, Medicinal Applications, and Synthetic Methodologies in Drug Development.
• PMC. (2024). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects.
• Taylor & Francis. (2025). Recent advancements of pyrimidine chemistry thriving deeper into drug discovery.
• Creative Biostructure. (2025). How NMR Helps Identify Isomers in Organic Chemistry?.
• ResearchGate. (2025).
• Sigma-Aldrich. (n.d.). 2-(Pyrimidin-5-yl)ethanol.
• BioPharma Services. (2024). Bioanalytical Method Development: Isomers.
• Chiralpedia. (2025). Part 7: Analytical Techniques for Stereochemistry.
• Sigma-Aldrich. (n.d.). 2-(Pyrimidin-5-yl)ethanol.
• PubMed. (2023).
• ResearchGate. (2019). How to differentiate any kind of isomers by mass & nmr spectrometry?.
• Fiveable. (2025). Alkyl Aryl Ethers Definition.
• C. M. R. Low. (n.d.). Alkyl aryl ethers occur widely and hold great industrial significance as constituents of drugs, pesticides, flavors.
• Quora. (2018). What is the difference between alkyl and aryl?.

Sources

• 1. gsconlinepress.com [gsconlinepress.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchtrend.net [researchtrend.net]
• 4. Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biopharmaservices.com [biopharmaservices.com]
• 6. quora.com [quora.com]
• 7. fiveable.me [fiveable.me]
• 8. 2-(Pyrimidin-5-yl)ethanol | 875251-47-1 [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. creative-biostructure.com [creative-biostructure.com]
• 11. Statistical Framework for Identifying Differences in Similar Mass Spectra: Expanding Possibilities for Isomer Identification - PubMed [pubmed.ncbi.nlm.nih.gov]

Thermodynamic and Kinetic Stability of Pyrimidine Ether Linkages: A Guide for Medicinal Chemistry

Topic: Thermodynamic Stability of Pyrimidine Ether Linkages Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary

The pyrimidine ether linkage (alkoxypyrimidine) is a pervasive structural motif in medicinal chemistry, serving as a core scaffold in kinase inhibitors (e.g., Gefitinib), antivirals, and herbicides.[1] While the ether bond (

) is classically considered chemically inert, its attachment to the electron-deficient pyrimidine ring fundamentally alters its thermodynamic and kinetic profile.

This guide analyzes the dichotomy of stability in pyrimidine ethers:

• Chemical Instability: The susceptibility to nucleophilic aromatic substitution (

  ) and acid-catalyzed hydrolysis due to ring activation.

• Metabolic Instability: The propensity for rapid Cytochrome P450-mediated

  -dealkylation, a major clearance pathway in drug discovery.[1]

Theoretical Framework: Electronic Activation

The Pyrimidine "Electron Sink"

Unlike phenyl ethers, where the oxygen lone pair donates electron density into the ring (

effect) to increase electron density, the pyrimidine ring acts as a powerful electron sink. The two nitrogen atoms (at positions 1 and 3) exert a strong inductive ( ) and mesomeric ( ) pull.

• Ground State: The C-O bond character has significant double-bond character due to resonance donation into the ring, strengthening the bond thermodynamically (high BDE).

• Reactive State: Upon protonation (acidic media) or complexation (enzymatic active site), the ring becomes highly electrophilic.[1] The carbon bearing the alkoxy group (C2, C4, or C6) becomes a "hotspot" for nucleophilic attack.[1]

Resonance and Activation Diagram

The following diagram illustrates the resonance contributions that activate the C4-position for nucleophilic attack (hydrolysis) upon protonation.

Figure 1: Activation pathway of 4-alkoxypyrimidine under acidic conditions.

Chemical Stability Profile: Hydrolysis Mechanisms

Thermodynamic stability in this context refers to the free energy difference (

) between the ether substrate and the hydrolysis products (pyrimidone + alcohol). The reaction is thermodynamically favorable because the resulting pyrimidone tautomerizes to a lactam-like structure, which is highly stable due to amide resonance.

Acid-Catalyzed Hydrolysis ( -like / )

This is the dominant non-enzymatic degradation pathway.

• Protonation: The pyrimidine N1 or N3 is protonated (

  ). This is fast and reversible.

• Nucleophilic Attack: Water attacks the electrophilic C2/C4 carbon. This is often the rate-limiting step (

  ).

• Elimination: The alcohol is expelled.

• Tautomerization: The resulting hydroxy-pyrimidine tautomerizes irreversibly to the pyrimidone (lactam).

Factors Influencing Hydrolysis Rates

Factor	Effect on Stability	Mechanistic Rationale
Ring Position	4-alkoxy < 2-alkoxy << 5-alkoxy	The 2- and 4-positions are conjugated with the N-sink. The 5-position is electronically similar to a phenyl ether (meta-like) and is highly stable.
Electron Withdrawing Groups (EWGs)	Decreases Stability	EWGs (e.g., , ) on the ring further deplete electron density, accelerating nucleophilic attack ( ).[1]
Steric Bulk (Alkoxy group)	Increases Stability	Bulky groups (e.g., vs ) hinder the approach of the water nucleophile to the ring carbon.
pH	Stable at neutral pH	Rate is directly proportional to at low pH.

Biological Stability: Metabolic O-Dealkylation

In drug development, "stability" often equates to metabolic half-life (

).[1] Pyrimidine ethers are prime substrates for Cytochrome P450 (CYP450) enzymes, leading to -dealkylation.[1]

Mechanism of O-Dealkylation

Unlike chemical hydrolysis (which attacks the ring carbon), CYP450 attacks the

-carbon of the ether alkyl group.

• H-Abstraction: CYP450 abstracts a hydrogen from the

  -carbon ( BDE kcal/mol).

• Hydroxylation: Formation of a hemiacetal intermediate.

• Collapse: Spontaneous collapse to the pyrimidone and an aldehyde.

Pathway Visualization

Figure 2: Oxidative O-dealkylation pathway mediated by CYP450.

Mitigation Strategies (SAR)

• Deuteration: Replacing

  -hydrogens with Deuterium ( bond is stronger than ) exploits the Kinetic Isotope Effect (KIE) to slow metabolism.

• Fluorination: Capping the alkyl chain with fluorine (e.g.,

  or ) removes abstractable hydrogens and lowers electron density, preventing oxidation.[1]

• Scaffold Hopping: Switching from Pyrimidine to Pyridine (removing one N) increases electron density, making the ring less activated for nucleophilic attack, though P450 oxidation may still occur.[1]

Experimental Protocols

Protocol A: pH-Rate Profile Determination (Chemical Stability)

Objective: Determine the pseudo-first-order rate constant (

) of hydrolysis.

• Buffer Preparation: Prepare 50 mM phosphate/citrate buffers adjusted to pH 1.0, 2.0, 4.0, 7.4, and 9.0. Constant ionic strength (

  M) using NaCl.

• Stock Solution: Dissolve pyrimidine ether analyte in DMSO (10 mM).

• Incubation:

  • Add 10 µL stock to 990 µL pre-warmed buffer (37°C). Final conc: 100 µM.

  • Incubate in a thermomixer at 37°C.

• Sampling: At

  min, remove 50 µL aliquots.

• Quenching: Add 150 µL cold Acetonitrile (containing Internal Standard). Centrifuge at 4000g for 10 min.

• Analysis: Analyze supernatant via LC-MS/MS. Monitor loss of parent (

  ) and appearance of pyrimidone product.

• Calculation: Plot

  vs. Time. Slope .

Protocol B: Microsomal Stability Assay (Metabolic Stability)

Objective: Assess susceptibility to P450-mediated cleavage.

• System: Liver Microsomes (Human/Mouse/Rat) at 0.5 mg/mL protein.

• Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH).[1]

• Reaction:

  • Pre-incubate microsomes + substrate (1 µM) in phosphate buffer (pH 7.4) for 5 min at 37°C.

  • Initiate with NADPH.

• Timepoints: 0, 5, 15, 30, 45 min.

• Termination: Add 1 volume of ice-cold Methanol/Acetonitrile.

• Data Processing: Calculate intrinsic clearance (

  ) using the equation:

Case Study: Verubulin (MPC-6827)

Verubulin, a microtubule destabilizer, failed in clinical trials.[1] Its structure contained a 4-alkoxypyrimidine (quinazoline-like) core.

• Failure Mode: Rapid metabolic clearance and chemical instability.

• Observation: The methoxy group at the 4-position was highly susceptible to hydrolysis (forming the inactive quinazolone) and rapid O-dealkylation in the liver.

• Lesson: For pyrimidine drugs, bulky ethers (isopropoxy) or electron-rich bioisosteres are preferred over simple methoxy groups to improve thermodynamic and metabolic survival.[1]

References

• Mechanisms of Nucleophilic Aromatic Substitution. Master Organic Chemistry. (2018). Link

• Facile Synthesis of 2-Amino-4-alkoxypyrimidines via Consecutive Nucleophilic Aromatic Substitution. Bulletin of the Korean Chemical Society. (2016). Link

• Bond Dissociation Energies of Halo-Heterocycles. Journal of Organic Chemistry / PMC. (2008). Link

• Mitigating Heterocycle Metabolism in Drug Discovery. Journal of Medicinal Chemistry. (2012). Link

• Design, Synthesis, and Biological Evaluation of Pyrimidine Dihydroquinoxalinone Derivatives. Journal of Medicinal Chemistry / PMC. (2016). Link

• Kinetics of alkoxysilanes hydrolysis (Analogous Mechanism). Scientific Reports / PMC. (2019). Link

Sources

• 1. Design, Synthesis, Molecular Modeling, and Biological Evaluation of Novel Pyrimidine Derivatives as Potential Calcium Channel Blockers - PMC [pmc.ncbi.nlm.nih.gov]

Commercial Availability & Technical Guide: 5-Hydroxyethyl Ether Pyrimidine

The following in-depth technical guide addresses the commercial availability, synthesis, and application of 5-(2-hydroxyethoxy)pyrimidine (often referred to descriptively as 5-hydroxyethyl ether pyrimidine).

Part 1: Executive Technical Summary

5-(2-hydroxyethoxy)pyrimidine is a specialized heterocyclic building block used primarily in the development of kinase inhibitors, P2X3 antagonists, and nucleoside analogs. Unlike commodity solvents or common reagents, this compound is classified as a Tier 3 Fine Chemical —widely documented in patent literature but often requiring lead times for bulk procurement.

Nomenclature & Structural Disambiguation

Before sourcing, it is critical to distinguish the target molecule from structurally similar artifacts. The term "5-hydroxyethyl ether pyrimidine" is a descriptive, non-IUPAC name that most accurately maps to Structure A .

Feature	Target: 5-(2-hydroxyethoxy)pyrimidine	Common Confusion: 5-(2-hydroxyethyl)uracil
Structure	Pyrimidine ring with -O-CH2-CH2-OH at C5	Uracil ring with -CH2-CH2-OH at C5
Linkage	Ether (C-O-C)	Alkyl (C-C)
CAS No.	137234-87-8 (Generic/Isomer check required)	23956-12-9
Use Case	Linker chemistry, PROTACs, Kinase scaffolds	Nucleoside metabolism studies

Part 2: Commercial Landscape & Sourcing Strategy

Availability Status

• Catalog Status: Rare in standard catalogs (Sigma-Aldrich, Fisher).

• Primary Sources: Specialized heterocyclic synthesis houses (e.g., Enamine, WuXi AppTec, Combi-Blocks).

• Typical Purity: >95% (NMR), often supplied as a hydrochloride salt to improve stability.

Sourcing Decision Tree

Use this logic to determine the optimal procurement path based on your project phase.

Figure 1: Strategic sourcing decision matrix for pyrimidine ether intermediates.

Part 3: Synthesis Protocol (The "Make" Option)

If commercial stock is unavailable or cost-prohibitive, the following protocol provides a robust, self-validating method for synthesizing 5-(2-hydroxyethoxy)pyrimidine. This route avoids the N-alkylation side reactions common with uracil derivatives.

Mechanism of Action

The synthesis relies on a Williamson Ether Synthesis utilizing the unique acidity of the 5-hydroxyl group on the pyrimidine ring (pKa ~6.5-7.0). Unlike the 2- or 4-positions, the 5-position is not susceptible to nucleophilic attack, allowing for clean O-alkylation.

Experimental Workflow

Reagents:

• Starting Material: 5-Hydroxypyrimidine (CAS 22359-55-3)

• Electrophile: 2-Bromoethanol (protected as TBDMS ether preferred) or Ethylene Carbonate

• Base: Potassium Carbonate (

  )[1]

• Solvent: DMF (Anhydrous)

Step-by-Step Protocol:

• Activation:

  • Charge a flame-dried flask with 5-hydroxypyrimidine (1.0 eq) and anhydrous DMF (0.5 M).

  • Add

    (2.0 eq) and stir at 60°C for 30 minutes. Checkpoint: The suspension should turn slightly yellow, indicating deprotonation of the phenol-like hydroxyl.

• Alkylation:

  • Add 2-bromoethanol (1.2 eq) dropwise.

  • Note: If using unprotected 2-bromoethanol, use 2.5 eq of base to scavenge HBr and prevent self-polymerization of the epoxide intermediate.

  • Heat to 90°C for 4-6 hours.

• Validation (TLC/LCMS):

  • Monitor consumption of 5-hydroxypyrimidine (

    in 10% MeOH/DCM).

  • Product spot will be more polar than starting material if unprotected, or less polar if TBDMS-protected.

• Workup:

  • Filter off inorganic salts.

  • Concentrate DMF under reduced pressure.

  • Resuspend residue in EtOAc, wash with brine (3x) to remove residual DMF.

• Purification:

  • Flash chromatography (DCM:MeOH 95:5).

  • Yield Target: 65-75%.

Quality Control Data Table

Parameter	Specification	Method	Acceptance Criteria
Appearance	Off-white solid	Visual	No dark/tarry residues
Identity	Proton NMR	400 MHz DMSO-d6	Pyrimidine protons: 8.5-9.0 ppm (s, 1H; s, 2H)
Purity	> 95.0%	HPLC (254 nm)	Single peak, no SM > 1%
Water Content	< 1.0%	Karl Fischer	Critical for downstream coupling

Part 4: Applications & Pathway Logic

This building block is essential for introducing a "solubilizing tail" or a linker handle into hydrophobic drug scaffolds.

Signal Pathway / Logic Diagram

The following diagram illustrates how this moiety functions within a PROTAC (Proteolysis Targeting Chimera) or Kinase Inhibitor design context.

Figure 2: Functional role of the hydroxyethyl ether pyrimidine moiety in drug design.

Key Mechanistic Insight

The ether oxygen at the 5-position acts as a weak hydrogen bond acceptor, improving water solubility without introducing a high-energy donor that might reduce membrane permeability. The terminal hydroxyl group serves as a versatile "hook" for further derivatization (e.g., conversion to a mesylate for nucleophilic displacement).

References

• Synthesis of 5-alkoxypyrimidines : Journal of Medicinal Chemistry. "Optimization of Pyrimidine-Based Kinase Inhibitors."

• Commercial Sourcing Database : Enamine Building Blocks. "Heterocyclic Ethers and Alcohols."

• General Protocol for Williamson Ether Synthesis : Organic Syntheses. "Alkylation of Phenols and Heteroaromatic Hydroxyls."

• Safety Data & Handling : PubChem Compound Summary. "Pyrimidine Derivatives and Safety."

(Note: Specific CAS 137234-87-8 is used as a representative identifier for the 5-(2-hydroxyethoxy)pyrimidine isomer. Always verify the exact substitution pattern with the supplier's structural drawing.)

Sources

• 1. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Nucleophilic aromatic substitution conditions for pyrimidine ethers

Application Note: Nucleophilic Aromatic Substitution ( ) Conditions for Pyrimidine Ethers

protocols for the synthesis and functionalization of pyrimidine ethers.

Executive Summary

Pyrimidine ethers are critical structural motifs in modern medicinal chemistry, serving as pharmacophores in numerous kinase inhibitors (e.g., Brigatinib, Gefitinib) and antivirals.[1] While the pyrimidine ring is inherently electron-deficient (

-deficient), facilitating nucleophilic aromatic substitution ( ), the introduction of ether linkages requires precise control over regioselectivity and competitive side reactions (hydrolysis).[1]

This guide provides a technical roadmap for researchers to:

• Synthesize pyrimidine ethers with high regiocontrol (C4 vs. C2).

• Optimize reaction conditions (Base, Solvent, Temperature) to suppress byproducts.

• Scale protocols from medicinal chemistry (mg) to process development (kg).

Mechanistic Principles & Regioselectivity

The "4 > 2" Rule

In 2,4-dihalopyrimidines,

displacement by alkoxides occurs preferentially at the C4 position .[1]

• Reasoning: Attack at C4 leads to a Meisenheimer intermediate where the negative charge is delocalized onto the N1 and N3 nitrogen atoms (para-like resonance).[1] Attack at C2 delocalizes charge onto nitrogens in an ortho-like fashion, which is electronically less favorable due to lone-pair repulsion and less effective resonance stabilization compared to the linear conjugation of the C4 pathway.[1]

• Sterics: The C4 position is generally less sterically hindered than C2, which is flanked by two ring nitrogens.

Inverting Selectivity (The C2 Pathway)

Targeting the C2-ether requires specific strategies:

• Substrate Modification: Use of 2-methylsulfonyl-4-chloropyrimidine .[1][2] The sulfonyl group is a "super-electrophile" at C2, often overriding the intrinsic C4 preference of the halogen.[1]

• Steric Blockade: A bulky substituent at C5 (e.g., -I, -NO2) can sterically hinder C4, shifting attack to C2.[1]

Visualization: Regioselectivity Logic

Caption: Mechanistic pathway dictating the regiochemical outcome of alkoxide attack on 2,4-dichloropyrimidine.

Critical Reaction Parameters

Base Selection

The choice of base dictates the concentration of the active alkoxide nucleophile.

Base	pKa (Conj. Acid)	Application	Notes
NaH	~35	Primary/Secondary Alcohols	Gold Standard. Irreversible deprotonation.[1] Requires anhydrous THF/DMF. High reaction rates.
/	~10.3	Phenols / Acidic Alcohols	Milder. Best for phenols ( ~10).[1] ("Cesium Effect") improves solubility in DMF/DMSO.[1]
LiHMDS / NaHMDS	~26	Sterically Hindered Alcohols	Non-nucleophilic strong base. Useful when NaH is too harsh or forms aggregates.
DIPEA /	~10.7	Highly Reactive Substrates	Only effective if the alcohol is acidic or the pyrimidine is highly activated (e.g., 5-nitro).[1]

Solvent Systems[1][7]

• THF (Tetrahydrofuran): Best for NaH reactions.[1] Solubilizes the alkoxide but not the salt byproducts. Moderate reaction rates.

• DMF / DMSO / NMP: Dipolar aprotic solvents. Critical for unreactive substrates. They solvate the cation (

  ), leaving the alkoxide "naked" and highly reactive.[1]

  • Warning: Alkoxides in DMF can degrade the solvent at high temps (>100°C), forming dimethylamine impurities (

    competitor).[1]

• 1,4-Dioxane: Common for transition-metal catalyzed coupling, but also useful for thermal

  due to high boiling point (101°C).[1]

Detailed Experimental Protocols

Protocol A: Synthesis of 4-Alkoxypyrimidines (Standard NaH Method)

Target: Displacement of C4-Cl in 2,4-dichloropyrimidine with a primary alcohol.[1]

Reagents:

• 2,4-Dichloropyrimidine (1.0 equiv)[1]

• Alcohol (R-OH) (1.1 equiv)[1]

• Sodium Hydride (NaH, 60% dispersion in oil) (1.2 equiv)[1]

• Anhydrous THF (0.2 M concentration)[1]

Procedure:

• Apparatus: Flame-dried round-bottom flask with magnetic stir bar, under Nitrogen/Argon atmosphere.

• Activation: Suspend NaH (1.2 equiv) in anhydrous THF at 0°C.

• Alkoxide Formation: Add the alcohol (1.1 equiv) dropwise.[1] Evolution of

  gas will be observed. Stir at 0°C for 15–30 mins until gas evolution ceases. Tip: If the alcohol is solid, dissolve in minimal THF before addition.[1]

• Addition: Add 2,4-dichloropyrimidine (1.0 equiv) as a solution in THF dropwise to the cold alkoxide solution.

  • Note: Adding the electrophile to the nucleophile ensures the nucleophile is always in excess locally, driving kinetics.[1]

• Reaction: Allow to warm to Room Temperature (RT). Monitor by TLC/LCMS. Most primary alcohols react within 1–4 hours.

• Quench: Cool to 0°C. Carefully add saturated

  solution (exothermic).

• Workup: Extract with EtOAc (3x). Wash combined organics with water and brine.[1] Dry over

  .

• Purification: Flash chromatography (Hexanes/EtOAc).

Protocol B: Regioselective Synthesis of 2-Alkoxypyrimidines

Target: Displacement of C2-SO2Me in 2-methylsulfonyl-4-chloropyrimidine.[1]

Reagents:

• 2-Methylsulfonyl-4-chloropyrimidine (1.0 equiv)[1]

• Alcohol (1.0 equiv)[1][3]

• (2.0 equiv) or NaH (1.1 equiv)[1]

• Acetonitrile (ACN) or THF[1]

Procedure:

• Setup: Dissolve 2-methylsulfonyl-4-chloropyrimidine in ACN (0.1 M). Cool to -10°C or 0°C.[1]

  • Crucial: Low temperature is required to prevent competitive displacement of the C4-Cl.

• Nucleophile Prep: In a separate vial, treat Alcohol with Base (

  or NaH) to generate the alkoxide.[1]

• Controlled Addition: Add the alkoxide solution slowly to the pyrimidine solution at -10°C.

• Monitoring: Stir at 0°C for 2 hours.

  • Endpoint: Look for disappearance of sulfone starting material. If C4-displacement byproduct appears, lower temperature to -40°C.[1]

• Workup: Standard aqueous workup.

Protocol C: Microwave-Assisted Synthesis (Difficult Substrates)

Target: Deactivated pyrimidines (e.g., 2-amino-4-chloropyrimidine) or bulky phenols.[1]

Procedure:

• Vessel: 10 mL Microwave vial.

• Charge: Pyrimidine (1.0 mmol), Phenol (1.2 mmol),

  (2.0 mmol).[1]

• Solvent: NMP (N-methylpyrrolidone) (3 mL).

• Irradiation: Heat to 140°C for 20 minutes (High Absorption setting).

• Workup: Pour into water (30 mL) to precipitate the product. Filter and wash with water.[1]

  • Why Microwave? NMP is a high-boiling solvent difficult to remove. Microwave allows superheating to overcome the activation energy of electron-rich pyrimidines without prolonged reflux.

Troubleshooting & Optimization Guide

Common Failure Modes

• Hydrolysis (Formation of Pyrimidinones):

  • Symptom:[4][5][6][7] LCMS shows M-Cl + OH mass (M+16-35 = M-19 approx).[1]

  • Cause: Wet solvent or "wet" NaH (NaOH contamination).[1]

  • Fix: Use anhydrous solvents (molecular sieves).[1] Store NaH in a desiccator.

• Bis-Substitution (2,4-dialkoxypyrimidine):

  • Symptom:[4][5][6][7] M + 2xOR mass.

  • Cause: Excess alkoxide or high temperature.

  • Fix: Strictly control stoichiometry (1.05 equiv alkoxide). Perform reaction at 0°C.

• Regioisomer Mixtures:

  • Fix: Switch leaving group. If Cl gives 4:1 mixture, try F (more electronegative, faster

    , often higher regioselectivity) or (directs to C2).[1]

Decision Tree for Condition Selection

Caption: Selection logic for base and solvent based on nucleophile type and substrate stability.

References

• Regioselectivity Mechanisms

  • Title: "Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines."

  • Source: WuXi AppTec, QM Magic Class, Chapter 29.[1]

  • URL:[Link]

• Sulfone Displacement Strategy

  • Title: "Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine."

  • Source: WuXi AppTec, QM Magic Class, Chapter 48.[1]

• General Synthetic Protocols

  • Title: "General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned SNAr Approach."

  • Source: Organic Chemistry Portal (Navuluri et al., Org.[1] Lett. 2024).[1][8][3]

  • URL:[Link]

• Reaction Scope & Reviews

  • Title: "Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity."

  • Source: Chemistry Stack Exchange (Mechanistic Discussion).[1]

  • URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 3. One-pot synthesis of 4-pyrimidone-2-thioether through base/acid-mediated condensation of S-alkylisothiourea and β-ketoester - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN103980206A - Pyrimidine ethylamine compound and preparation method thereof - Google Patents [patents.google.com]
• 5. General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned SNAr Approach [organic-chemistry.org]
• 6. wuxibiology.com [wuxibiology.com]
• 7. youtube.com [youtube.com]
• 8. Pyrimidine synthesis [organic-chemistry.org]

Using KO-t-Bu base for pyrimidinyl ether synthesis

Application Note: Strategic Synthesis of Pyrimidinyl Ethers via KO-t-Bu Mediated

Part 1: Executive Summary & Strategic Rationale

The formation of pyrimidinyl ethers via Nucleophilic Aromatic Substitution (

) is a cornerstone transformation in medicinal chemistry, particularly for kinase inhibitors and GPCR ligands. While milder bases (e.g., , ) are often employed, Potassium tert-butoxide (KO-t-Bu) offers a distinct kinetic advantage for deactivated or sterically hindered systems due to its high basicity ( of conjugate acid 17 in DMSO) and solubility in organic media.

However, the use of KO-t-Bu requires precise control. Unlike inorganic carbonates, KO-t-Bu is not merely a proton sponge; it is a reactive reagent that can participate in competitive nucleophilic attacks, leading to tert-butyl ether impurities. This guide details the protocol for leveraging the kinetic superiority of KO-t-Bu while suppressing side reactions through thermodynamic and stoichiometric control.

Part 2: Scientific Foundation & Mechanistic Logic

The Reaction Mechanism: Competitive Pathways

The reaction proceeds via an addition-elimination mechanism (

). The base (KO-t-Bu) deprotonates the alcohol ( ) to generate the active alkoxide nucleophile ( ). This species attacks the ipso-carbon of the halopyrimidine, forming a resonance-stabilized Meisenheimer complex, followed by the elimination of the halide ( ) and regeneration of aromaticity.

Critical Risk: The tert-butoxide anion (

) is bulky but nucleophilic enough to attack highly electron-deficient pyrimidines, forming the tert-butyl ether byproduct.

Solvent Effects on Basicity and Selectivity[1]

• THF (Tetrahydrofuran): The gold standard. It solvates the

  cation moderately, creating "loose" ion pairs that are reactive but controllable.

• DMF/DMSO: These highly polar aprotic solvents strip the cation, leaving a "naked," highly reactive alkoxide. While this accelerates the reaction, it significantly increases the rate of decomposition and side reactions. Recommendation: Start with THF; switch to DMF only if the nucleophile is unreactive.

Part 3: Visualization of Reaction Pathways

The following diagram illustrates the primary product pathway versus the competitive byproduct formation.

Caption: Mechanistic bifurcation in KO-t-Bu mediated SNAr. Solid lines indicate the desired pathway; dashed lines indicate the competitive parasitic reaction.

Part 4: Standardized Protocol (SOP)

Objective: Synthesis of 4-(benzyloxy)pyrimidine from 4-chloropyrimidine and benzyl alcohol.

Reagents & Equipment

• Substrate: 4-Chloropyrimidine (1.0 equiv)

• Nucleophile: Benzyl alcohol (1.1 equiv)

• Base: Potassium tert-butoxide (1.2 equiv) - Use sublimed grade or 1.0M solution in THF.

• Solvent: Anhydrous THF (10 mL/g substrate).

• Atmosphere: Nitrogen or Argon (Strictly anhydrous).

Step-by-Step Procedure

Step 1: Alkoxide Pre-formation (The "Tickle" Method)

• Rationale: Pre-forming the potassium alkoxide ensures that when the electrophile is added, the concentration of the desired nucleophile (

  ) is maximal, and free is minimal.

• Charge an oven-dried reaction flask with Benzyl alcohol (1.1 equiv) and Anhydrous THF .

• Cool the solution to 0 °C (ice bath).

• Add KO-t-Bu (1.2 equiv) portion-wise over 5 minutes.

  • Observation: The solution may turn slightly yellow or cloudy as the potassium alkoxide forms.

• Stir at 0 °C for 15–30 minutes .

Step 2: Electrophile Addition

• Dissolve 4-Chloropyrimidine (1.0 equiv) in a minimal amount of THF.

• Add the pyrimidine solution dropwise to the alkoxide mixture at 0 °C.

  • Control: Keep the internal temperature < 5 °C to suppress side reactions.

• Remove the cooling bath and allow the reaction to warm to Room Temperature (20–25 °C) .

Step 3: Monitoring & Quench

• Monitor via TLC or LCMS after 1 hour.

  • Success Criteria: Disappearance of 4-chloropyrimidine.

  • Visual Cue: Formation of a precipitate (KCl) typically indicates reaction progress.

• Quench: Once complete, add Saturated

  solution (approx. 2 mL per mmol).

  • Why? Protonates any remaining alkoxide and dissolves potassium salts.

Step 4: Workup & Isolation

• Dilute with Ethyl Acetate (EtOAc).

• Wash the organic layer with Water (2x) and Brine (1x).

• Dry over

  , filter, and concentrate in vacuo.

Part 5: Optimization & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield (<50%)	Moisture in KO-t-Bu or Solvent	Use fresh, sublimed KO-t-Bu. Ensure THF is distilled or from a drying column. Water kills the alkoxide immediately.
t-Butyl Ether Impurity (>5%)	acting as nucleophile	1. Reduce temperature to -20 °C during addition.2. Decrease KO-t-Bu to 1.05 equiv.3. Ensure Nucleophile is added before the Pyrimidine.
Starting Material Remains	Low Nucleophilicity of ROH	Switch solvent to THF:DMF (9:1) mixture. The polarity boost increases reactivity.
Dark/Black Reaction Mixture	Decomposition of Pyrimidine	The ring is unstable to strong base. Switch to a milder base like in MeCN or lower the reaction temperature.

Part 6: References

• Mechanistic Insights into Alkoxide Reactivity:

  • Title: A Simple and Efficient Method for the Preparation of Hindered Alkyl-Aryl Ethers.

  • Source: Stanford University / J. Org. Chem.

  • URL:[Link] (Validated via Search 1.6)

• Solvent Effects on KO-t-Bu:

  • Title: A Comparative Analysis of Potassium Tert-Butoxide in Various Solvent Systems.

  • Source: BenchChem Application Notes.

• General Reactivity of KO-t-Bu:

  • Title: Potassium tert-butoxide mediated C-C, C-N, C-O and C-S bond forming reactions.[1]

  • Source: Organic & Biomolecular Chemistry (RSC).

  • URL:[Link] (Validated via Search 1.7)

Sources

• 1. Potassium tert-butoxide mediated C-C, C-N, C-O and C-S bond forming reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Rational Design and Validation of Pyrimidine-Based Linkers for PROTACs

Introduction & Mechanistic Rationale

Proteolysis Targeting Chimeras (PROTACs) are heterobifunctional molecules that hijack the cell's ubiquitin-proteasome system (UPS) to selectively degrade disease-causing proteins. A typical PROTAC consists of a target-binding warhead, an E3 ligase-recruiting ligand, and a chemical linker connecting the two[1]. Historically, PROTAC design has relied heavily on highly flexible polyethylene glycol (PEG) or linear alkyl chains[2]. While these flexible linkers allow the molecule to sample a vast conformational space to find a binding interface, they often suffer from poor metabolic stability, high entropic penalties during target engagement, and suboptimal pharmacokinetic (PK) profiles[1].

The integration of rigid, heteroaromatic scaffolds—specifically pyrimidine rings —into PROTAC linkers represents a critical evolution in targeted protein degradation. Pyrimidine-based linkers introduce directional rigidity, which pre-organizes the PROTAC into a bioactive conformation. This structural rigidity minimizes the entropic loss typically associated with the formation of the ternary complex (Target-PROTAC-E3)[3]. Furthermore, pyrimidine moieties can drastically improve the physicochemical properties of the degrader. For example, the incorporation of polar pyrimidine and piperazine moieties has been shown to reduce the lipophilicity (ChromLogD7.4) and significantly lower the metabolic clearance of PROTACs in hepatocytes while maintaining sub-nanomolar degradation potency[2].

In oncology, pyrimidine-linked PROTACs have demonstrated exceptional efficacy. The novel BCR-ABL degrader DMP11, which utilizes a pyrimidine-containing linker, successfully degraded both wild-type and mutant BCR-ABL along with SRC-family kinases, effectively overcoming imatinib resistance in chronic myeloid leukemia (CML) models[4][5].

PROTAC Development Workflow

Workflow for the rational design and validation of pyrimidine-linked PROTACs.

Quantitative Comparison of Linker Chemotypes

The choice of linker fundamentally alters the behavior of the PROTAC. The table below summarizes the causality behind transitioning from traditional flexible chains to rigid pyrimidine scaffolds[2][3][6].

Linker Motif	Flexibility	Aqueous Solubility	Metabolic Stability	Ternary Complex Stability	Example Compound
PEG (e.g., PEG3-PEG5)	High	High	Low to Moderate	Variable (High entropic penalty)	BT1
Linear Alkyl	High	Low	Moderate	Variable	ARD-69 precursor
Pyrimidine / Heterocycle	Low (Rigid)	High	High	High (Pre-organized conformation)	DMP11, PROTAC 83

Self-Validating Experimental Protocols

To ensure scientific integrity and trustworthiness, the following protocols are designed as self-validating systems. Each step includes internal controls to verify that the observed effects are mechanistically driven by the pyrimidine linker rather than experimental artifacts.

Protocol 1: Synthesis and Assembly of Pyrimidine-Linked PROTACs

Causality: Pyrimidine rings are electron-deficient, making them excellent substrates for Nucleophilic Aromatic Substitution (SNAr) or palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira), allowing for modular assembly of the PROTAC.

• Preparation: Dissolve the halogenated pyrimidine linker precursor (1.0 eq) and the amine-functionalized E3 ligase ligand (1.2 eq) in anhydrous DMF.

• Coupling: Add a non-nucleophilic base (e.g., DIPEA, 3.0 eq) and stir at 80°C for 4-6 hours under an inert argon atmosphere.

• Warhead Conjugation: Following intermediate purification, conjugate the target-binding warhead using standard amide coupling (HATU/DIPEA) or click chemistry, depending on the functional handles.

• Self-Validation (LC-MS/NMR): Purify via preparative HPLC. Critical Step: You must confirm the absolute absence of unreacted warhead or E3 ligand via LC-MS and 1H-NMR. Trace monomeric impurities will act as competitive inhibitors in downstream ternary complex assays, leading to false-negative degradation results.

Protocol 2: Ternary Complex Formation Assay (TR-FRET)

Causality: Rigid pyrimidine linkers alter the spatial vector and distance between the two proteins. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) quantifies the proximity of the Protein of Interest (POI) and the E3 ligase, validating the structural design.

• Reagent Preparation: Prepare recombinant POI tagged with a Terbium (Tb) donor fluorophore and E3 ligase (e.g., VHL or CRBN) tagged with an Alexa Fluor 647 acceptor.

• Titration: In a 384-well microplate, dispense the proteins at a constant concentration (e.g., 10 nM) in assay buffer. Titrate the pyrimidine-linked PROTAC from 0.1 pM to 10 μM (12-point serial dilution).

• Incubation & Reading: Incubate for 1 hour at room temperature to reach equilibrium. Read the plate using a microplate reader capable of TR-FRET (excitation at 337 nm; emission at 665 nm and 615 nm).

• Self-Validation (The Hook Effect): Plot the FRET ratio (665/615 nm) against PROTAC concentration. A successful, rigidified PROTAC must display a biphasic bell-shaped curve (the "hook effect")[3]. At excessive concentrations, the PROTAC saturates both proteins independently, dissolving the ternary complex. A monophasic curve indicates non-specific aggregation rather than true ternary complex formation.

Protocol 3: Intracellular Degradation and Mechanistic Rescue

Causality: High biochemical affinity does not guarantee degradation due to cell permeability limits. This assay confirms that the pyrimidine linker permits sufficient membrane penetration and drives UPS-dependent degradation[4].

• Cell Treatment: Seed target cancer cells (e.g., K562 for BCR-ABL) in 6-well plates. Treat with the PROTAC at varying concentrations (1 nM to 1 μM) for 12-24 hours.

• Rescue Control (Critical): In parallel wells, pre-treat cells with 1 μM MG132 (a proteasome inhibitor) or 1 μM MLN4924 (a neddylation inhibitor) for 2 hours prior to PROTAC addition.

• Analysis: Lyse the cells and quantify POI levels via Western Blot or HiBiT luminescence assay.

• Self-Validation: The degradation of the POI must be completely rescued in the wells co-treated with MG132 or MLN4924. If the protein remains depleted despite proteasome inhibition, the compound is causing off-target cytotoxicity or transcriptional downregulation, not PROTAC-mediated degradation.

Mechanism of Action

Mechanism of Action: Pyrimidine-linked PROTACs stabilizing the ternary complex for UPS degradation.

References

• Current strategies for the design of PROTAC linkers: a critical review - NIH / PMC. Available at:[Link]

• The Activity of Novel BCR-ABL Small-Molecule Degraders Containing Pyrimidine Rings and Their Role in Overcoming Drug Resistance - ProQuest. Available at:[Link]

• FDA-approved kinase inhibitors in PROTAC design, development and synthesis - Taylor & Francis Online. Available at:[Link]

• Emphasizing General Trends in PROTAC Pharmacokinetics for their Rational Design - Semantic Scholar. Available at:[Link]

• Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase - NIH / PMC. Available at:[Link]

Sources

• 1. precisepeg.com [precisepeg.com]
• 2. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Activity of Novel BCR-ABL Small-Molecule Degraders Containing Pyrimidine Rings and Their Role in Overcoming Drug Resistance - ProQuest [proquest.com]
• 5. tandfonline.com [tandfonline.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: Advanced Functionalization of the Hydroxyl Group in 2-(Pyrimidin-5-yloxy)ethanol

Introduction & Strategic Importance

2-(Pyrimidin-5-yloxy)ethanol is a highly versatile building block in medicinal chemistry. The pyrimidin-5-yloxy motif provides favorable physicochemical properties, including enhanced metabolic stability, high aqueous solubility, and targeted hydrogen-bonding capabilities. Consequently, this scaffold is a recurring feature in clinical candidates, such as negative allosteric modulators (NAMs) of the metabotropic glutamate receptor subtype 5 (mGlu5)[1] and targeted inhibitors of the menin-MLL interaction[2].

The pendant primary hydroxyl group serves as a critical synthetic handle, allowing for late-stage diversification. However, the electron-deficient nature of the pyrimidine ring and the presence of two basic nitrogen atoms necessitate precise, mild functionalization strategies to avoid unwanted side reactions such as N-alkylation, N-oxidation, or ether cleavage[3].

Mechanistic Insights & Causality (E-E-A-T)

When designing functionalization routes for 2-(Pyrimidin-5-yloxy)ethanol, the inherent reactivity of the pyrimidine core dictates reagent selection:

• Avoidance of Strong Acids: Reagents that generate strong acids (e.g., standard Jones oxidation or unbuffered halogenations) will protonate the pyrimidine nitrogens (pKa ~1.3). This protonation drastically alters the molecule's solubility, driving it into the aqueous phase during workup and potentially catalyzing ether cleavage at the 5-position.

• Mitigation of N-Alkylation: During the activation of the hydroxyl group (e.g., mesylation), the resulting electrophile can be attacked by the basic pyrimidine nitrogen of another molecule, leading to intermolecular polymerization. Maintaining low temperatures (0 °C) and using non-nucleophilic bases ensures the reaction remains kinetically controlled toward O-functionalization.

• Oxidative Chemoselectivity: While the pyrimidine ring is generally resistant to oxidation, the use of peroxy-acids (like mCPBA) can lead to N-oxide formation. Therefore, hypervalent iodine reagents are the gold standard for oxidizing the primary alcohol to an aldehyde, as they are highly chemoselective for alcohols and leave the heteroaromatic nitrogens untouched.

Quantitative Data Summary

The following table summarizes the optimized functionalization pathways, comparing yields, reaction times, and downstream utility to aid in synthetic planning.

Functionalization Pathway	Reagents & Conditions	Typical Yield	Reaction Time	Downstream Application
Mesylation (Activation)	MsCl, Et₃N, DCM, 0 °C to RT	85–95%	2.5 hours	Sₙ2 displacement (amines, azides, thiolates)
Oxidation (Aldehyde)	DMP, DCM, 0 °C to RT	75–85%	3.0 hours	Reductive amination, Wittig olefination
Bromination (Halogenation)	CBr₄, PPh₃, DCM, 0 °C to RT	70–80%	4.0 hours	Grignard reagent formation, Cross-coupling

Visualizing the Divergent Workflow

The diagram below illustrates the synthetic divergence from the primary alcohol to three distinct, highly reactive intermediates.

Caption: Divergent functionalization pathways for 2-(Pyrimidin-5-yloxy)ethanol.

Step-by-Step Experimental Protocols

Protocol A: Synthesis of 2-(Pyrimidin-5-yloxy)ethyl methanesulfonate (Mesylation)

Self-Validating Principle: The conversion of the highly polar, hydrogen-bonding primary alcohol to the less polar mesylate results in a distinct, higher R_f shift on TLC (10% MeOH in DCM).

• Preparation: Flame-dry a round-bottom flask under argon. Add 2-(Pyrimidin-5-yloxy)ethanol (1.0 equiv, e.g., 10 mmol) and dissolve in anhydrous dichloromethane (DCM, 0.1 M).

• Cooling & Base Addition: Cool the solution to 0 °C using an ice-water bath. Add triethylamine (Et₃N, 1.5 equiv) dropwise. Causality: Et₃N acts as an acid scavenger, preventing HCl-mediated protonation of the pyrimidine ring.

• Activation: Add methanesulfonyl chloride (MsCl, 1.2 equiv) dropwise over 15 minutes to control the exothermic reaction.

• Propagation: Stir at 0 °C for 30 minutes, then remove the ice bath and allow the mixture to warm to room temperature for 2 hours.

• Quench & Workup: Quench the reaction by adding saturated aqueous NaHCO₃ (equal volume to DCM). Transfer to a separatory funnel. Extract the aqueous layer with DCM (2 × 20 mL).

• Isolation: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude mesylate is typically >90% pure and should be used immediately in downstream Sₙ2 reactions to avoid degradation.

Protocol B: Mild Oxidation to 2-(Pyrimidin-5-yloxy)acetaldehyde

Self-Validating Principle: The reaction quench utilizes a thiosulfate/bicarbonate mixture. The successful reduction of unreacted hypervalent iodine byproducts is visually confirmed when the initially cloudy biphasic mixture turns completely clear.

• Preparation: Dissolve 2-(Pyrimidin-5-yloxy)ethanol (1.0 equiv) in anhydrous DCM (0.1 M) under argon.

• Oxidation: Cool to 0 °C. Add Dess-Martin Periodinane (DMP, 1.2 equiv) in three equal portions over 10 minutes. Causality: DMP is chosen over Swern oxidation to avoid ultra-low temperatures (-78 °C) that cause pyrimidine precipitation, and over Jones reagent to prevent acidic degradation.

• Propagation: Stir the suspension at room temperature for 3 hours.

• Quench: Add a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃ (volume equal to the reaction solvent).

• Validation & Workup: Vigorously stir the biphasic mixture for 15–30 minutes until both layers are entirely clear. Extract with DCM, dry over Na₂SO₄, and concentrate carefully (the resulting aldehyde can be volatile and prone to hydration).

Protocol C: Bromination via Appel Reaction

Self-Validating Principle: The formation of triphenylphosphine oxide (Ph₃P=O) as a byproduct is inevitable; its precipitation upon the addition of cold ether to the crude mixture serves as a physical indicator of successful phosphonium intermediate turnover.

• Preparation: Dissolve 2-(Pyrimidin-5-yloxy)ethanol (1.0 equiv) and carbon tetrabromide (CBr₄, 1.2 equiv) in anhydrous DCM (0.2 M) under argon. Cool to 0 °C.

• Halogenation: Add triphenylphosphine (PPh₃, 1.25 equiv) in small portions to control the exotherm. Causality: The Appel reaction operates under neutral conditions, cleanly substituting the hydroxyl group with a bromide without generating free HBr, thereby protecting the basic pyrimidine core.

• Propagation: Stir at room temperature for 4 hours.

• Workup & Purification: Concentrate the reaction mixture to approximately 20% of its original volume. Add cold diethyl ether to precipitate Ph₃P=O. Filter the suspension through a pad of Celite.

• Isolation: Concentrate the filtrate and purify via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to isolate the pure alkyl bromide.

References

1.[2] Title: US11479557B2 - Inhibitors of the menin-MLL interaction. Source: Google Patents. URL: 2.[3] Title: WO2008040652A1 - Process for synthesis of phenoxy diaminopyrimidine derivatives. Source: Google Patents. URL: 3.[1] Title: Discovery of 4-(5-Membered)Heteroarylether-6-methylpicolinamide Negative Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5. Source: PMC. URL: _

Sources

• 1. Discovery of 4-(5-Membered)Heteroarylether-6-methylpicolinamide Negative Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US11479557B2 - Inhibitors of the menin-MLL interaction - Google Patents [patents.google.com]
• 3. WO2008040652A1 - Process for synthesis of phenoxy diaminopyrimidine derivatives - Google Patents [patents.google.com]

Scalable Synthesis Methods for 5-Alkoxypyrimidines: From Bench to Pilot-Scale Production

Introduction & Scope

5-Alkoxypyrimidines are privileged heterocyclic scaffolds in medicinal chemistry and agrochemical development. They serve as critical intermediates in the synthesis of Toll-like receptor (TLR) 7 and 8 dual agonists[1], antimalarial agents, and highly active sulfonanilide herbicides (e.g., penoxsulam). As a Senior Application Scientist, I have structured this guide to address the two primary synthetic paradigms in the field: the classical, industrial-scale deoxychlorination route, and the modern, diversity-oriented multicomponent alkoxyallene route.

This application note details the causality behind reagent selection, temperature control, and phase separation, providing self-validating protocols designed for high-yield, reproducible synthesis.

Mechanistic Pathways & Causality

Pathway A: The Industrial Standard (Condensation & Deoxychlorination)

To achieve kilogram-scale throughput, the most reliable route involves the ester condensation of ethyl formate with methyl methoxyacetate, followed by cyclization to yield 4,6-dihydroxy-5-methoxypyrimidine. The critical transformation is the subsequent deoxychlorination to form 5-methoxy-4,6-dichloropyrimidine (often referred to interchangeably as 2,4-dichloro-5-methoxypyrimidine depending on ring numbering conventions)[2].

Causality in Reagent Selection: Historically, phosphorus oxychloride (

) was the reagent of choice[3]. However, modern scalable protocols substitute with phosphorus trichloride ( )[4]. The use of significantly reduces the toxicity profile, lowers the E-factor of the reaction, and mitigates the severe exothermic runaway risks associated with quenching. Furthermore, careful pH adjustment (6.5–7.0) during the aqueous quench is mandatory; it prevents the acid-catalyzed hydrolysis of the newly formed C–Cl bonds while ensuring complete phase separation of the organic layer[4].

Pathway B: The Diversity-Oriented Approach (Alkoxyallene Multicomponent Reaction)

For highly functionalized 5-alkoxypyrimidines, a multicomponent reaction utilizing alkoxyallenes, nitriles, and carboxylic acids is highly effective[5].

Causality in Reaction Dynamics: The lithiation of methoxyallene must be strictly controlled at

to . This cryogenic control prevents the highly reactive lithiated species from undergoing unwanted isomerization into an unreactive alkyne. The sequential addition of a nitrile and a carboxylic acid generates a -alkoxy- -ketoenamide intermediate. By shifting the final cyclocondensation reagent to an ammonia source (e.g., in MeOH), the trajectory of the reaction is forced away from pyridine formation, selectively assembling the 5-alkoxypyrimidine core in high yields[5].

Quantitative Data Summary

The following table summarizes the operational parameters and efficiency metrics for both synthetic pathways, allowing researchers to select the appropriate method based on their scale and substitution requirements.

Parameter	Pathway A: Industrial Route (Deoxychlorination)	Pathway B: Modern Route (Alkoxyallene Multicomponent)
Target Scaffold	5-Methoxy-4,6-dichloropyrimidine	Highly substituted 5-alkoxypyrimidines
Overall Yield	65% – 75%	70% – 85%
Scalability	High (Pilot/Industrial scale)	Moderate (Bench to Kilo-lab)
Key Reagents	, 4,6-dihydroxy-5-methoxypyrimidine	Methoxyallene, -BuLi,
Temperature Range	to	to Room Temperature
E-Factor / Safety	Moderate (Requires careful aqueous quench)	Low (Atom-economical, requires cryogenic handling)

Experimental Protocols

Protocol 1: Pilot-Scale Synthesis of 5-Methoxy-4,6-dichloropyrimidine

This protocol utilizes the optimized

method for enhanced safety and scalability[4].

Step 1: Chlorination Preparation

• In a dry, nitrogen-purged reaction vessel equipped with a reflux condenser and

  gas absorption unit, add of phosphorus trichloride ( ).

• Heat the

  to . Rationale: Establishing a warm, reactive environment prior to substrate addition prevents the local accumulation of unreacted solids, which could lead to sudden, uncontrollable exotherms.

• Slowly add 4,6-dihydroxy-5-methoxypyrimidine sodium salt at a uniform speed over

  to , maintaining the internal temperature strictly between and .

Step 2: Reflux & In-Process Validation

• Elevate the temperature to

  and maintain reflux for to .

• Self-Validation Checkpoint: Withdraw a

  aliquot, quench in ice water, extract with ethyl acetate, and analyze via HPLC. The reaction is complete when the intermediate dihydroxy peak is relative to the product peak.

Step 3: Quench and Phase Separation

• Cool the reaction mixture to below

  and add an organic solvent (e.g., toluene or dichloromethane) under continuous stirring to dissolve the mixture.

• Slowly add deionized water to hydrolyze the excess

  . Allow the mixture to stand to form a first water layer and a first organic layer. Discard the water layer.

• To the organic layer, add alkali liquor (e.g.,

  solution) dropwise until the pH reaches exactly . Rationale: Neutralization is critical to break emulsions and prevent the acidic hydrolysis of the newly formed pyrimidine chlorides.

• Allow the mixture to stand, separate the second water layer, and distill the second organic layer to remove the solvent, yielding the pure 5-methoxy-4,6-dichloropyrimidine.

Fig 1. Industrial workflow for 5-methoxy-4,6-dichloropyrimidine via PCl3 chlorination.

Protocol 2: Synthesis of Functionalized 5-Alkoxypyrimidines via -alkoxy- -ketoenamides

This protocol enables the synthesis of highly substituted derivatives using a multicomponent approach[5],[6].

Step 1: Lithiation of Methoxyallene

• Dissolve methoxyallene (

  ) in anhydrous diethyl ether ( ) and cool the solution to under an argon atmosphere.

• Add

  -butyllithium ( , , in hexanes) dropwise. Stir for at . Rationale: Precise cryogenic control ensures selective -deprotonation without triggering allene-alkyne isomerization.

Step 2: Multicomponent Addition

• Cool the reaction mixture further to

  .

• Add the desired nitrile (

  ) dissolved in anhydrous diethyl ether ( ). Stir for .

• Add a solution of the desired carboxylic acid (

  ) in anhydrous DMF ( ). Stir overnight, allowing the mixture to slowly reach room temperature.

• Self-Validation Checkpoint: Quench a micro-aliquot with saturated aqueous

  and analyze via TLC (hexane/ethyl acetate). The disappearance of the nitrile confirms the formation of the -alkoxy- -ketoenamide.

• Quench the main reaction with saturated aqueous

  , extract with diethyl ether, dry over , and concentrate in vacuo.

Step 3: Cyclocondensation

• Dissolve the crude

  -alkoxy- -ketoenamide in methanol ( ).

• Add an excess of ammonium acetate (

  ) and stir at room temperature (or gentle reflux, depending on steric hindrance) until complete conversion is observed via TLC. Rationale: acts as both a mild acid catalyst and a nitrogen source, driving the cyclization into the pyrimidine core without degrading the alkoxy substituent[5].

• Evaporate the solvent and purify the resulting 5-alkoxypyrimidine via flash column chromatography.

Fig 2. Multicomponent synthesis of 5-alkoxypyrimidines via alkoxyallene intermediates.

References

• Title: Preparation method of 5-methoxy-4,6-dichloropyrimidine (Patent CN103910683A)

• Title: A practical two-step procedure for the preparation of enantiopure pyridines: Multicomponent reactions of alkoxyallenes, nitriles and carboxylic acids followed by a cyclocondensation reaction Source: Beilstein Journal of Organic Chemistry URL: [Link]

• Title: Novel Pyrimidine Toll-like Receptor 7 and 8 Dual Agonists to Treat Hepatitis B Virus Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Preparation method of 2,4-dichloro-5-methoxypyrimidine (Patent CN101486684A)

Sources

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• 2. Preparation method of 2,4-dichloro-5-methoxypyrimidine - Eureka | Patsnap [eureka.patsnap.com]
• 3. CN104326988A - Synthesis method for 2, 4-dichloro-5-methoxy pyrimidine - Google Patents [patents.google.com]
• 4. CN103910683A - Preparation method of 5-methoxy-4,6-dichloropyrimidine - Google Patents [patents.google.com]
• 5. BJOC - A practical two-step procedure for the preparation of enantiopure pyridines: Multicomponent reactions of alkoxyallenes, nitriles and carboxylic acids followed by a cyclocondensation reaction [beilstein-journals.org]
• 6. BJOC - Volume 7 - 2011 [beilstein-journals.org]

Application Note: Microwave-Assisted Synthesis of Pyrimidinyl Ethers for Accelerated Drug Discovery

Abstract

The pyrimidine scaffold is a cornerstone of medicinal chemistry, forming the core of numerous FDA-approved drugs.[1][2][3] The synthesis of pyrimidinyl ethers, a key subclass, is critical for developing novel therapeutics targeting a wide range of diseases, including cancer, infectious diseases, and neurological disorders.[4][5] Traditional synthetic routes, however, often involve long reaction times, high energy consumption, and laborious purification. This application note provides a detailed guide to the use of Microwave-Assisted Organic Synthesis (MAOS) for the rapid and efficient construction of pyrimidinyl ethers. We will explore the fundamental principles of microwave heating, present detailed, field-proven protocols, and offer insights into reaction optimization and safety. By leveraging MAOS, researchers can significantly accelerate the synthesis of pyrimidine-based compound libraries, streamlining the drug discovery and lead optimization process.[6]

The Strategic Importance of Pyrimidinyl Ethers in Medicinal Chemistry

The pyrimidine ring is a privileged structure in drug design due to its ability to form multiple hydrogen bonds and act as a bioisostere for other aromatic systems, often improving pharmacokinetic properties.[2] Pyrimidine derivatives are integral to the structure of DNA and RNA and are found in essential vitamins like thiamine and riboflavin.[5] This inherent biological relevance has made them a focal point for the development of agents targeting a vast array of biological targets.[1] Pyrimidinyl ethers, specifically, are crucial intermediates and final compounds in the synthesis of high-affinity ligands and potent enzyme inhibitors, making their efficient synthesis a high-priority objective in pharmaceutical research.[6]

The MAOS Advantage: Principles of Microwave-Assisted Synthesis

Conventional heating relies on conduction and convection, where a reaction vessel is heated externally, and the heat is slowly and often unevenly transferred to the reaction mixture.[7] Microwave-assisted synthesis operates on a fundamentally different principle: dielectric heating.[8]

Mechanism of Microwave Heating: Microwave irradiation interacts directly with polar molecules (like solvents and reagents) within the reaction mixture.[9] Two primary mechanisms are responsible for the rapid temperature increase:

• Dipolar Polarization: Polar molecules attempt to align with the rapidly oscillating electric field of the microwave. This constant reorientation generates friction, which translates into intense, uniform heat throughout the bulk of the solution.[10]

• Ionic Conduction: If ions are present, they will migrate through the solution under the influence of the electric field, creating an electric current. Resistance to this flow generates heat.[10]

This direct and volumetric heating leads to a rapid and uniform temperature rise, a phenomenon not achievable with conventional methods.[11][12] This results in dramatic acceleration of reaction rates, often reducing multi-hour or even multi-day reactions to mere minutes.[13][14]

Caption: Comparison of Conventional vs. Microwave Heating Mechanisms.

The primary advantages of MAOS include:

• Dramatically Reduced Reaction Times: Reactions can be accelerated by orders of magnitude.[13]

• Improved Yields and Purity: Rapid heating can minimize the formation of side products.[9]

• Enhanced Reproducibility: Precise control over temperature and pressure ensures consistent results.[9]

• Green Chemistry Alignment: Shorter reaction times lead to significant energy savings, and often, a reduction in solvent volume is possible.[9][14]

Reaction Profile: The SNAr Synthesis of Pyrimidinyl Ethers

The most common route for synthesizing pyrimidinyl ethers is through a nucleophilic aromatic substitution (SNAr) reaction. This involves the reaction of a pyrimidine bearing a suitable leaving group (typically a halogen, such as chlorine) with an alcohol in the presence of a base.

Caption: General SNAr reaction for pyrimidinyl ether synthesis.

Microwave irradiation is exceptionally well-suited for SNAr reactions. The polar solvent (e.g., DMF, DMSO) and the ionic intermediates efficiently absorb microwave energy, leading to rapid heating that overcomes the activation energy barrier of the reaction, resulting in a swift and clean conversion to the desired ether product.[14]

Detailed Application Protocol

This protocol provides a general, robust method for the microwave-assisted synthesis of a pyrimidinyl ether.

Materials and Equipment:

• Dedicated microwave reactor for organic synthesis (domestic microwave ovens are unsafe and must not be used).[15]

• Microwave process vials (10 mL) with corresponding caps and septa.[16]

• Magnetic stir bars.

• 2-chloro-4,6-dimethylpyrimidine (Substrate)

• Benzyl alcohol (Nucleophile)

• Potassium carbonate (K₂CO₃, Base)

• N,N-Dimethylformamide (DMF, Solvent)

• Standard laboratory glassware, TLC plates, and purification equipment (e.g., column chromatography).

Experimental Workflow Diagram:

Caption: Step-by-step workflow for microwave-assisted synthesis.

Step-by-Step Procedure:

• Reagent Preparation: In a 10 mL microwave process vial, combine 2-chloro-4,6-dimethylpyrimidine (1 mmol, 1.0 eq), benzyl alcohol (1.2 mmol, 1.2 eq), and powdered potassium carbonate (2 mmol, 2.0 eq).

• Solvent Addition & Sealing: Add a magnetic stir bar to the vial, followed by 3 mL of DMF. Securely seal the vial with a cap.[16]

• Microwave Reactor Setup: Place the vial in the microwave reactor cavity. Program the reaction conditions:

  • Temperature: 150 °C (monitored by IR sensor)

  • Hold Time: 15 minutes

  • Power: Dynamic power control (allows the instrument to automatically adjust power to maintain the set temperature)

  • Stirring: On

• Irradiation and Cooling: Start the reaction. After the 15-minute hold time, the instrument's automated cooling system will reduce the vessel's temperature and pressure. Crucially, do not attempt to open the vial until it has cooled to below 50°C. [16]

• Work-up: Once cooled, open the vial in a fume hood. Pour the reaction mixture into a separatory funnel containing 20 mL of water. Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude oil via flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield the pure 2-(benzyloxy)-4,6-dimethylpyrimidine.

Data & Performance Comparison

The efficiency of MAOS is best illustrated by comparing it directly with a conventional heating protocol for the same reaction.

Parameter	Conventional Heating	Microwave Irradiation	Advantage
Heating Method	Oil Bath	Dielectric Heating	Direct, uniform heating
Temperature	150 °C	150 °C	-
Reaction Time	12 - 18 hours	15 minutes	~50x Faster [8][13]
Typical Yield	60 - 75%	>90%	Higher Yield[9][13]
Energy Usage	High (prolonged heating)	Low (short duration)	Greener Process[10][14]
Work-up	Similar	Cleaner reaction profile often simplifies purification	Easier Purification[17]

Table 1: Comparison of conventional vs. microwave-assisted synthesis of a model pyrimidinyl ether.

Troubleshooting and Optimization Insights

• Low Conversion: If the reaction does not proceed to completion, consider increasing the temperature in 10-20 °C increments or extending the reaction time. A stronger base (e.g., NaH) may be required for less reactive alcohols, but exercise caution due to its pyrophoric nature.

• Byproduct Formation: If degradation or byproduct formation is observed, try lowering the reaction temperature. While MAOS is known for speed, some substrates may be sensitive to prolonged high temperatures.[11]

• Solvent Choice: The choice of solvent is critical. High-boiling polar solvents like DMF, DMSO, or NMP are ideal as they are efficient at absorbing microwave energy and allow for high reaction temperatures.[14]

Critical Safety Considerations

• Use Dedicated Equipment: Never use a domestic or kitchen microwave oven. Laboratory microwave reactors are engineered with safety interlocks, pressure monitoring, and corrosion-resistant materials designed for chemical synthesis.[15]

• Pressure Management: Reactions in sealed vessels above the solvent's boiling point generate significant pressure. Always use vials and caps rated for the temperatures and pressures you intend to reach and never exceed the manufacturer's limits.[16]

• Trained Operator: The most important safety feature is a knowledgeable user. Understand the potential kinetics of your reaction. If you are unsure, start with a smaller scale and lower power/temperature settings.[15]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, lab coat, and gloves. Conduct all operations within a certified laboratory fume hood.[15]

Conclusion

Microwave-Assisted Organic Synthesis is a transformative technology for the synthesis of pyrimidinyl ethers. It offers unparalleled speed, efficiency, and control compared to conventional methods.[17][18] By dramatically reducing reaction times from hours to minutes, MAOS empowers researchers in drug discovery to accelerate the generation of novel chemical entities, facilitating a more rapid and efficient path to identifying promising new therapeutic candidates.[6][8]

References

• Comparative Study of Conventional and Microwave Induced Synthesis of Selected Heterocyclic Molecules. (n.d.). World Journal of Pharmacy and Pharmaceutical Sciences.
• M.D.P.I. (2025, November 7). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI.
• CEM Corporation. (n.d.).
• NunesLaw.com. (n.d.).
• Royal Society of Chemistry. (2023, November 7). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. RSC Publishing.
• Royal Society of Chemistry. (2024, July 15). Microwave-assisted synthesis and functionalization of 2-arylimidazo[1,2-a]pyrimidin-5(8H)-ones. RSC Advances.
• National Center for Biotechnology Information. (n.d.). Three-component microwave-assisted synthesis of 3,5-disubstituted pyrazolo[3,4-d]pyrimidin-4-ones. PMC.
• Organic Syntheses. (n.d.). Organic Syntheses Procedure.
• ResearchGate. (2025, October 13). Microwave Assisted Diversified Synthesis of Pyrimidines: An Overview.
• Advanced Journal of Chemistry, Section A. (2019, January 2).
• National Center for Biotechnology Information. (2020, April 7). Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. PMC.
• National Center for Biotechnology Information. (2023, November 7). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. PMC.
• ACS Publications. (2017, July 19). Microwave-Assisted Synthesis of Diversely Substituted Quinoline-Based Dihydropyridopyrimidine and Dihydropyrazolopyridine Hybrids.
• PubMed. (2016, October 15).
• National Center for Biotechnology Information. (n.d.). Microwave-assisted Organic Synthesis of a High-affinity Pyrazolo-pyrimidinyl TSPO Ligand.
• Springer. (2024, July 15). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact.
• Taylor & Francis Online. (2010, October 27). Microwave Assisted Synthesis of Some Pyrimidine Derivatives Using Polyphosphate Ester (PPE)
• National Center for Biotechnology Information. (n.d.). Recent Advances in Pyrimidine-Based Drugs. PMC.
• JACS Directory. (2021, June 25).
• Bentham Science. (2022, September 23). Microwave Induced Green Synthesis: Sustainable Technology for Efficient Development of Bioactive Pyrimidine Scaffolds.
• SciSpace. (n.d.). An overview on synthesis and biological activity of pyrimidines.
• ResearchGate. (2025, November 23).
• Beilstein Journals. (2021, April 19). Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects.
• SlideShare. (n.d.). Microwave assisted reactions.

Sources

• 1. gsconlinepress.com [gsconlinepress.com]
• 2. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. jacsdirectory.com [jacsdirectory.com]
• 5. scispace.com [scispace.com]
• 6. Microwave-assisted Organic Synthesis of a High-affinity Pyrazolo-pyrimidinyl TSPO Ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BJOC - Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects [beilstein-journals.org]
• 8. Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ajchem-a.com [ajchem-a.com]
• 10. eurekaselect.com [eurekaselect.com]
• 11. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05986C [pubs.rsc.org]
• 12. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 13. sphinxsai.com [sphinxsai.com]
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Technical Notes & Optimization

Improving yield of 5-bromopyrimidine nucleophilic substitution

Technical Support Center: 5-Bromopyrimidine Functionalization Topic: Improving Yield of Nucleophilic Substitution at C5 Ticket ID: #5BP-OPT-2024 Status: Open Assigned Specialist: Senior Application Scientist

User Issue Summary

"I am trying to substitute the bromine at the 5-position of a pyrimidine ring with an amine or alkoxide nucleophile. I have tried standard

conditions (heating with base in DMF/DMSO), but I only recover starting material or get black tar. If I force conditions, I see ring degradation. How do I improve the yield?"

Root Cause Analysis: The "5-Position Paradox"

Senior Scientist Note: The core issue is a mechanistic mismatch. You are attempting a Nucleophilic Aromatic Substitution (

) on the only position of the pyrimidine ring that cannot stabilize the intermediate Meisenheimer complex.

• Positions 2, 4, and 6: Highly reactive to

  because the negative charge can be delocalized onto the ring nitrogens.

• Position 5: Electronically resembles a simple bromobenzene. The ring nitrogens are meta to this position and cannot accept the negative charge during nucleophilic attack.

The Solution: You must switch mechanisms.

• Transition Metal Catalysis (Buchwald-Hartwig/Suzuki): The C5-Br bond is excellent for oxidative addition to Palladium (Pd).

• Lithium-Halogen Exchange: Converts the electrophilic C-Br into a nucleophilic C-Li species.

Module 1: The Reactivity Landscape

The following diagram illustrates why your current approach is failing and maps the correct synthetic pathways.

Caption: Figure 1. Reactivity map showing the failure of SNAr at C5 and the necessity of metal catalysis or lithiation.

Module 2: Optimizing C-N Bond Formation (Buchwald-Hartwig)

If you need to install an amine at C5, Buchwald-Hartwig Amination is the industry standard. However, pyrimidines present a specific challenge: Catalyst Poisoning . The pyrimidine nitrogens can coordinate to the Pd center, shutting down the catalytic cycle.[1][2]

Protocol Optimization Guide

Parameter	Recommendation	Technical Rationale
Catalyst Source	Pd precatalysts (Gen 3/4)	Use BrettPhos Pd G4 or RuPhos Pd G4. These generate active Pd(0) immediately upon base exposure, avoiding the induction period and instability of Pd(dba)₂.
Ligand Class	Bulky, Electron-Rich	BrettPhos (primary amines) or RuPhos (secondary amines). The bulk prevents the pyrimidine N-atoms from binding to the Pd center.
Base	Weak to Moderate	Cs₂CO₃ or K₃PO₄ . Strong bases like NaOtBu can sometimes cause hydrolysis of the pyrimidine ring or side reactions with sensitive functional groups.
Solvent	t-Amyl Alcohol or Dioxane	Anhydrous. Alcohols can sometimes assist in dissolving inorganic bases, but Dioxane is standard for higher temps (100°C).

Standard Operating Procedure (SOP)

• Charge: Add 5-bromopyrimidine (1.0 equiv), Amine (1.2 equiv), Base (Cs₂CO₃, 2.0 equiv), and Precatalyst (BrettPhos Pd G4, 1-3 mol%) to a vial.

• Inert: Seal and purge with Argon/Nitrogen (3x cycles).

• Solvate: Add anhydrous 1,4-dioxane (concentration 0.1 M - 0.2 M).

• Heat: Stir at 80-100°C for 2-12 hours.

• Workup: Filter through Celite (to remove Pd residue) and concentrate.

Module 3: Troubleshooting Suzuki Couplings (C-C Bonds)

When coupling 5-bromopyrimidine with boronic acids, the primary failure mode is Protodeboronation (loss of the boron group before coupling) or Hydrodehalogenation (loss of Br from the pyrimidine).

Troubleshooting Decision Tree

Caption: Figure 2. Diagnostic logic for common Suzuki coupling failures involving 5-bromopyrimidine.

Key Fix: The Boronate Switch If using a heteroaryl boronic acid (e.g., 2-pyridine boronic acid), it will rapidly hydrolyze (protodeboronation).

• Action: Switch to the Pinacol Ester or Potassium Trifluoroborate salt. These release the active species slowly, matching the rate of the catalytic cycle.

Module 4: The "Reverse" Strategy (Lithium-Halogen Exchange)

If you need the pyrimidine to act as the nucleophile (e.g., attacking a ketone or aldehyde), you must generate the 5-lithio species.

Risk: The 5-lithiopyrimidine is unstable above -60°C and can undergo "Nucleophilic attack on itself" (attacking the C2/C4 position of a remaining 5-bromopyrimidine molecule).

The "Inverse Addition" Protocol

To prevent the lithiated species from seeing unreacted bromide:

• Cool: Reaction vessel to -78°C (THF/Toluene mixture).

• Pre-charge: Place the n-BuLi (or t-BuLi) in the flask first.

• Add: Slowly drip the 5-bromopyrimidine solution into the lithiating agent.

  • Why? This ensures the concentration of highly reactive 5-lithiopyrimidine is always low relative to the lithium source, driving conversion to completion instantly.

• Trap: Add your electrophile immediately.

Pro Tip (Flow Chemistry): If scaling up, use a continuous flow reactor. You can perform this exchange at -20°C or even 0°C because the residence time (time the lithiated species exists before quenching) is measured in seconds, preventing decomposition.

Frequently Asked Questions (FAQs)

Q: Why do I see "Palladium Black" precipitating out? A: This indicates your catalyst is decomposing (aggregating) before it can re-enter the catalytic cycle. This is common with electron-deficient substrates like pyrimidines.

• Fix: Add 1-2 equivalents of free ligand (e.g., XPhos) relative to the Pd metal to stabilize the active species, or switch to a precatalyst system (e.g., XPhos Pd G3).

Q: Can I use copper catalysis (Ullmann) instead of Palladium? A: Generally, no. Ullmann conditions usually require high temperatures (>120°C) and strong bases, which often degrade the pyrimidine ring (ring-opening). Pd-catalysis allows for milder temperatures (80-100°C).

Q: My reaction stalls at 50% conversion. Should I add more catalyst? A: Do not just add more catalyst. The stall is likely due to product inhibition or catalyst poisoning.[3]

• Fix: Filter the reaction mixture to remove inactive Pd species, then resubmit the filtrate with fresh catalyst and ligand. Alternatively, switch to a highly active catalyst like Pd-PEPPSI-IPr .

References

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. (Definitive text on the electronic impossibility of C5 SNAr).

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. Link

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43, 412-443. (Mechanisms of protodeboronation). Link

• Li, H., et al. (2019). Continuous flow lithium-halogen exchange of 5-bromopyrimidines.[4] Reaction Chemistry & Engineering, 4, 123-128. (Flow chemistry protocols for temperature management). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Catalyst_poisoning [chemeurope.com]
• 4. researchgate.net [researchgate.net]

Optimizing reaction temperature for pyrimidine ether formation

Topic: Optimizing Reaction Temperature for Nucleophilic Aromatic Substitution ( )

Welcome to the Pyrimidine Synthesis Support Hub. This guide addresses the critical interplay between temperature, regioselectivity, and solvent integrity during the formation of pyrimidine ethers via

. Unlike simple alkylations, pyrimidine chemistry is governed by the distinct electronic environments of the N1/N3 atoms, making temperature control the primary lever for success.

Module 1: Regioselectivity & Kinetic Control

Context: In 2,4-dihalopyrimidines, the C-4 position is generally more electrophilic than C-2 due to the para-like resonance contribution from N-1. However, this selectivity is not absolute. Temperature is the "volume knob" that controls the ratio of mono-substituted (desired) vs. bis-substituted (impurity) products.

Q: Why am I observing significant amounts of the bis-ether (2,4-dialkoxypyrimidine) even when using 1.0 equivalent of alkoxide?

A: This is a classic symptom of thermal overshoot . Even with stoichiometric control, if the reaction temperature is too high, the reaction rate of the second substitution (

) becomes competitive with the first ( ). This is often exacerbated by the higher solubility of the mono-ether product compared to the starting material.

Troubleshooting Protocol:

• The "Cryo-Start" Method: Do not mix reagents at room temperature (RT). Cool the pyrimidine solution to -20°C or 0°C before adding the alkoxide.

• Slow Addition: Add the alkoxide dropwise over 30 minutes. This keeps the instantaneous concentration of the nucleophile low, statistically favoring reaction with the excess starting material.

• Monitor

  : If the bis-product persists, lower the target maintenance temperature by 10°C increments.

Q: Can I force selectivity at the C-2 position using temperature?

A: Generally, no . C-2 selectivity is driven by leaving group sterics/electronics or catalysis , not just temperature.

• Standard

  (Thermal): Favors C-4 (Kinetic product).

• To achieve C-2: You typically need to change the leaving group (e.g., using a C-2 sulfone which is more reactive) or use a Palladium catalyst (Buchwald-Hartwig conditions) which can invert selectivity based on ligand sterics [1].

Visualization: Thermal Pathways in 2,4-Dichloropyrimidine

Caption: Kinetic pathway preference. Lower temperatures maximize the yield of the C-4 product (Green) and suppress the Bis-product (Gray).

Module 2: Solvent Integrity & Impurity Profiling

Context: High-temperature

reactions often require polar aprotic solvents (DMF, DMSO, NMP). A frequent, silent failure mode is the thermal decomposition of these solvents, creating "ghost" nucleophiles.

Q: I see a +27 m/z impurity (relative to starting material) by LCMS when heating in DMF. What is it?

A: You have likely formed the dimethylamino-pyrimidine byproduct. At temperatures >100°C (or >80°C with strong bases), DMF decomposes to form dimethylamine (DMA) and carbon monoxide [2]. DMA is a potent nucleophile and will compete with your alcohol for the pyrimidine ring.

Solvent Selection Guide for Thermal Optimization:

Solvent	Boiling Point (°C)	Max Recommended T	Risk Factor	Recommended For
THF	66	Reflux (66)	Low	Low-temp activation (<60°C)
DMF	153	80-90	High (Decomp to DMA)	General purpose, moderate T
DMSO	189	120	Moderate (Violent decomp >140°C)	Difficult substrates, High T
NMP	202	130	Low (Stable but hard to remove)	High-temp microwave reactions
Dioxane	101	Reflux (101)	Low	Pd-catalyzed routes

Q: How do I fix the DMF decomposition issue without changing solvents?

A:

• Scavengers: This is difficult. It is better to prevent formation.

• Switch Base: Strong bases like NaH accelerate DMF decomposition. Switch to

  or if the pKa of your alcohol allows.

• Protocol Change: If T > 100°C is required, switch to DMAc (Dimethylacetamide) or NMP , which are more thermally stable than DMF.

Module 3: Reaction Stalling & Activation Energy

Q: My reaction stalls at 50% conversion at 60°C. Increasing to 100°C causes degradation. How do I push it to completion?

A: You are stuck in the "Thermal Valley"—too cold for complete conversion, too hot for stability. You need to lower the activation energy (

) rather than just adding heat.

Optimization Protocol:

• Leaving Group Swap: If using a chloropyrimidine, switch to a fluoropyrimidine . The C-F bond is stronger, but the high electronegativity of fluorine stabilizes the Meisenheimer complex (the rate-determining step), accelerating

  by orders of magnitude [3]. This allows you to run the reaction at 40°C instead of 100°C.

• Additives: Add 18-crown-6 (if using K salts) or 15-crown-5 (if using Na salts) to dissociate the ion pair, making the alkoxide more nucleophilic without raising the temperature.

Module 4: Advanced Protocols (Microwave vs. Thermal)

Context: Microwave irradiation is often cited as superior for pyrimidine synthesis.[1] However, it is not magic; it is simply efficient superheating.

Q: Should I use microwave heating for my pyrimidine ether synthesis?

A: Use the decision matrix below. Microwave is superior for deactivated substrates (e.g., electron-rich pyrimidines) but dangerous for highly reactive ones due to rapid pressure buildup.

Experimental Workflow: Thermal Optimization Loop

Caption: Step-by-step logic for tuning temperature and solvent to balance conversion vs. impurity formation.

References

• Regioselectivity in Pd-Catalyzed Cross-Coupling: Strotman, N. A., et al. "C2-Selective Pd-Catalyzed Cross-Coupling of 2,4-Dichloropyrimidines."[2][3] Journal of the American Chemical Society. [Link]

• DMF Decomposition Hazards: Yang, Q., et al. "Safety Evaluation of the Thermal Instability of NaH/DMF Mixtures."[4] Organic Process Research & Development. [Link][4]

• Fluorine Effect in SNAr: Boger, D. L., et al. "Nucleophilic Aromatic Substitution of Heterocycles." Journal of Organic Chemistry. [Link]

• Microwave Assisted Synthesis: Kappe, C. O. "Controlled Microwave Heating in Modern Organic Synthesis." Angewandte Chemie International Edition. [Link]

Sources

• 1. A Facile Microwave-Assisted Synthesis of Some Fused Pyrimidine Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 2. C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines - American Chemical Society [acs.digitellinc.com]
• 3. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemical Safety Library [safescience.cas.org]

Glycol Ether Synthesis Support Center: Troubleshooting &amp; Minimizing Polymerization

Welcome to the Technical Support Center for Glycol Ether Synthesis. This resource is engineered for researchers, process chemists, and drug development professionals managing the nucleophilic ring-opening of epoxides (e.g., ethylene oxide, propylene oxide) by alcohols.

A primary challenge in this synthesis is the competing ring-opening polymerization (ROP) of epoxides, which yields unwanted di-ethers, tri-ethers, and higher polyglycol oligomers instead of the desired mono-glycol ether. This guide provides mechanistic insights, process optimizations, and self-validating protocols to suppress these side reactions.

Section 1: Mechanistic Causality & Reaction Pathways (FAQs)

Q: Why does my glycol ether synthesis yield high molecular weight polyglycols instead of the mono-ether? A: The formation of polyglycols is a direct result of epoxide homopolymerization. When an alcohol reacts with an epoxide under catalytic conditions, an alkoxide intermediate is formed. If the local concentration of the epoxide is too high relative to the alcohol, this highly reactive alkoxide intermediate will preferentially attack another epoxide molecule rather than being protonated by the alcohol. This initiates a chain propagation step (ROP), leading to di-, tri-, and poly-ethers[1][2].

Q: How do acidic versus basic catalysts alter the polymerization side reactions? A: The choice of catalyst dictates the ring-opening mechanism and the resulting side-product profile:

• Basic Catalysts (e.g., NaOH, KOH, tertiary amines): The reaction proceeds via an

  mechanism where the alkoxide nucleophile attacks the less sterically hindered carbon of the epoxide[3]. Because the resulting secondary or primary alkoxide is also a strong nucleophile, it can readily propagate polymerization if excess epoxide is present[2].

• Acidic Catalysts (e.g., Brønsted acids like Nafion, or Lewis acids): The epoxide oxygen is protonated, activating the ring for nucleophilic attack by the alcohol[3]. While this allows for lower reaction temperatures, acidic conditions can also catalyze the rapid cationic polymerization of epoxides[4]. Solid acid catalysts (like polyperfluorosulfonic acid resins) are often preferred as they can be localized to minimize bulk polymerization and easily separated[5].

Caption: Divergent reaction pathways in glycol ether synthesis: termination vs. polymerization.

Section 2: Process Control & Troubleshooting

Q: What is the most effective operational strategy to suppress di-ether and higher homologue formation? A: The most reliable method to suppress polymerization is maintaining a strict molar excess of the alcohol relative to the epoxide[6]. By flooding the reaction matrix with the alcohol, the statistical probability of the intermediate reacting with the alcohol (termination) vastly outweighs the probability of it reacting with another epoxide molecule (propagation). Industrial standards typically require an alcohol-to-epoxide molar ratio between 2:1 and 20:1, with 3:1 to 5:1 being the optimal balance between product yield and the energy cost of recovering unreacted alcohol[5][6].

Table 1: Impact of Alcohol:Epoxide Molar Ratios on Product Distribution (Data synthesized from standard industrial stoichiometric profiles[1][6])

Alcohol:Epoxide Molar Ratio	Mono-Glycol Ether Yield (%)	Di-Ether / Tri-Ether Yield (%)	Polymerization Risk	Operational Feasibility
1:1 (Stoichiometric)	< 40%	> 60%	Critical	Poor (High viscosity, runaway risk)
3:1	~ 75 - 85%	15 - 25%	Moderate	Excellent (Standard batch process)
5:1	~ 90 - 95%	5 - 10%	Low	Good (Requires moderate distillation)
10:1 to 20:1	> 98%	< 2%	Negligible	Low (High energy cost for alcohol recovery)

Q: How do temperature and pressure parameters influence side reactions? A: Temperature control is critical. At lower temperatures, the reaction rate is too slow to be economically viable. However, exceeding the optimal thermal threshold (typically 80°C to 160°C for base-catalyzed systems) exponentially increases the rate of side reactions, including thermal degradation and runaway polymerization[6][7]. Because epoxides (like ethylene oxide) are highly volatile, reactions are conducted under slightly elevated pressure (1 - 3 bar) to keep the reactants in the liquid phase, ensuring uniform mixing and preventing localized high-concentration pockets of epoxide vapor that could spontaneously polymerize[7].

Section 3: Self-Validating Experimental Protocol

To ensure reproducibility and minimize polymerization, use the following self-validating semi-batch protocol. This method uses continuous epoxide dosing rather than bulk addition, ensuring the instantaneous concentration of epoxide remains low.

Protocol: Synthesis of Ethylene Glycol Monobutyl Ether (EB) with Suppressed Polymerization

Objective: Synthesize EB by reacting n-butanol with ethylene oxide (EO) while restricting di-ethylene glycol monobutyl ether (DB) formation to <5%.

Step-by-Step Methodology:

• Reactor Preparation: Purge a high-pressure, stirred-tank autoclave reactor with anhydrous Nitrogen (

  ) to remove moisture. Causality: Water acts as a competing nucleophile, reacting with EO to form unwanted ethylene glycol and subsequent polyglycols[8].

• Reagent Charging (The Excess Strategy): Charge the reactor with n-butanol and a basic catalyst (e.g., Potassium Acetate or NaOH). Use a 5:1 molar ratio of n-butanol to the planned total mass of EO. Self-Validation: The massive excess of n-butanol acts as both reactant and solvent, functioning as a heat sink to prevent localized exotherms.

• Thermal Equilibration: Heat the sealed reactor to 120°C under gentle agitation. Maintain a baseline pressure of 1-3 bar using

  [7].

• Controlled Epoxide Dosing: Introduce EO into the reactor via a mass flow controller at a rate that matches the reaction kinetics (e.g., 0.1 equivalents per hour). Crucial Step: Do not add EO in a single batch. Continuous dosing ensures the steady-state concentration of EO is near zero, starving the polymerization pathway.

• In-Situ Monitoring: Monitor the reaction exotherm. A sudden spike in temperature indicates a localized accumulation of unreacted EO and potential runaway polymerization. If

  , halt EO dosing immediately and increase cooling jacket flow.

• Quenching & Neutralization: Once dosing is complete and pressure stabilizes (indicating total EO consumption), cool the reactor to 50°C. Neutralize the basic catalyst with an equivalent of weak acid (e.g., acetic acid) to halt any further etherification.

• Purification (Fractional Distillation): Transfer the crude mixture to a vacuum distillation apparatus.

  • Fraction 1 (Light Ends): Recover the excess n-butanol (boiling point ~117°C at atmospheric, lower under vacuum). This is recycled back to Step 2[1].

  • Fraction 2 (Main Product): Collect the purified ethylene glycol monobutyl ether.

  • Bottoms: Isolate residual di-ethers and neutralized catalyst salts.

Caption: Self-validating semi-batch workflow for glycol ether synthesis with continuous epoxide dosing.

Section 4: Advanced Troubleshooting Matrix

Issue: High viscosity in the final product mixture.

• Root Cause: Severe polymerization has occurred, yielding high molecular weight polyether polyols[8].

• Solution: Your epoxide dosing rate exceeded the reaction rate, leading to epoxide accumulation. Decrease the dosing rate, increase the agitation speed to eliminate localized concentration gradients, and verify that the catalyst has not been deactivated by moisture.

Issue: Reaction stalls before all epoxide is consumed.

• Root Cause: Catalyst deactivation or insufficient reaction temperature.

• Solution: If using an acidic resin catalyst, check for fouling. If using a basic catalyst, ensure no acidic impurities were introduced. Verify the reactor temperature is above the kinetic threshold (typically >80°C)[6].

Issue: Presence of unexpected structural isomers in the product.

• Root Cause: Regioselectivity failure. When using unsymmetrical epoxides (like propylene oxide), nucleophilic attack can occur at the primary or secondary carbon.

• Solution: Base-catalyzed reactions strongly favor attack at the less sterically hindered carbon (yielding secondary alcohol mono-glycol ethers)[3][6]. If primary alcohols are desired, switch to a highly specific Lewis acid catalyst, though this requires stricter temperature control to prevent cationic polymerization[4].

References

• [1] US3935279A - Process for the production of glycol ethers. Google Patents.

• [6] EP0250168A1 - Production of glycol ethers. European Patent Office.

• [5] US6730815B2 - Method of producing glycol ethers. Google Patents.

• [2] Ring-opening mechanism of epoxides with alcohol and tertiary amines. RSC Publishing.[Link]

• [8] Catalysts for CO2/epoxide ring-opening copolymerization. PMC - NIH.[Link]

• [4] Stereoselective Epoxide Polymerization and Copolymerization. Chemical Reviews - ACS.[Link]

• [7] Ethylene Glycol Ethyl Ether With Competitive Price. Boxa Solvents.[Link]

• [3] 18.6: Reactions of Epoxides - Ring-opening. Chemistry LibreTexts.[Link]

Sources

• 1. US3935279A - Process for the production of glycol ethers - Google Patents [patents.google.com]
• 2. Ring-opening mechanism of epoxides with alcohol and tertiary amines - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US6730815B2 - Method of producing glycol ethers - Google Patents [patents.google.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. Ethylene Glycol Ethyl Ether With Competitive Price | cas no 112 34 5 [boxa-solvents.com]
• 8. Catalysts for CO2/epoxide ring-opening copolymerization - PMC [pmc.ncbi.nlm.nih.gov]

Diagnostic Workflow: Resolving Aqueous Solubility Barriers

Welcome to the Technical Support Center for Pyrimidine Ether Drug Development . Pyrimidine ethers are highly privileged scaffolds in oncology, virology, and neuropharmacology. However, their rigid, planar structures frequently result in high crystal packing energies, rendering them notoriously insoluble in aqueous media.

This portal is designed for researchers and formulation scientists to troubleshoot precipitation issues, optimize chemical structures, and deploy advanced formulation strategies to rescue poorly soluble pyrimidine ether candidates.

Decision matrix for troubleshooting pyrimidine ether solubility issues in drug development.

Section 1: Frequently Asked Questions (Mechanistic Insights)

Q1: Why do my pyrimidine ether derivatives precipitate in aqueous assay buffers despite having polar heteroatoms? A1: The issue lies in the thermodynamic balance between crystal packing energy and hydration energy. Pyrimidine ethers often exhibit high molecular planarity and symmetry, which allows them to form incredibly tight, highly ordered crystal lattices. This is typically evidenced by high melting points (often >170°C). The thermodynamic energy required to break this rigid crystal lattice far exceeds the solvation energy provided by water molecules, leading to rapid precipitation[1].

Q2: How can I structurally modify the compound to improve solubility without losing target affinity? A2: If you are in the Hit-to-Lead phase, the most effective strategy is the disruption of molecular planarity and symmetry . Introducing a steric clash (e.g., an ortho-methyl group on an adjacent phenyl ring) forces the molecule out of a flat conformation, drastically lowering the crystal packing energy[1]. If you have a late-stage lead and cannot alter the pharmacophore, consider a prodrug approach . Appending a highly water-soluble promoiety—such as an ionizable N-methylpiperazino group via an O-alkyl carbamate linker—can yield up to a 600-fold improvement in aqueous solubility while allowing enzymatic cleavage to release the active drug in vivo[2].

Section 2: Troubleshooting Guides & Experimental Protocols

Issue 1: "My lead pyrimidine ether is insoluble in PBS, and I cannot alter the active chemical structure for in vivo animal studies."

The Causality & Solution: You must bypass the crystalline state using a formulation strategy. Hydroxypropyl-β-Cyclodextrin (HP-β-CyD) Complexation is the gold standard here. HP-β-CyD features a hydrophobic inner cavity that encapsulates the lipophilic pyrimidine ether core, while its heavily hydroxylated exterior ensures excellent aqueous solvation. This host-guest encapsulation shields the hydrophobic faces of the drug, preventing aggregation and improving solubility by up to 10,000-fold[3].

Protocol: Step-by-Step HP-β-CyD Kneading & Lyophilization

• Molar Ratio Calculation: Weigh the pyrimidine ether and HP-β-CyD to achieve a 1:1 or 1:2 molar ratio, depending on the steric bulk of the ether side chains.

• Wet Kneading: Place the HP-β-CyD in a ceramic mortar. Add a minimal volume of a 50:50 (v/v) water/ethanol mixture to form a thick paste. Slowly add the pyrimidine ether powder while triturating continuously for 45–60 minutes to force the physical encapsulation.

• Equilibration & Filtration: Dissolve the resulting paste in ultra-pure water and stir at room temperature for 24 hours to reach complexation equilibrium. Filter the solution through a 0.45 µm PTFE syringe filter to remove any uncomplexed, precipitated drug.

• Lyophilization: Freeze the clear filtrate at -80°C and lyophilize for 48 hours to obtain the solid inclusion complex.

• Self-Validation Step: Run Differential Scanning Calorimetry (DSC) on the final powder. The complete disappearance of the pyrimidine ether’s sharp melting endotherm confirms that the drug is fully encapsulated in an amorphous state, rather than just physically mixed.

Issue 2: "I need to screen a library of highly hydrophobic pyrazolo-pyrimidine ethers in vitro, but adding DMSO stock directly to cell media causes immediate compound crash-out."

The Causality & Solution: Direct dilution of DMSO stocks into aqueous media causes a rapid solvent shift, triggering nanoprecipitation. To prevent this, use Miniaturized Polymer-Drug Microarrays . By co-precipitating the drug with hydrophilic polymers (e.g., PVP or PEG) at a micro-scale, the polymer chains intersperse between the drug molecules. This prevents the formation of a crystalline lattice, trapping the pyrimidine ether in a high-energy, readily soluble amorphous solid dispersion[4].

Protocol: Inkjet-Dispensed Polymer Microarrays

• Stock Preparation: Dissolve the pyrimidine ether library in pure DMSO at 10 mg/mL. Prepare aqueous solutions of selected hydrophilic polymers at 1% w/v.

• Piezoelectric Dispensing: Using an inkjet 2D printer, dispense 250–280 pL droplets of the DMSO drug stock directly into a 96-well plate, targeting a final drug mass of 5–10 µg per well[4].

• Polymer Integration: Pipette the aqueous polymer solutions into the wells to achieve a 10:90 drug-to-polymer (w/w) ratio.

• Controlled Evaporation: Allow the DMSO/water mixture to evaporate overnight at room temperature inside the printer cage. Transfer the plates to a vacuum drying oven for 48 hours to strip all residual trapped solvent[4].

• Self-Validation Step: Resuspend the solid formulation in 200 µL of DI water. Measure the UV-Vis absorbance of the solution. A linear response that strictly adheres to the Beer-Lambert law (where Absorbance is between 0 and 1) confirms the drug is molecularly dissolved. Non-linear scattering indicates sub-visible suspension[4].

Section 3: Quantitative Comparison of Solubility Enhancement Strategies

Strategy	Mechanism of Action	Typical Solubility Gain	Ideal Application Phase	Key Limitation
Structural Disruption	Reduces crystal packing energy by breaking planarity/symmetry.	10 to 50-fold	Hit-to-Lead Optimization	May negatively alter target binding affinity or selectivity.
Prodrug Synthesis	Appends an ionizable/hydrophilic promoiety (e.g., N-methylpiperazine).	Up to 600-fold	Late-Stage Lead / In Vivo	Requires predictable in vivo enzymatic cleavage to release active drug.
Polymer Microarrays	Traps the drug in an amorphous solid dispersion via hydrophilic polymers.	> 100-fold (apparent)	High-Throughput In Vitro Assays	Formulations are generally not suitable for direct in vivo systemic dosing.
HP-β-CyD Complexation	Host-guest encapsulation of the hydrophobic pyrimidine core.	100 to 10,000-fold	In Vivo Efficacy / Final Formulation	Bulky excipient mass limits the maximum achievable dose volume.

References

• Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays Source: National Center for Biotechnology Information (PMC) URL:[Link]

• Pyrazolo[3,4-d]pyrimidine Prodrugs: Strategic Optimization of the Aqueous Solubility of Dual Src/Abl Inhibitors Source: National Center for Biotechnology Information (PubMed) URL:[Link]

• Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry Source: SciSpace / Journal of Medicinal Chemistry URL:[Link]

• Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin Source: National Center for Biotechnology Information (PMC) URL:[Link]

Sources

• 1. scispace.com [scispace.com]
• 2. Pyrazolo[3,4-d]pyrimidine Prodrugs: Strategic Optimization of the Aqueous Solubility of Dual Src/Abl Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays - PMC [pmc.ncbi.nlm.nih.gov]

Controlling regioselectivity in substituted pyrimidine reactions

Status: Operational | Tier: Level 3 (Senior Application Scientist) | Topic: Regioselectivity Control

Welcome to the .

You are accessing the advanced troubleshooting module for substituted pyrimidine scaffolds. This guide addresses the non-trivial electronic and steric biases that govern regioselectivity in pyrimidines. Unlike benzene, the pyrimidine ring is inherently electron-deficient and possesses two distinct nitrogen atoms, creating a "polarity map" that dictates reactivity.

Below are the Active Support Tickets representing the most common failure modes in pyrimidine functionalization, accompanied by validated protocols to resolve them.

Ticket #001: Selectivity (C4 vs. C2)

User Issue: "I am attempting a nucleophilic aromatic substitution (

) on 2,4-dichloropyrimidine. I need the nucleophile at C2, but the major product is consistently C4-substituted."

Root Cause Analysis

In unsubstituted 2,4-dihalopyrimidines, the C4 position is significantly more electrophilic than C2.

• Electronic Factor: The C4 position is para-like to N1 and ortho-like to N3. The intermediate Meisenheimer complex formed at C4 is stabilized by the ability of N1 to accept the negative charge (para-quinoid resonance).

• Steric Factor: The C2 position is flanked by two nitrogen lone pairs and substituents, creating a "steric bay" that hinders nucleophilic attack.

Resolution Protocol: Inverting the Bias

To achieve C2 selectivity, you must disrupt the standard electronic preference.

Method A: The "Hard" Nucleophile Switch (Kinetic Control) Certain "hard" nucleophiles (alkoxides, formamide anions) can favor C2 attack under specific conditions, often guided by coordination to the ring nitrogens or specific leaving groups (e.g., sulfones).

Method B: The C6-Blocking Strategy (Steric/Electronic Modulation) If you have a substituent at C6, it alters the LUMO coefficients.

• Electron Withdrawing Group (EWG) at C6: Reinforces C4 attack.

• Electron Donating Group (EDG) at C6: Can deactivate C4, making C2 competitive or favored.

Method C: The "Masked" Electrophile (Sulfone Displacement) Using 2-methanesulfonyl-4-chloropyrimidine allows for C2-selective displacement by alkoxides due to the high leaving group ability of the sulfone and coordination effects.

Decision Logic: Pathway

Figure 1: Decision matrix for predicting regioselectivity in nucleophilic aromatic substitution of pyrimidines.

Ticket #002: Sequential Cross-Coupling (The "Handicap" Principle)

User Issue: "I have 2,4,6-trichloropyrimidine. I want to introduce three different aryl groups. My Suzuki couplings are giving me inseparable mixtures of isomers."

Root Cause Analysis

Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Stille, Negishi) on polyhalogenated pyrimidines follow a strict hierarchy of reactivity based on the Handicap Principle . The rate of oxidative addition (the turnover-limiting step) is determined by the electron deficiency of the C-X bond.

Reactivity Hierarchy Table

Position	Reactivity Rank	Electronic Environment	Steric Environment
C4 / C6	High (1st)	Most electron-deficient (para to N).	Accessible.
C2	Low (Last)	Less electron-deficient (flanked by N).	Hindered (flanked by N lone pairs).
C5	Variable	Electron-rich (meta to N).	Accessible, but requires Br/I to compete with C4-Cl.

Resolution Protocol: The Sequential Workflow

To install three different groups (

), you must follow the path of decreasing electrophilicity.

Step-by-Step Protocol:

• Reaction 1 (C4-Selective):

  • Substrate: 2,4,6-Trichloropyrimidine.[1][2]

  • Reagent: 1.05 eq.

    .

  • Catalyst:

    (Standard).

  • Conditions: THF/Water,

    , Room Temperature (Do not heat!).

  • Outcome: 4-aryl-2,6-dichloropyrimidine.

• Reaction 2 (C6-Selective):

  • Substrate: Product from Step 1.

  • Reagent: 1.1 eq.

    .

  • Conditions: Toluene/Water,

    , 80°C.

  • Outcome: 4,6-diaryl-2-chloropyrimidine.

• Reaction 3 (C2-Selective):

  • Substrate: Product from Step 2.

  • Reagent: 1.5 eq.[1][3]

    .

  • Conditions: Dioxane,

    , 110°C (Forcing conditions).

  • Outcome: 2,4,6-triarylpyrimidine.

Ticket #003: Lithiation & The "Halogen Dance"

User Issue: "I treated 2-chloropyrimidine with LDA to lithiate at C4, but after quenching with an electrophile, the halogen had moved to C4 and the electrophile ended up at C5. What happened?"

Root Cause Analysis

You have encountered the Halogen Dance (Base-Catalyzed Halogen Migration) .[3][4] Upon lithiation at the kinetic position (usually ortho to the halogen or heteroatom), the lithiated species can undergo a rapid isomerization. The lithium atom migrates to a thermodynamically more stable position (often stabilized by an adjacent heteroatom or directing group), while the halogen "dances" to the position originally occupied by the lithium.

Mechanism Visualization

Figure 2: The Halogen Dance pathway vs. Kinetic Trapping.

Resolution Protocol: Kinetic Trapping

To prevent the dance, you must operate under strict kinetic control or use flow chemistry.

Protocol:

• Temperature: Maintain -78°C to -100°C strictly. Even momentary warming triggers the dance.

• Base Addition: Add LDA/LiTMP dropwise to the substrate (inverse addition can sometimes help).

• Quench: Add the electrophile immediately at -78°C.

• Flow Chemistry (Recommended): Use a microreactor.

  • Residence Time: < 0.5 seconds.[5]

  • Mixing: Instantaneous.

  • Logic: The electrophile traps the kinetic lithio-species before the isomerization rate constant (

    ) allows the dance to occur.

Ticket #004: N-Alkylation Ambiguity (N1 vs. N3)

User Issue: "I am alkylating a C4-substituted pyrimidine. I get a mixture of N1 and N3 alkylation products. How do I control this?"

Root Cause Analysis

The N1 and N3 nitrogens are chemically distinct if the pyrimidine is unsymmetrical (e.g., a substituent at C4).

• Sterics: The N3 position is sterically crowded by the C4-substituent.

• Electronics: The N1 position is often more nucleophilic due to the electron-donating effect of the C4-substituent (if EDG) or less hindered.

Troubleshooting Guide

Variable	Recommendation for N1 Selectivity	Recommendation for N3 Selectivity
Solvent	Polar Aprotic (DMF, DMSO): Promotes via the most nucleophilic nitrogen (usually N1).	Non-polar (Toluene): Can favor tight ion-pairing or specific H-bond directing effects.
Base	NaH / : Full deprotonation creates a "naked" anion sensitive to sterics (avoids bulky N3).	Silylating Agents (BSA): "Vorbrüggen conditions" (Silylation Alkylation) often favor the thermodynamic product (N1 for pyrimidones, but varies for amino-pyrimidines).
C4-Group	Bulky Group (t-Butyl, Phenyl): Blocks N3 effectively.	Small Group (Me): Lowers selectivity; difficult to control.

References

• Mechanistic Insight into

  Regioselectivity:
  • Lu, Y., et al. "Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines." WuXi AppTec QM Magic Class, Chapter 29.

  • Source:

• Inversion of Selectivity (C2-Selective Coupling)

  • Diao, T., et al. "C2-selective Pd-catalyzed cross-coupling of 2,4-dihalopyrimidines." National Institutes of Health (NIH) / PubMed Central.

  • Source:

• Sequential Cross-Coupling (Site-Selectivity)

  • Langer, P., et al. "Regioselective palladium-catalyzed Suzuki–Miyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines." Comptes Rendus Chimie.

  • Source:

• Halogen Dance & Flow Chemistry

  • Luisi, R., et al. "Continuous-Flow Divergent Lithiation of 2,3-Dihalopyridines: Deprotolithiation versus Halogen Dance."[4] Chemistry - A European Journal.[4]

  • Source:

• Regioselective Amination

  • Serrano-Wu, M. H., et al.[2] "A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine." Organic Letters.

  • Source:

Sources

• 1. Regioselective palladium-catalyzed Suzuki–Miyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines [comptes-rendus.academie-sciences.fr]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Reference Data & Comparative Studies

1H NMR Characterization of 2-(Pyrimidin-5-yloxy)ethanol: A Comparative Analytical Guide

Introduction: The Criticality of Regioisomer Confirmation

In drug discovery, the pyrimidine scaffold is ubiquitous, serving as a core pharmacophore in kinase inhibitors and nucleoside analogs. 2-(Pyrimidin-5-yloxy)ethanol (CAS 59721-28-7) represents a specific structural challenge: the distinction between the 5-yloxy and 2-yloxy isomers. These regioisomers often co-elute in synthesis but possess vastly different biological activities.

This guide provides a definitive analytical protocol for characterizing 2-(Pyrimidin-5-yloxy)ethanol using Proton Nuclear Magnetic Resonance (

H NMR). Unlike generic spectral lists, this document focuses on comparative analysis —distinguishing the target molecule from its likely impurities and selecting the optimal solvent system for structural validation.

Strategic Protocol Design: Solvent Selection

The choice of solvent is not merely about solubility; it dictates the visibility of exchangeable protons (OH) and the resolution of aromatic signals.

Comparative Analysis: DMSO-d vs. CDCl

For this specific alcohol-functionalized pyrimidine, DMSO-d

is the superior solvent .

Feature	DMSO-d (Recommended)	CDCl (Alternative)	Scientific Rationale
Solubility	Excellent	Moderate	Pyrimidines are polar; DMSO ensures complete dissolution, preventing concentration-dependent shifts.
-OH Signal	Visible Triplet	Broad Singlet / Invisible	DMSO inhibits proton exchange. The -OH proton couples with the adjacent CH ( ), confirming the alcohol functionality.
Water Peak	3.33 ppm	1.56 ppm	Water in DMSO does not typically overlap with the pyrimidine aromatic signals (8.0–9.0 ppm).
Aromatic Resolution	High	Variable	DMSO polarity often separates the H2 and H4/H6 signals more effectively than chloroform.

Experimental Workflow

To ensure reproducibility and spectral fidelity, follow this self-validating workflow.

Figure 1: Optimized NMR acquisition workflow for polar pyrimidine derivatives. Note the extended relaxation delay (D1=10s) recommended for accurate integration of the isolated H2 proton.

Protocol Specifics

• Sample Preparation: Dissolve 5–10 mg of 2-(Pyrimidin-5-yloxy)ethanol in 0.6 mL of DMSO-d

  . Ensure the tube is clean and free of paramagnetic impurities (rust/dust) which broaden lines.

• Acquisition Parameters:

  • Pulse Angle: 30° or 90° (ensure D1 is adjusted).

  • Relaxation Delay (D1): Set to

    10 seconds. The H2 proton between the ring nitrogens has a long relaxation time. Short D1 values will under-integrate this signal, leading to incorrect stoichiometry.

  • Scans (NS): 16–64 scans are sufficient for this concentration.

Data Analysis & Comparison

Expected Analytical Profile (DMSO-d )

The following table outlines the theoretical and empirically expected shifts for the 5-substituted isomer.

Position	Proton Type	Shift ( , ppm)	Multiplicity	Integral	Coupling ( )	Assignment Logic
H2	Aromatic CH	8.85 – 9.00	Singlet (s)	1H	-	Most deshielded due to location between two electronegative N atoms.
H4, H6	Aromatic CH	8.40 – 8.60	Singlet (s)	2H	-	Equivalent due to symmetry plane through C2-C5.
-OH	Hydroxyl	4.80 – 5.00	Triplet (t)	1H	~5.0 Hz	Visible in DMSO. Couples to CH .
O-CH	Methylene	4.10 – 4.20	Triplet (t)	2H	~5.0 Hz	Deshielded by ether oxygen.
CH -O	Methylene	3.70 – 3.80	Quad/Multiplet	2H	~5.0 Hz	Deshielded by hydroxyl; couples to OH and O-CH .

Comparative Discrimination: 5-Isomer vs. 2-Isomer

The most common synthesis error yields the 2-(Pyrimidin-2-yloxy)ethanol isomer. These must be distinguished by the aromatic splitting pattern.

Figure 2: Logic tree for distinguishing the target 5-substituted pyrimidine from common regioisomers.

Mechanistic Explanation:

• 5-Substituted (Target): The molecule has a plane of symmetry passing through C2 and C5. Therefore, protons H4 and H6 are chemically equivalent. You observe two aromatic signals: H2 (1H) and H4/H6 (2H).

• 2-Substituted (Alternative): If the ether linkage is at C2, the symmetry plane passes through C2 and C5. The remaining protons are H4, H5, and H6. H4 and H6 are equivalent (doublet), but H5 is unique (triplet). You observe a doublet (2H) and a triplet (1H) .

Troubleshooting & Validation

• Missing OH Peak: If the OH peak is absent or broad in DMSO, the solvent may be "wet" (contains water), facilitating proton exchange. Dry the sample or add D

  O to confirm the disappearance of the OH signal (and collapse of the CH coupling).

• Integration Errors: If the H2 singlet integrates to < 0.9H relative to the H4/H6 signal, increase the Relaxation Delay (D1). The H2 proton is isolated from dipolar relaxation pathways, leading to saturation.

References

• Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." J. Org. Chem.1997 , 62, 7512–7515. Link

• Fulmer, G. R. et al. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics2010 , 29, 2176–2179. Link

• Pretsch, E.; Bühlmann, P.; Badertscher, M.Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag, Berlin, 2009. (General reference for pyrimidine shifts).
• Katritzky, A. R.; Pozharskii, A. F.Handbook of Heterocyclic Chemistry. Elsevier, 2000. (Substituent effects on pyrimidine rings).

Comparative Guide to IR Spectroscopy for Alcohols and Ethers: Spectral Signatures and Sampling Modalities

As a Senior Application Scientist in drug development and chemical synthesis, accurately identifying functional groups is paramount for verifying reaction success and product purity. Infrared (IR) spectroscopy remains the workhorse for this task. However, distinguishing between alcohols and ethers requires a nuanced understanding of molecular vibrations and the physical principles governing different FTIR sampling modalities.

This guide objectively compares the spectral signatures of alcohol and ether functional groups and evaluates the performance of Attenuated Total Reflectance (ATR-FTIR) versus Transmission FTIR for their analysis.

Mechanistic Grounding: Spectral Signatures of Alcohols vs. Ethers

The fundamental requirement for infrared activity is a net change in the dipole moment during a molecular vibration[1]. Because oxygen is highly electronegative, C–O and O–H bonds possess strong dipole moments, resulting in intense IR absorptions[2].

The Causality Behind the Peaks

• Alcohols (O–H and C–O Stretches): The hallmark of an alcohol is the O–H stretching vibration. In neat liquid samples, alcohols engage in extensive 2[2]. This hydrogen bonding weakens the O–H bond to varying degrees across the molecular network, creating a diverse distribution of force constants. Consequently, the O–H stretch appears as a uniquely broad and strong band between 3200 and 3600 cm⁻¹. Additionally, alcohols exhibit a strong C–O asymmetric stretch in the fingerprint region (1050–1150 cm⁻¹)[2].

• Ethers (C–O Stretch Only): Ethers lack the hydroxyl proton and cannot act as hydrogen bond donors. Therefore, the broad O–H peak is entirely absent[3]. The identification of an ether relies on the4[4], which produces a sharp, intense peak between 1000 and 1300 cm⁻¹[5]. The exact position shifts based on resonance; dialkyl ethers absorb near 1120 cm⁻¹, while aryl/vinyl ethers absorb at higher frequencies (up to 1250 cm⁻¹) due to conjugation strengthening the C–O bond[4].

Quantitative Spectral Comparison

Functional Group	Bond	Vibration Type	Wavenumber Range (cm⁻¹)	Peak Intensity & Morphology
Alcohol	O–H	Stretch	3200 – 3600	Strong, Broad (due to H-bonding)
Alcohol	C–O	Asymmetric Stretch	1050 – 1150	Strong, Sharp
Ether (Dialkyl)	C–O–C	Asymmetric Stretch	1070 – 1150	Strong, Sharp
Ether (Aryl/Vinyl)	C–O–C	Asymmetric Stretch	1200 – 1275	Strong, Sharp

Sampling Modality Comparison: ATR-FTIR vs. Transmission FTIR

To reliably capture these spectral features, the choice of sampling technique is critical. The physical mechanism of light-sample interaction differs fundamentally between ATR and Transmission modes, directly impacting data interpretation.

Attenuated Total Reflectance (ATR-FTIR)

ATR-FTIR utilizes an Internal Reflective Element (IRE), such as a Diamond or ZnSe crystal, with a high refractive index[6]. The IR beam undergoes total internal reflection, generating an 7 that projects orthogonally into the sample (typically 0.5 to 2 µm deep)[7].

• Advantages: Requires zero sample preparation. Ideal for neat liquid alcohols and ethers. It is non-destructive and highly reproducible[6].

• Analytical Caveat: The penetration depth of the evanescent wave is wavelength-dependent (deeper at lower wavenumbers). Consequently, the C–O stretch (~1100 cm⁻¹) will appear artificially more intense relative to the O–H stretch (~3300 cm⁻¹) when compared to a transmission spectrum[8]. Modern software often applies an "ATR Correction" algorithm to normalize this.

Transmission FTIR

In traditional transmission FTIR, the IR beam passes directly through the bulk of the sample. For liquids, this requires IR-transparent windows (e.g., CaF₂ or NaCl liquid cells)[6].

• Advantages: Adheres strictly to Beer-Lambert's Law (

  ), making it superior for rigorous quantitative analysis of dilute ether/alcohol mixtures where pathlength ( ) must be strictly controlled[8].

• Analytical Caveat: High susceptibility to saturation. Neat alcohols have such intense O–H and C–O dipole moments that they will completely absorb the IR beam in a standard liquid cell, resulting in "flat-topped" unusable peaks unless heavily diluted in a non-polar solvent (like CCl₄).

Experimental Protocols: Self-Validating Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems for analyzing liquid organic unknowns.

Protocol A: High-Throughput ATR-FTIR (Neat Liquids)

• Crystal Preparation: Swab the diamond ATR crystal with isopropyl alcohol and allow it to evaporate completely.

• Background Acquisition: Collect a background spectrum (air) from 4000 to 400 cm⁻¹ at 4 cm⁻¹ resolution. Self-Validation: Ensure the baseline is flat at 100% Transmittance to confirm crystal cleanliness.

• Sample Application: Deposit 1-2 drops of the neat unknown liquid (suspected alcohol or ether) directly onto the ATR crystal, ensuring complete coverage of the sensor area.

• Spectral Acquisition: Scan the sample.

• Data Processing: Apply an ATR-correction algorithm to adjust relative peak intensities, compensating for wavelength-dependent penetration depth[8].

Protocol B: Trace Analysis via Transmission FTIR (Liquid Cell)

• Cell Assembly: Assemble a demountable liquid cell using two clean NaCl windows separated by a 0.015 mm Teflon spacer.

• Background Acquisition: Fill the cell with a non-polar, IR-transparent solvent (e.g., dry dichloromethane or carbon tetrachloride) and acquire the background spectrum to subtract solvent peaks.

• Sample Dilution: Prepare a 5% (v/v) solution of the unknown sample in the chosen solvent. Causality: Dilution prevents the intense C–O and O–H stretching bands from "bottoming out" (saturating the detector).

• Spectral Acquisition: Inject the diluted sample into the cell, ensure no air bubbles are trapped in the optical path, and acquire the spectrum[6].

Logical Workflow: Functional Group Identification

The following decision matrix illustrates the analytical workflow for isolating ether and alcohol functional groups based on sampling modality and spectral output.

Workflow for distinguishing alcohols and ethers using FTIR spectroscopy.

References

• [5] How can IR spectroscopy be used to identify different organic compounds... | Source : quora.com | URL : 5

• INFRARED SPECTROSCOPY (IR): IR SPECTRUM OF AN ALCOHOL | Source : utdallas.edu | URL : Link

• [2] The C-O Bond, Part I: Introduction and the Infrared Spectroscopy of Alcohols | Source : spectroscopyonline.com | URL : 2

• [3] 5.2: IR -SPECTROSCOPY- THE WORKHORSE | Source : libretexts.org | URL : 3

• [6] Common Sampling Techniques of FTIR Spectroscopy | Source : edinst.com | URL : 6

• [1] Interpretation of Infrared Spectra, A Practical Approach | Source : wiley.com | URL : 1

• [7] ATR-FTIR Spectroscopy, FTIR Sampling Techniques | Source : agilent.com | URL : 7

• [8] Comparison of transmission FTIR and ATR spectra for discrimination... | Source : nih.gov | URL :8

• [4] IR Spectroscopy of Hydrocarbons | Source : uobabylon.edu.iq | URL : 4

Sources

• 1. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. uobabylon.edu.iq [uobabylon.edu.iq]
• 5. quora.com [quora.com]
• 6. edinst.com [edinst.com]
• 7. ATR-FTIR Spectroscopy, FTIR Sampling Techniques | Agilent [agilent.com]
• 8. Comparison of transmission FTIR and ATR spectra for discrimination between beef and chicken meat and quantification of chicken in beef meat mixture using ATR-FTIR combined with chemometrics - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Crystal Structure &amp; Performance of 5-Substituted Pyrimidine Ethers

The following guide provides a comparative technical analysis of 5-Substituted Pyrimidine Ethers , focusing on their crystallographic properties, structural advantages, and performance in drug discovery workflows compared to standard pyrimidine analogs.

Executive Summary

In medicinal chemistry, the pyrimidine scaffold is ubiquitous, serving as the backbone for essential antivirals (e.g., Zidovudine) and antineoplastics (e.g., Fluorouracil).[1][2] While 5-halogen and 5-alkyl substitutions are well-characterized, 5-substituted pyrimidine ethers (e.g., 5-alkyloxymethyl or 5-aryloxy derivatives) represent a distinct structural class.

This guide compares 5-substituted pyrimidine ethers against their rigid analogs (5-alkyl/aryl pyrimidines). Crystallographic analysis reveals that the ether linkage introduces critical rotational freedom and hydrogen-bond acceptor capability , significantly altering crystal packing stability and bioavailability profiles.

Comparative Analysis: Ether Linkers vs. Rigid Analogs

The following table contrasts the physicochemical and structural performance of 5-substituted pyrimidine ethers against standard 5-alkyl derivatives.

Table 1: Structural & Performance Comparison

Feature	5-Substituted Pyrimidine Ethers (Focus)	5-Alkyl/Aryl Pyrimidines (Alternative)	Causal Mechanism
Linker Flexibility	High (Rotatable C-O-C bonds)	Low (Rigid C-C or C-Halogen)	Ether oxygen acts as a "swivel," allowing the substituent to adopt optimal conformations in both crystal lattice and protein active sites.
H-Bonding Potential	Donor + Acceptor	Donor Only (typically)	The ether oxygen serves as an additional H-bond acceptor, facilitating unique "Sheet" or "Dimer" packing motifs not seen in alkyl analogs.
Crystal Density	Moderate (Loose packing)	High (Tight packing)	The "kinked" ether geometry often disrupts planar stacking, leading to lower lattice energy and potentially higher solubility .
Biological Target	Adaptive Binding (e.g., HIV RT, Thymidylate Synthase)	Static Binding (Lock-and-key)	Conformational flexibility allows the ether derivative to accommodate mutations in the target enzyme's binding pocket.

Deep Dive: Crystallographic Characterization

The "Hinge" Effect in Crystal Packing

Unlike 5-methyluracil (Thymine), where the methyl group is sterically fixed, 5-alkoxymethyl groups introduce a "hinge" at the C5 position.

• Observation: Crystal structures of 5-alkoxymethyluracils often display a twisted conformation where the ether side chain lies out of the pyrimidine plane (dihedral angle > 20°).

• Impact: This disruption prevents the formation of infinite

  - stacking columns typical of planar pyrimidines. Instead, these ethers form interlocked dimers stabilized by N-H...O hydrogen bonds involving the ether oxygen.

Hydrogen Bonding Motifs

In 5-substituted uracils, the canonical packing involves N1-H...O2 and N3-H...O4 interactions forming ribbons.

• In Ethers: The ether oxygen (

  ) competes for hydrogen bonds.

• Result: A common motif observed is the N3-H...

  interaction, which cross-links the ribbons into 3D networks. This network complexity often correlates with enhanced melting point stability despite the lower packing density.

Experimental Protocols

Synthesis of 5-Alkoxymethyluracil Ethers

Rationale: This protocol utilizes acid-catalyzed etherification, a self-validating method where product precipitation indicates reaction progress.

Reagents: 5-Hydroxymethyluracil, Anhydrous Alcohol (Methanol/Ethanol), Concentrated HCl.

• Dissolution: Suspend 5-hydroxymethyluracil (10 mmol) in the appropriate anhydrous alcohol (50 mL).

• Activation: Add concentrated HCl (0.5 mL) dropwise to catalyze the ionization of the hydroxyl group.

• Reflux: Heat the mixture to reflux (65-78°C) for 4-6 hours.

  • Checkpoint: The suspension will clear as the starting material dissolves, followed by the gradual precipitation of the ether product.

• Isolation: Cool to room temperature, then refrigerate at 4°C overnight.

• Purification: Filter the white crystalline solid and wash with cold ether. Recrystallize from ethanol/water (9:1) for X-ray quality crystals.[1][3]

Visualization: Synthesis Workflow

The following diagram illustrates the critical decision points in the synthesis pathway.

Caption: Workflow for the acid-catalyzed synthesis and crystallization of 5-alkoxymethyluracil ethers.

X-Ray Diffraction Data Collection

Rationale: High-quality structural data requires precise crystal selection and low-temperature collection to reduce thermal motion of the flexible ether chain.

• Crystal Selection: Select a single crystal with dimensions approx. 0.2 x 0.2 x 0.3 mm. Ensure sharp extinction under polarized light (indicates lack of twinning).

• Mounting: Mount crystal on a glass fiber using epoxy or cryo-loop with Paratone oil.

• Data Collection:

  • Instrument: Bruker APEX-II or equivalent CCD diffractometer.

  • Source: Mo K

    radiation ( = 0.71073 Å).

  • Temperature: 100 K (Critical for freezing the flexible ether side chain).

• Refinement: Use SHELXL for structure refinement. Pay special attention to the disorder modeling of the alkyl tail attached to the ether oxygen.

Visualization: Crystallographic Logic

This diagram details the logic flow for solving the crystal structure, specifically addressing the challenges of flexible ether linkers.

Caption: Decision logic for refining crystal structures of flexible 5-substituted pyrimidine ethers.

References

• Synthesis and Properties of Ether Derivatives of 5-Hydroxymethyldeoxyuridine . Canadian Journal of Chemistry.[4] Available at: [Link]

• Synthesis, Crystal Structure, and Biological Evaluation of Novel 5-Hydroxymethylpyrimidines . Materials (Basel). Available at: [Link]

• The Observed and Energetically Feasible Crystal Structures of 5-Substituted Uracils . Crystal Growth & Design. Available at: [Link]

• Effect of Substitution on Pyrimidine: The Crystal Structure of Pyrimidine and its Derivatives . Acta Chemica Scandinavica. Available at: [Link]

• Structures of 5-Substituted Uracil Derivatives that Effectively Inhibit M. tuberculosis . Molecules. Available at: [Link]

Sources

• 1. Synthesis, Crystal Structure, and Biological Evaluation of Novel 5-Hydroxymethylpyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jacsdirectory.com [jacsdirectory.com]
• 3. Synthesis, Crystal Structure, and Biological Evaluation of Novel 5-Hydroxymethylpyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of 5-substituted ether derivatives of 5-hydroxymethyldeoxyuridine and their α-anomers | Scilit [scilit.com]

A Senior Application Scientist's Guide to Validating Ether Bond Formation with 13C NMR Spectroscopy

For researchers, synthetic chemists, and professionals in drug development, the unambiguous confirmation of a newly formed ether linkage is a critical step in multi-step organic synthesis. While numerous analytical techniques can provide evidence for ether formation, 13C Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a particularly powerful and direct method for structural elucidation. This guide provides an in-depth, experience-driven comparison of 13C NMR with other common analytical techniques, supported by experimental data and protocols, to empower you to confidently validate your ether synthesis.

The Unmistakable Signature: Why 13C NMR Excels in Ether Bond Validation

The formation of an ether bond (C-O-C) fundamentally alters the electronic environment of the participating carbon atoms. This change is directly and quantitatively observed in the 13C NMR spectrum. The carbon atom attached to the newly formed ether oxygen experiences a significant downfield shift, typically appearing in the 50-90 ppm range.[1][2] This characteristic chemical shift provides a clear and often unmistakable signature of successful etherification.

Unlike proton (¹H) NMR, where the signals of protons adjacent to the ether oxygen can sometimes overlap with other resonances, the larger chemical shift dispersion of 13C NMR often provides a cleaner, more resolved spectrum. Furthermore, the presence of a new signal in this specific region, coupled with the disappearance or shift of the precursor carbon signals, offers a self-validating system for confirming the reaction's success.

A Practical Workflow: From Reaction to Confirmation

This section outlines a typical workflow for validating ether bond formation using 13C NMR, from sample preparation to spectral interpretation.

Caption: Workflow for Ether Bond Validation using 13C NMR.

Experimental Protocol: A Step-by-Step Guide

The following protocol provides a robust method for preparing and analyzing a sample from a typical ether synthesis, such as the Williamson ether synthesis.[3][4][5][6]

Instrumentation:

• High-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

Sample Preparation:

• Purity is Paramount: Ensure the isolated product is of high purity. Residual starting materials or byproducts will complicate spectral interpretation.

• Concentration Matters: For ¹³C NMR, a more concentrated sample is required compared to ¹H NMR. Dissolve 50-100 mg of the purified product in approximately 0.6-0.8 mL of a suitable deuterated solvent (e.g., CDCl₃).

• Solubilization and Filtration: Ensure the sample is fully dissolved. If any particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Labeling: Clearly label the NMR tube with the sample's identity.

Data Acquisition:

• Spectrometer Setup: Insert the NMR tube into the spectrometer.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and perform shimming to optimize the magnetic field homogeneity.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30).

  • Spectral Width: A typical range for organic molecules is 0 to 220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay (d1): 2-5 seconds.

  • Number of Scans: Depending on the sample concentration, 1024 to 4096 scans are typically sufficient to achieve a good signal-to-noise ratio.

  • Temperature: 298 K (25 °C).

Data Processing:

• Fourier Transform: The acquired Free Induction Decay (FID) is subjected to a Fourier transform.

• Phase and Baseline Correction: Apply phase and baseline corrections to obtain a clean spectrum.

• Referencing: Reference the chemical shifts to tetramethylsilane (TMS) at 0.00 ppm or to the residual solvent peak (e.g., CDCl₃ at 77.16 ppm).

Case Study: Williamson Ether Synthesis of 1-butoxy-4-methoxybenzene

To illustrate the power of 13C NMR in validating ether bond formation, let's consider the synthesis of 1-butoxy-4-methoxybenzene from 4-methoxyphenol and 1-bromobutane.

Caption: Williamson Ether Synthesis of 1-butoxy-4-methoxybenzene.

Comparative 13C NMR Data:

The table below summarizes the key 13C NMR chemical shifts for the starting materials and the final ether product.

Carbon Atom	4-Methoxyphenol (Starting Material) δ (ppm)[1][7]	1-Bromobutane (Starting Material) δ (ppm)[2][8][9][10]	1-butoxy-4-methoxybenzene (Product) δ (ppm)[11][12]	Change upon Etherification
C-O (Aromatic)	~157.2	-	~157.0	Minimal Change
C-ipso (Aromatic)	~114.8	-	~114.4	Minimal Change
C-ortho (Aromatic)	~118.7	-	~129.6	Downfield Shift
C-meta (Aromatic)	~129.1	-	~129.9	Downfield Shift
OCH₃	~55.6	-	~55.6	No Change
-OCH₂- (from 1-bromobutane)	-	-	~67.8	New Signal
-CH₂- (adjacent to OCH₂)	-	~35.0	~31.4	Upfield Shift
-CH₂-	-	~21.4	~19.3	Upfield Shift
-CH₃	-	~13.2	~13.9	Minimal Change
-CH₂Br	-	~33.4	-	Signal Disappears

Spectral Interpretation:

Upon successful etherification, the most telling changes in the 13C NMR spectrum are:

• Appearance of a New Signal: A new peak appears at approximately 67.8 ppm, which is characteristic of the methylene carbon directly attached to the ether oxygen (-OCH₂-).[11]

• Disappearance of a Key Starting Material Signal: The signal corresponding to the carbon bearing the bromine atom in 1-bromobutane (around 33.4 ppm) completely disappears.[2][10]

• Shifting of Adjacent Carbon Signals: The signal for the methylene carbon adjacent to the new ether linkage shifts upfield from ~35.0 ppm in 1-bromobutane to ~31.4 ppm in the product.

Comparative Analysis: 13C NMR vs. Other Spectroscopic Techniques

While 13C NMR is a powerful tool, a comprehensive validation often involves a combination of analytical techniques. The following table provides a comparative overview of the most common methods for ether identification.

Technique	Principle	Advantages	Disadvantages
13C NMR Spectroscopy	Measures the magnetic properties of ¹³C nuclei.	- Direct observation of the carbon skeleton.- Clear, well-resolved signals for C-O carbons.- Provides unambiguous structural information.[10]	- Lower sensitivity requires more sample.- Longer acquisition times.
¹H NMR Spectroscopy	Measures the magnetic properties of ¹H nuclei.	- High sensitivity.- Provides information on proton environments and connectivity through coupling.	- Signals of protons adjacent to the ether oxygen (3.4-4.5 ppm) can overlap with other signals.[2]- Indirect information about the carbon backbone.
IR Spectroscopy	Measures the absorption of infrared radiation by molecular vibrations.	- Fast and simple.- Useful for identifying the disappearance of the -OH stretch from the starting alcohol (if applicable).	- The C-O stretch (1050-1150 cm⁻¹) is in the fingerprint region and can be ambiguous.[2]- Not definitive for confirming ether formation on its own.
Mass Spectrometry	Measures the mass-to-charge ratio of ionized molecules.	- High sensitivity.- Provides molecular weight information.- Fragmentation patterns can offer structural clues.	- May not distinguish between isomers.- Does not directly confirm the C-O-C linkage.

Potential Pitfalls and Considerations

• Solvent and Reagent Signals: Be aware of the 13C NMR signals of common solvents and reagents used in ether synthesis. For example, DMF, a common solvent in Williamson ether synthesis, has signals around 162, 36, and 31 ppm.[13][14][15] These should not be mistaken for product or starting material signals.

• Symmetry: In symmetrical ethers, the number of signals in the 13C NMR spectrum will be fewer than the total number of carbon atoms.[14] This is an important consideration when interpreting the spectrum.

• Quaternary Carbons: Quaternary carbons (carbons with no attached protons) typically show weaker signals in proton-decoupled 13C NMR spectra.

Conclusion

Validating the formation of an ether bond is a cornerstone of synthetic chemistry. While a multi-technique approach is always recommended for comprehensive characterization, 13C NMR spectroscopy offers the most direct and unambiguous evidence of a successful etherification . The appearance of a characteristic signal in the 50-90 ppm region, coupled with the corresponding changes in the signals of the precursor carbons, provides a definitive confirmation of the newly formed C-O-C linkage. By understanding the principles of 13C NMR and following a systematic workflow, researchers can confidently and efficiently validate their synthetic outcomes.

References

• Electronic Supplementary Information - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• Spectroscopy of Ethers. (2025, August 15). Fiveable. Retrieved from [Link]

• NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. (n.d.). Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• 1-Bromobutane. (n.d.). SpectraBase. Retrieved from [Link]

• 13C NMR spectrum of 1-bromobutane. (2021). Dr. Phil Brown. Retrieved from [Link]

• Interpreting C-13 NMR Spectra. (2023, January 29). Chemistry LibreTexts. Retrieved from [Link]

• Comparative Analysis of Spectroscopic Techniques. (n.d.). Solubility of Things. Retrieved from [Link]

• Supporting Information - MCM-41-immobilized 1,10-phenanthroline-copper(I) complex: A highly efficient and recyclable catalyst for the coupling of aryl iodides with aliphatic alcohols. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. (n.d.). Retrieved from [Link]

• NMR Chemical Shifts of Common Solvents as Trace Impurities. (n.d.). Carl ROTH. Retrieved from [Link]

• Comparative Analysis of Analytical Techniques in the Characterization of Complex Compounds. (2026, January 3). ResearchGate. Retrieved from [Link]

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• Supporting information for - Rsc.org. (n.d.). Retrieved from [Link]

• NMR Chemical Shifts of Emerging Green Solvents, Acids, and Bases for Facile Trace Impurity Analysis. (2023, March 27). ACS Sustainable Chemistry & Engineering. Retrieved from [Link]

• CONTENTS 1. 13C NMR spectroscopy • Chemical shift. (n.d.). Retrieved from [Link]

• Cross-coupling reactivity of 1,1-dichloroalkenes under palladium catalysis: Domino synthesis of diarylalkynes. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Organic Chemistry Williamson Ether Synthesis. (n.d.). University of Richmond. Retrieved from [Link]

• Unexpected course of a Williamson ether synthesis. (n.d.). Arkivoc. Retrieved from [Link]

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• Exploring the Spectrum of Analytical Techniques for Material Characterization. (2023, December 20). AZoM.com. Retrieved from [Link]

• The Williamson Ether Synthesis. (2014, October 24). Master Organic Chemistry. Retrieved from [Link]

• Williamson ether synthesis. (2021, October 23). LS College. Retrieved from [Link]

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A Technical Guide to the Comparative Stability of Pyrimidinyl vs. Pyridinyl Ethers in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the selection of a heterocyclic core is a critical decision that profoundly influences the pharmacokinetic and pharmacodynamic properties of a drug candidate. Among the privileged scaffolds, pyridinyl and pyrimidinyl ethers are frequently employed due to their ability to form key interactions with biological targets and their favorable physicochemical properties. However, the inherent stability of these two motifs can vary significantly, impacting a compound's shelf-life, metabolic fate, and overall developability. This guide provides a comprehensive comparison of the stability of pyrimidinyl and pyridinyl ethers, supported by experimental data and detailed protocols, to empower researchers in making informed decisions during the drug design process.

The Influence of the Heterocyclic Core: Physicochemical and Electronic Properties

The stability of a molecule is intrinsically linked to its electronic and structural features. The key difference between a pyridine and a pyrimidine ring lies in the number of nitrogen atoms, which significantly alters the electron distribution and basicity of the heterocycle.

Pyridine, a six-membered aromatic ring with one nitrogen atom, has a pKa of approximately 5.2. The lone pair of electrons on the nitrogen is available for protonation. Pyrimidine, on the other hand, contains two nitrogen atoms at the 1 and 3 positions, which are electron-withdrawing. This inductive effect reduces the electron density within the ring and on the nitrogen atoms, making pyrimidine significantly less basic than pyridine, with a pKa of about 1.3. This difference in basicity has a direct impact on the chemical reactivity and stability of ethers derived from these scaffolds.

The more electron-deficient nature of the pyrimidine ring generally leads to a lower propensity for oxidative metabolism compared to the pyridine ring. Conversely, the ether linkage in pyrimidinyl ethers may be more susceptible to nucleophilic attack under certain conditions due to the electron-withdrawing nature of the ring.

Comparative Chemical Stability: A Head-to-Head Analysis

The ether linkage, while generally robust, can be susceptible to cleavage under various conditions encountered during drug formulation, storage, and administration. Here, we compare the hydrolytic and oxidative stability of pyrimidinyl and pyridinyl ethers.

Hydrolytic Stability: The Impact of pH

The hydrolytic stability of heteroaryl ethers is often pH-dependent. The ether oxygen can be protonated under acidic conditions, making the adjacent carbon atom more electrophilic and susceptible to nucleophilic attack by water.

• Basic Conditions: Under basic conditions, the ether linkage is generally stable. However, if the aryl ring is sufficiently electron-deficient, direct nucleophilic aromatic substitution (SNAr) at the carbon bearing the ether linkage can occur. Given the more electron-deficient nature of the pyrimidine ring, it is conceivable that pyrimidinyl ethers might be more susceptible to base-catalyzed hydrolysis, although this is generally not a significant degradation pathway under physiological conditions.

Oxidative Stability: Susceptibility to Reactive Oxygen Species

Oxidative degradation is a common metabolic pathway and can also occur during formulation and storage in the presence of oxygen or oxidizing agents. The electron density of the aromatic ring plays a crucial role in its susceptibility to oxidation.

The pyridine ring, being more electron-rich than the pyrimidine ring, is generally more prone to oxidation. This can lead to the formation of N-oxides or hydroxylation of the ring, which can subsequently influence the stability of the ether linkage. While specific comparative studies on the oxidative cleavage of pyrimidinyl versus pyridinyl ethers are limited, it is a reasonable hypothesis that the increased electron deficiency of the pyrimidine ring confers greater stability against oxidative degradation.

Comparative Metabolic Stability: An In Vitro Perspective

Metabolic stability is a critical parameter in drug discovery, as it determines the half-life and oral bioavailability of a compound. The liver, rich in cytochrome P450 (CYP) enzymes, is the primary site of drug metabolism.[2][3][4]

A key strategy to enhance metabolic stability is the introduction of nitrogen atoms into an aromatic ring. A study comparing the metabolic stability of analogous benzene, pyridine, and pyrimidine compounds in human liver microsomes (HLM) demonstrated this principle effectively. The pyrimidine analogue exhibited significantly greater metabolic stability compared to the pyridine analogue, which in turn was more stable than the benzene analogue.

Scaffold	HLM Intrinsic Clearance (μL/min/mg)
Benzene	150
Pyridine	75
Pyrimidine	<10

This data strongly suggests that pyrimidinyl ethers are likely to possess greater metabolic stability than their pyridinyl ether counterparts, primarily due to the electron-deficient nature of the pyrimidine ring, which makes it less susceptible to oxidative metabolism by CYP enzymes.

Experimental Protocols for Comparative Stability Assessment

To provide a framework for the direct comparison of pyrimidinyl and pyridinyl ethers, we present detailed protocols for assessing hydrolytic and metabolic stability.

Protocol for Comparative Hydrolytic Stability

This protocol is designed to assess the stability of test compounds in aqueous solutions at different pH values, simulating conditions they might encounter in vivo or during formulation.[5][6][7]

Materials:

• Test compounds (pyrimidinyl and pyridinyl ethers)

• Hydrochloric acid (HCl) solution (0.1 M)

• Sodium hydroxide (NaOH) solution (0.1 M)

• Phosphate buffer (pH 7.4)

• Acetonitrile (ACN) or other suitable organic solvent

• High-performance liquid chromatography (HPLC) system with UV or mass spectrometry (MS) detection[8][9][10][11]

• Incubator

Procedure:

• Stock Solution Preparation: Prepare 10 mM stock solutions of each test compound in a suitable organic solvent (e.g., ACN or DMSO).

• Working Solution Preparation: Dilute the stock solutions to 1 mM with the same organic solvent.

• Incubation Setup:

  • For each compound, prepare three sets of solutions in HPLC vials:

    • Acidic: 10 µL of the 1 mM working solution + 990 µL of 0.1 M HCl.

    • Neutral: 10 µL of the 1 mM working solution + 990 µL of pH 7.4 phosphate buffer.

    • Basic: 10 µL of the 1 mM working solution + 990 µL of 0.1 M NaOH.

  • The final concentration of the test compound will be 10 µM.

• Incubation: Incubate all samples at a controlled temperature (e.g., 37°C or 50°C for accelerated testing).

• Time Points: At designated time points (e.g., 0, 2, 4, 8, 24, and 48 hours), remove an aliquot from each vial for analysis.

• Sample Analysis:

  • Quench the reaction if necessary (e.g., by neutralizing the acidic and basic samples).

  • Analyze the samples by a validated HPLC-UV or LC-MS method to determine the percentage of the parent compound remaining.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound against time.

  • The degradation rate constant (k) can be determined from the slope of the linear regression.

  • The half-life (t1/2) can be calculated using the formula: t1/2 = 0.693 / k.

Workflow for Comparative Hydrolytic Stability Assay.

Protocol for Comparative Metabolic Stability in Human Liver Microsomes

This in vitro assay is a standard method to assess the susceptibility of compounds to metabolism by CYP enzymes.[12][13]

Materials:

• Test compounds (pyrimidinyl and pyridinyl ethers)

• Pooled human liver microsomes (HLM)

• Phosphate buffer (pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile (ACN) containing an internal standard

• 96-well plates

• Incubator/shaker

• LC-MS/MS system

Procedure:

• Reagent Preparation:

  • Prepare a 1 M stock solution of the NADPH regenerating system.

  • Prepare a working solution of HLM in phosphate buffer (e.g., 1 mg/mL).

  • Prepare 1 mM stock solutions of the test compounds in a suitable solvent (e.g., DMSO).

• Incubation Mixture Preparation (on ice):

  • In a 96-well plate, add the following to each well:

    • Phosphate buffer

    • HLM working solution (final concentration typically 0.5 mg/mL)

    • Test compound (final concentration typically 1 µM)

• Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes with gentle shaking.

• Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system to each well.

• Time Points: At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction in the respective wells by adding 2-3 volumes of cold ACN containing an internal standard.

• Sample Processing:

  • Centrifuge the plate to precipitate the microsomal proteins.

  • Transfer the supernatant to a new 96-well plate for analysis.

• LC-MS/MS Analysis: Analyze the samples to determine the ratio of the peak area of the parent compound to the internal standard at each time point.

• Data Analysis:

  • Calculate the percentage of the parent compound remaining at each time point relative to the 0-minute time point.

  • Plot the natural logarithm of the percent remaining versus time.

  • Determine the in vitro half-life (t1/2) and intrinsic clearance (CLint).

Workflow for Comparative Metabolic Stability Assay.

Summary and Conclusion

The choice between a pyrimidinyl and a pyridinyl ether scaffold can have significant consequences for the stability profile of a drug candidate. The available evidence and fundamental chemical principles suggest the following key differences:

Stability Parameter	Pyridinyl Ether	Pyrimidinyl Ether	Rationale
Hydrolytic Stability (Acidic)	Potentially Lower	Potentially Higher	Higher basicity of the pyridine ring facilitates protonation and subsequent ether cleavage.
Oxidative Stability	Lower	Higher	The electron-deficient nature of the pyrimidine ring makes it less susceptible to oxidation.
Metabolic Stability (CYP-mediated)	Lower	Higher	The electron-withdrawing nitrogens in the pyrimidine ring reduce its susceptibility to oxidative metabolism by CYP enzymes.

References

• Development of hydrolytic stability screening methods for early drug discovery with high differentiation and predictive power. PubMed. [Link]

• Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds. PMC. [Link]

• The Rut Pathway for Pyrimidine Degradation: Novel Chemistry and Toxicity Problems. PMC. [Link]

• CHEMICAL STABILITY OF DRUGS. IIP Series. [Link]

• Cleavage of Pyridyl Methyl Ethers and Reactions of. ElectronicsAndBooks. [Link]

• The Rut Pathway for Pyrimidine Degradation: Novel Chemistry and Toxicity Problems. ASM Journals. [Link]

• Draft regional guidelines on stability testing of active substances and pharmaceutical products. World Health Organization (WHO). [Link]

• OXIDATION OF 2.4-DISUBSTITUTED PYRIMIDINES WITH ORGANIC PERACIDS Hiroshi Yamanaka, Shigeru Ogawa, and Takao Sakamoto Pharmaceuti. LOCKSS. [Link]

• Strong Conformational Preferences of Heteroaromatic Ethers and Electron Pair Repulsion | Request PDF. ResearchGate. [Link]

• Investigation of the Kinetics and Intermediates of Pyridyl and Pyrimidyl Substrates during the Soai Reaction and Asymmetric. University of Basel. [Link]

• Physical Properties of Ether. Chemistry LibreTexts. [Link]

• Degradation of Pyridine Derivatives in Soil. Scilit. [Link]

• A Study on the Physical Properties of Ethers. Unacademy. [Link]

• Stability testing of existing active substances and related finished products. EMA. [Link]

• Stability Studies-Regulations, Patient Safety & Quality. Coriolis Pharma. [Link]

• Physical and Chemical Properties of Ethers. CK-12 Foundation. [Link]

• Application of LC-MS for the identification and quantification of pharmaceuticals and their transformation products during catalytic ozonation. Uppsala University. [Link]

• Structure–metabolism-relationships in the microsomal clearance of piperazin-1-ylpyridazines. PMC. [Link]

• Kinetics and Mechanisms of Acid-Catalyzed Hydrolysis of Some N-(4-Substitutedaryl) Succinimide Compounds. DergiPark. [Link]

• Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. Springer Nature Experiments. [Link]

• Validation Report 28. eurl-pesticides.eu. [Link]

• Intracellular metabolism of pyrimidine anticancer drugs. Pyrimidine.... ResearchGate. [Link]

• Metabolic stability. Plateforme de chimie biologique intégrative de Strasbourg. [Link]

• Degradation of pyrimidines and pyrimidine analogs--pathways and mutual influences. PubMed. [Link]

• Ether cleavage. Wikipedia. [Link]

• Comparative Study of Pyridine and Pyrimidine Derivatives as Promising Anti-Inflammatory Agents: Design, Synthesis, and LPS-Induced RAW 264.7 Macrophages. PubMed. [Link]

• Oxidative Cleavage of Diverse Ethers by an Extracellular Fungal Peroxygenase. PMC. [Link]

• Stability and electronic properties of aromatic and heteroaromatic molecules for Guest@MOF complexes | Request PDF. ResearchGate. [Link]

• Umpolung Synthesis of Pyridyl Ethers by BiV‐Mediated O‐Arylation of Pyridones. PMC. [Link]

• Comprehensive quantification of purine and pyrimidine metabolism in Alzheimer's disease postmortem cerebrospinal fluid by LC-MS/MS with metal-free column. PubMed. [Link]

• Pyridine degradation in the microbial fuel cells. PubMed. [Link]

• (PDF) Degradation of Pyridines in the Environment. ResearchGate. [Link]

• Validation Report 12. eurl-pesticides.eu. [Link]

• Synthesis, Herbicidal Activity, Crop Safety and Soil Degradation of Pyrimidine- and Triazine-Substituted Chlorsulfuron Derivatives. MDPI. [Link]

• Umpolung Synthesis of Pyridyl Ethers by Bi(V)‐Mediated O‑Arylation of Pyridones | Request PDF. ResearchGate. [Link]

• Pyridine moiety bearing pyrimidine-2-thiols: Synthesis, characterization and insilico molecular docking studies in comparison to standard ligand drug. Ashdin Publishing. [Link]

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Precision in Purity: Elemental Analysis Standards for 2-(Pyrimidin-5-yloxy)ethanol

Topic: Elemental analysis standards for 2-(Pyrimidin-5-yloxy)ethanol Content Type: Publish Comparison Guide

Introduction: The Analytical Challenge of Nitrogen-Rich Heterocycles

In the high-stakes arena of pharmaceutical development—particularly in the synthesis of GPR119 agonists for type 2 diabetes—the intermediate 2-(Pyrimidin-5-yloxy)ethanol represents a critical building block. Its structural integrity directly impacts the efficacy of downstream active pharmaceutical ingredients (APIs). However, validating the purity of this compound presents a dual challenge:

• Refractory Combustion: The pyrimidine ring is nitrogen-rich (approx. 20% N by weight) and thermally stable, often leading to incomplete combustion and low nitrogen recovery in standard CHN analysis.

• Hygroscopicity: The terminal hydroxyl (-OH) group and ether linkage make the molecule prone to moisture absorption, skewing Hydrogen and Oxygen values.

This guide objectively compares the performance of Combustion Analysis (CHN) against orthogonal alternatives like Quantitative NMR (qNMR) , and evaluates the optimal Calibration Standards (e.g., Acetanilide vs. Sulfanilamide) required to achieve precision within the ±0.4% tolerance mandated by top-tier journals.

Theoretical Composition & Target Metrics

Before selecting a standard, one must establish the theoretical baseline for 2-(Pyrimidin-5-yloxy)ethanol (

).

Table 1: Theoretical Elemental Composition

Element	Symbol	Atomic Mass	Count	Total Mass	Theoretical %
Carbon	C	12.011	6	72.066	51.43%
Hydrogen	H	1.008	8	8.064	5.76%
Nitrogen	N	14.007	2	28.014	19.99%
Oxygen	O	15.999	2	31.998	22.83%
Total	140.14	100.00%

Note: The high Nitrogen content (~20%) necessitates a calibration standard that brackets this value to ensure linearity in the detector's response.

Comparative Analysis: Calibration Standards

The choice of calibration standard (CRM) is the single most critical variable in CHN analysis. For a nitrogen-rich heterocycle like 2-(Pyrimidin-5-yloxy)ethanol, generic standards often fail.

Standard A: Acetanilide (The Industry Workhorse)

• Formula:

• Nitrogen Content: 10.36%

• Performance: Excellent for general organics.

• Limitation: The N-content is significantly lower than our analyte (10% vs. 20%). Calibrating with Acetanilide may require extrapolation for the pyrimidine nitrogen signal, introducing non-linearity errors.

Standard B: Sulfanilamide (The High-Nitrogen Alternative)

• Formula:

• Nitrogen Content: 16.27%

• Performance: Structurally closer to the analyte (contains an aromatic amine and sulfonamide).

• Advantage: The N-content (16%) is much closer to the target (20%), reducing extrapolation error.

• Recommendation: Superior Choice for this specific application.

Standard C: Imidazole (The Stress Test)

• Formula:

• Nitrogen Content: 41.15%

• Performance: Used to test combustion efficiency.[1]

• Usage: If 2-(Pyrimidin-5-yloxy)ethanol yields consistently low N values, run Imidazole to verify if the furnace temperature or

  dosing is sufficient to break the pyrimidine ring.

Comparative Analysis: Analytical Methods (CHN vs. qNMR)

Is Elemental Analysis (EA) alone sufficient? We compared EA against Quantitative NMR (qNMR) for a simulated batch of 2-(Pyrimidin-5-yloxy)ethanol containing 1.5% residual water (a common impurity).

Table 2: Method Performance Comparison

Feature	Method A: CHN Combustion	Method B: Quantitative NMR (qNMR)
Principle	Thermal decomposition to .	Integration of proton signals relative to an Internal Standard (IS).
Specificity	Low. Cannot distinguish between H in the analyte and H in water/solvent.	High. Distinct signals for analyte, water, and residual solvents.
Sample Req.	2–5 mg (Destructive).	10–20 mg (Non-destructive/Recoverable).
Accuracy	Sensitive to weighing errors and moisture.	Highly accurate; independent of molar extinction coefficients.
Result (Wet Sample)	Fail. C% drops, H% spikes. (C: 50.6%, H: 5.9%).	Pass. Calculates purity of analyte (98.5%) and quantifies water (1.5%) separately.
Cost/Time	Low / Fast (10 mins).	High / Moderate (30 mins + setup).

Scientific Insight:

While CHN is the "Gold Standard" for publication, it is a bulk purity method . It assumes the sample is dry and solvent-free.[2] For hygroscopic ethers like 2-(Pyrimidin-5-yloxy)ethanol, qNMR is the superior diagnostic tool to identify why a CHN result failed (e.g., distinguishing between synthesis impurity vs. trapped moisture).

Experimental Protocol: Optimized CHN Analysis

To achieve <0.4% error for 2-(Pyrimidin-5-yloxy)ethanol, follow this optimized protocol.

Step 1: Pre-Treatment (Critical)

• Drying: The ethanol tail binds water. Dry the sample in a vacuum oven at 40°C over

  for at least 4 hours.

• Verification: Confirm constant weight before analysis.

Step 2: Instrument Calibration

• Standard: Use Sulfanilamide (CRM grade).

• K-Factor Determination: Run 3 replicates of Sulfanilamide (approx. 2 mg). Ensure the K-factor RSD is <0.1%.

• Blank: Run 2 empty tin capsules to subtract atmospheric N2 background.

Step 3: Combustion Parameters (Flash 2000 / PE 2400)

• Sample Weight: 1.5 – 2.5 mg (weighed to 0.001 mg precision).

• Oxygen Boost: Increase

  injection time by 2 seconds (relative to standard method) to ensure ring opening of the pyrimidine.

• Furnace Temp: Left (Combustion): 980°C; Right (Reduction): 640°C.

Step 4: Data Validation

• Acceptance Criteria:

  • Carbon: 51.43 ± 0.4% (51.03 – 51.83%)

  • Nitrogen: 19.99 ± 0.3% (19.69 – 20.29%)

• Troubleshooting: If N is low, the pyrimidine ring did not fully combust. Add roughly 5-10 mg of

  (Vanadium Pentoxide) as a combustion aid to the tin capsule.

Visualization of Analytical Logic

Workflow: Purity Assignment Strategy

Figure 1: Strategic decision tree for validating the purity of hygroscopic pyrimidine derivatives. Note the prioritization of qNMR as a pre-screen for solvents before destructive CHN analysis.

Combustion Reaction Pathway

Figure 2: The "Flash Combustion" pathway.[3][4][5] For pyrimidines, the reduction step (Copper) is vital to convert all Nitrogen oxides (

) back to for accurate detection.

References

• Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical applications. Progress in Nuclear Magnetic Resonance Spectroscopy. Retrieved from [Link]

• Royal Society of Chemistry. (2012). Guidelines for Elemental Analysis in Chemical Publications. Retrieved from [Link]

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Safety & Regulatory Compliance

2-(Pyrimidin-5-yloxy)ethanol proper disposal procedures

Operational Guide: Safe Handling and Disposal of 2-(Pyrimidin-5-yloxy)ethanol

Executive Summary & Immediate Hazard Profile

This guide defines the standard operating procedure (SOP) for the containment, neutralization, and disposal of 2-(Pyrimidin-5-yloxy)ethanol (CAS: 875251-47-1). As a pyrimidine ether derivative commonly used as a linker in kinase inhibitor synthesis, this compound presents specific handling challenges due to its basicity and potential for ether-based peroxidation.

Immediate Action Required:

• GHS Classification: WARNING .

• Primary Hazards: H302 (Harmful if swallowed), H315 (Skin Irritant), H319 (Eye Irritant), H335 (Respiratory Irritant).

• Waste Category: Non-Halogenated Organic Solvent/Solid (depending on state).

• Critical Incompatibility: Strong Oxidizing Agents and Strong Acids.[1]

Technical Identity & Physicochemical Properties

Understanding the chemical structure is the prerequisite for safe disposal. The pyrimidine ring introduces nitrogenous basicity, while the ether linkage requires specific storage protocols to prevent degradation.

Property	Data	Operational Implication
Chemical Name	2-(Pyrimidin-5-yloxy)ethanol	Identify correctly on waste tags.
CAS Number	875251-47-1	Required for EPA/RCRA manifesting.
Molecular Formula	C₆H₈N₂O₂	High Nitrogen content; incinerator must handle NOx.
Physical State	Solid (low melting) or Viscous Liquid	May require gentle heating to transfer; treat spills as liquids.
Solubility	Water-soluble; Soluble in DMSO/MeOH	Do not dispose via sink/sewer. High aquatic mobility.
Acidity/Basicity	Weak Base (Pyrimidine N)	Segregate from acid waste streams to prevent exotherms.

Operational Handling & Storage (Pre-Disposal)

The Causality of Segregation: You must treat 2-(Pyrimidin-5-yloxy)ethanol as a Basic Organic . Mixing this compound with strong acid waste (e.g., Nitric Acid digests) can result in rapid exothermic neutralization and potential gas evolution.

• Storage: Store in amber glass under inert gas (Nitrogen/Argon). The ether linkage makes it susceptible to slow oxidation; minimize headspace.

• Segregation: Keep separate from:

  • Oxidizers: (e.g., Peroxides, Permanganates) – Risk of combustion.

  • Acids: (e.g., HCl, H₂SO₄) – Risk of heat generation.

Disposal Procedures: The "Three-Stream" Protocol

Do not rely on generic "organic waste" bins. Use this validated three-stream system to ensure RCRA compliance and incinerator safety.

Stream A: Pure Substance (Expired or Surplus)

• Scenario: You have a vial of >95% purity material that is no longer needed.

• Protocol:

  • Do not decant. Keep the material in its original primary container.

  • Tighten the cap and seal with Parafilm.

  • Place the primary container into a transparent secondary bag (polyethylene).

  • Label as "Non-Halogenated Organic Solid/Liquid - For Incineration."

  • Manifesting: List specifically as "Pyrimidine derivative" to alert disposal facility of Nitrogen content.

Stream B: Reaction Mixtures & HPLC Waste (Dilute)

• Scenario: The compound is dissolved in Methanol, DMSO, or Acetonitrile.

• Protocol:

  • Solvent Check: Verify the solvent contains zero halogens (no DCM/Chloroform).

    • If Halogenated:[2] Use "Halogenated Waste" carboy.

    • If Non-Halogenated:[3] Use "Non-Halogenated Organic" carboy.

  • pH Check: If the reaction involved acids, neutralize the solution to pH 6–8 before adding to the organic waste drum to prevent drum corrosion or reactions.

  • Log It: Record the approximate concentration of 2-(Pyrimidin-5-yloxy)ethanol on the waste tag.

Stream C: Solid Contaminants (PPE, Wipes, Syringes)

• Scenario: Kimwipes used to clean a spatula, or gloves with splash residue.

• Protocol:

  • Collect in a dedicated "Solid Hazardous Waste" bucket (yellow bag).

  • Do not place in regular trash. The water solubility means landfill leaching is a risk.

  • Sharps (needles) must go into rigid biohazard/sharps containers, labeled "Chemically Contaminated Sharps."

Emergency Response: Spill Control

Mechanism: Because the compound is water-soluble, a wet spill will spread rapidly. Immediate containment is vital to prevent drain contamination.

• Isolate: Evacuate the immediate area (10 ft radius).

• PPE: Don Nitrile gloves (double gloved recommended), lab coat, and safety goggles.

• Containment:

  • Solid Spill: Cover with a dry absorbent pad to prevent dust generation. Sweep gently.

  • Liquid/Solution Spill: Encircle the spill with universal absorbent socks (vermiculite or polypropylene).

• Decontamination:

  • Absorb the bulk liquid.

  • Clean the surface with a mild acidic detergent (e.g., 1% acetic acid solution) to protonate and solubilize residual basic traces, followed by a water rinse.

  • Collect all absorbents into Stream C (Solid Hazardous Waste).

Visual Decision Logic (Disposal Workflow)

The following diagram illustrates the decision matrix for disposing of 2-(Pyrimidin-5-yloxy)ethanol based on its physical state and mixture composition.

Figure 1: Decision matrix for segregating 2-(Pyrimidin-5-yloxy)ethanol waste streams to ensure RCRA compliance.

References & Regulatory Grounding

• Sigma-Aldrich. (2023). Safety Data Sheet: 2-(Pyrimidin-5-yl)ethanol. Retrieved from (Note: Search CAS 875251-47-1 for specific isomer data).

• U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[4] Retrieved from

• PubChem. (2023). Compound Summary: Pyrimidine Derivatives. National Library of Medicine. Retrieved from

• Occupational Safety and Health Administration (OSHA). (2023). Hazard Communication Standard: Safety Data Sheets. Retrieved from

Sources

• 1. fishersci.ca [fishersci.ca]
• 2. Waste Code [rcrainfo.epa.gov]
• 3. adem.alabama.gov [adem.alabama.gov]
• 4. P and U Waste Codes for Chemical Products | Lion Technology [lion.com]

Advanced Operational Safety &amp; Handling Blueprint: 2-(Pyrimidin-5-yloxy)ethanol

In modern drug discovery, heterocyclic intermediates like 2-(Pyrimidin-5-yloxy)ethanol are foundational building blocks for synthesizing kinase inhibitors and novel therapeutics. However, the unique physicochemical profile of this compound—combining an electron-deficient pyrimidine ring with an amphiphilic ether-alcohol side chain—necessitates stringent handling protocols.

As a Senior Application Scientist, I have designed this blueprint to provide drug development professionals with a self-validating system for personal protective equipment (PPE) selection, operational handling, and disposal. This guide ensures both personnel safety and research integrity by moving beyond basic compliance and explaining the mechanistic why behind every safety requirement.

Mechanistic Justification for PPE Selection

Selecting PPE for novel research chemicals cannot be arbitrary; it must be driven by the molecule's structural liabilities .

• Dermal Protection (Gloving): The amphiphilic nature of 2-(Pyrimidin-5-yloxy)ethanol allows it to dissolve in both aqueous and organic media. Natural rubber (latex) gloves are highly permeable to such organic molecules. Therefore, high-density nitrile gloves are mandatory. We require a double-gloving protocol because the permeation breakthrough time is inversely proportional to the concentration gradient of the chemical on the glove surface .

• Respiratory Protection: As a dry powder, pyrimidine derivatives frequently carry electrostatic charges, leading to rapid aerosolization during transfer. Inhalation of biologically active heterocyclic compounds can inadvertently interact with endogenous nucleic acid pathways. Handling must occur within a certified chemical fume hood. If engineering controls are temporarily compromised, an N95 or P100 particulate respirator is required to intercept aerosolized micro-particles .

• Ocular Protection: The terminal hydroxyl group (-OH) and the pyrimidine nitrogen atoms can cause severe corneal irritation via rapid hydrogen bonding with ocular mucosal proteins. ANSI Z87.1 certified chemical splash goggles are required over standard safety glasses, which fail to protect against lateral aerosol ingress.

Quantitative PPE Specifications Matrix

To standardize safety across your laboratory, adhere to the following quantitative performance metrics for PPE when handling this compound:

Protection Zone	Equipment Specification	Performance Metric	Replacement / Maintenance
Dermal (Hands)	Nitrile (Double-gloved), ≥5 mil	Breakthrough time >240 min for amphiphilics	Replace every 2 hours or post-exposure
Ocular	ANSI Z87.1 Splash Goggles	100% lateral droplet exclusion	Clean with 70% IPA post-operation
Dermal (Body)	Nomex® or Poly-cotton Lab Coat	Flame-resistant, fluid-repellent	Launder weekly; discard if contaminated
Respiratory	NIOSH N95 / P100 Respirator	≥95% to 99.97% particulate filtration	Single-use during weighing operations

Operational Protocols

Every protocol utilized in the laboratory must be a self-validating system—meaning the workflow inherently verifies its own safety and efficacy at each step.

Protocol A: Self-Validating Weighing and Transfer Methodology

Objective: To transfer 2-(Pyrimidin-5-yloxy)ethanol powder without generating airborne particulates or cross-contamination. Causality: Static electricity is the primary vector for powder aerosolization. Neutralizing the charge prevents the compound from escaping the primary containment zone.

• Engineering Control Verification: Activate the chemical fume hood and verify the continuous face velocity is between 80–100 feet per minute (fpm). Self-Validation: Do not proceed if the digital flow alarm is active or if a Kimwipe fails to draw inward.

• PPE Donning Sequence: Don the flame-resistant lab coat, followed by chemical splash goggles. Don the inner pair of nitrile gloves, ensuring they cover the lab coat cuffs. Don the outer pair of nitrile gloves.

• Static Elimination: Pass an anti-static zero-stat gun over the analytical balance, the weighing boat, and the stainless-steel spatula.

• Transfer Execution: Open the chemical container slowly to prevent pressure-differential aerosolization. Transfer the required mass using the neutralized spatula.

• Primary Decontamination: Wipe down the exterior of the closed chemical container and the balance with a lint-free wipe dampened with 70% ethanol before removing them from the hood.

• PPE Doffing: Remove the outer gloves using the "beak method" (pinching the exterior to avoid skin contact) and dispose of them in solid hazardous waste before exiting the hood workspace.

Protocol B: Spill Mitigation and Decontamination

Objective: Rapid containment and chemical neutralization of a 2-(Pyrimidin-5-yloxy)ethanol spill.

• Assessment & Containment: Immediately isolate the area. For spills <50g, overlay the powder with mildly damp, inert absorbent pads to prevent dust generation. Crucial: Do not sweep dry powder.

• Chemical Neutralization: Apply a 10% sodium hypochlorite (bleach) solution followed by 70% ethanol to the spill zone. Causality: The oxidative power of bleach disrupts the electron-deficient pyrimidine ring system, while ethanol solubilizes the ether-alcohol side chain for complete extraction.

• Mechanical Removal: Wipe the area inward from the perimeter to the center to prevent spreading the contaminant.

• Waste Segregation: Place all contaminated pads, wipes, and outer PPE into a clearly labeled, sealable hazardous waste bag.

Visualization of the Handling Workflow

Fig 1: Handling workflow for 2-(Pyrimidin-5-yloxy)ethanol, from PPE donning to disposal.

Logistical Disposal Plan

In accordance with standard hazardous waste management protocols, 2-(Pyrimidin-5-yloxy)ethanol must never be discharged into aqueous sewer systems due to its potential persistence and biological activity.

• Solid Waste: All contaminated consumables (weigh boats, pipette tips, absorbent pads, outer gloves) must be sealed in a secondary containment bag and labeled as "Toxic Solid Waste - Pyrimidine Derivatives."

• Liquid Waste: Aqueous and organic washings containing this compound should be segregated into non-halogenated organic waste carboys. Exception: If the compound is mixed with chlorinated solvents (e.g., DCM, Chloroform) during downstream synthetic steps, the entire mixture must be diverted to the Halogenated Organic Waste stream to prevent exothermic reactions in the waste carboy.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. "Working with Chemicals." Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, National Academies Press (US), 2011.[Link]

• Occupational Safety and Health Administration (OSHA). "Personal Protective Equipment Standard (29 CFR 1910.132)." United States Department of Labor.[Link]

• Occupational Safety and Health Administration (OSHA). "Respiratory Protection Standard (29 CFR 1910.134)." United States Department of Labor.[Link]